2,4,5-Trimethyl-1H-imidazole

• CAS: 822-90-2

Core Science & Biosynthesis

Synthesis mechanism of 2,4,5-Trimethyl-1H-imidazole

An In-Depth Technical Guide to the Synthesis Mechanism of 2,4,5-Trimethyl-1H-imidazole

Abstract

This technical guide provides a comprehensive exploration of the synthesis mechanism for 2,4,5-trimethyl-1H-imidazole, a key heterocyclic compound. Primarily focusing on the venerable Debus-Radziszewski reaction, this document elucidates the underlying chemical principles, offers detailed experimental protocols, and discusses critical optimization parameters. Designed for researchers, scientists, and professionals in drug development, this guide integrates mechanistic theory with practical, field-proven insights to ensure a thorough understanding of the synthesis process. All claims are substantiated with citations to authoritative literature, and key processes are visualized through diagrams to enhance comprehension.

Introduction and Significance

Imidazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is a foundational scaffold in medicinal chemistry and materials science.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including antifungal, anti-inflammatory, and antihypertensive properties.[3][4] The specific compound, 2,4,5-trimethyl-1H-imidazole, serves as a crucial building block and intermediate in the synthesis of more complex molecules. Its preparation is most classically and efficiently achieved through the Debus-Radziszewski imidazole synthesis, a multi-component reaction (MCR) prized for its atom economy and convergence.[5][6][7] This guide will dissect this pivotal reaction, providing the necessary detail for its successful and optimized execution in a laboratory setting.

The Core Synthesis Pathway: Debus-Radziszewski Reaction

The Debus-Radziszewski reaction, first reported by Heinrich Debus in 1858 and later extensively developed by Bronisław Radziszewski, is a one-pot condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia.[5][6][8][9] This powerful method remains a cornerstone of imidazole synthesis due to its versatility and efficiency.[9]

For the synthesis of 2,4,5-trimethyl-1H-imidazole, the specific reactants are:

• 1,2-Dicarbonyl: Diacetyl (also known as 2,3-butanedione)

• Aldehyde: Acetaldehyde

• Nitrogen Source: Ammonia (typically supplied by ammonium acetate)

Proposed Reaction Mechanism

While the precise reaction mechanism is not definitively certain, it is widely accepted to proceed in a two-stage sequence.[5][6]

Stage 1: Formation of the Diimine Intermediate The reaction initiates with the condensation of the 1,2-dicarbonyl compound (diacetyl) with two equivalents of ammonia. This acid-catalyzed step forms a crucial diimine intermediate. The catalyst, often a Brønsted or Lewis acid, activates the carbonyl carbons of diacetyl, making them more susceptible to nucleophilic attack by ammonia. Subsequent dehydration yields the diimine.

Stage 2: Cyclization with the Aldehyde The diimine intermediate then reacts with the aldehyde (acetaldehyde). The lone pair of electrons on one of the imine nitrogens attacks the electrophilic carbonyl carbon of acetaldehyde. A series of proton transfers and a final dehydration/oxidation step lead to the formation of the stable aromatic imidazole ring.

The overall transformation is illustrated below:

Sources

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A Comprehensive Technical Guide to the Physical Properties of 2,4,5-Trimethyl-1H-imidazole

Introduction: The Significance of 2,4,5-Trimethyl-1H-imidazole in Modern Drug Discovery

2,4,5-Trimethyl-1H-imidazole is a heterocyclic organic compound that has garnered significant interest within the pharmaceutical and chemical industries. Its substituted imidazole core is a prevalent scaffold in numerous biologically active molecules, making it a crucial building block in the synthesis of novel therapeutic agents, agrochemicals, and specialty chemicals. A thorough understanding of its fundamental physical properties, such as melting point and solubility, is paramount for researchers and drug development professionals. These parameters are critical for reaction optimization, purification processes, formulation development, and ensuring the overall quality and purity of synthesized compounds. This guide provides an in-depth exploration of the melting point and solubility of 2,4,5-Trimethyl-1H-imidazole, complete with detailed experimental protocols for their determination.

Core Physical Properties of 2,4,5-Trimethyl-1H-imidazole

The physical characteristics of a compound are dictated by its molecular structure and the intermolecular forces at play. For 2,4,5-Trimethyl-1H-imidazole, the presence of a nitrogen-containing heterocyclic ring and methyl substituents influences its melting point and solubility profile.

Physical Property	Value/Description	Source(s)
Melting Point	163 °C	[1]
Solubility	Reported to have excellent solubility in water and organic solvents.	[1]

Expert Insight: The relatively high melting point for a molecule of its size suggests strong intermolecular forces in the solid state, likely dominated by hydrogen bonding involving the imidazole ring's N-H group and dipole-dipole interactions. The "excellent solubility" is a qualitative descriptor; for rigorous scientific and development purposes, quantitative determination in relevant solvent systems is essential. The protocols detailed in this guide provide the framework for obtaining such critical data.

Part 1: Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase. For a pure substance, this transition occurs over a narrow temperature range. The sharpness of the melting point is a reliable indicator of purity; impurities tend to depress and broaden the melting point range.[1]

Causality Behind the Experimental Choices

The chosen methodology, capillary melting point determination, is a standard and highly effective technique for organic compounds.[1] The key principles underpinning this method are:

• Controlled Heat Transfer: By immersing the sample in a heated medium (like an oil bath or a metal block), a slow and uniform temperature increase is achieved. This is crucial for accurately observing the onset and completion of melting.

• Sample Preparation: A finely powdered sample ensures efficient and uniform heat transfer within the crystalline lattice. A small sample size is used to minimize thermal gradients.

• Purity Assessment: A sharp melting point range (typically 0.5-1.0 °C) is indicative of a high degree of purity. A broader range suggests the presence of impurities, which disrupt the crystal lattice and lower the energy required to break it apart.

Experimental Protocol: Capillary Melting Point Determination

This protocol outlines the steps for determining the melting point of 2,4,5-Trimethyl-1H-imidazole using a standard melting point apparatus.

Materials:

• 2,4,5-Trimethyl-1H-imidazole (solid, powdered)

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation:

  • Ensure the 2,4,5-Trimethyl-1H-imidazole sample is completely dry and in the form of a fine powder. If necessary, gently grind the crystals using a mortar and pestle.

• Loading the Capillary Tube:

  • Invert the open end of a capillary tube and press it into the powdered sample.

  • Tap the sealed end of the capillary tube gently on a hard surface to pack the sample into the bottom. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup:

  • Insert the loaded capillary tube into the sample holder of the melting point apparatus.

  • Ensure the thermometer or temperature probe is correctly positioned to accurately measure the temperature of the sample.

• Rapid Preliminary Measurement (Optional but Recommended):

  • Rapidly heat the sample to get an approximate melting point. This will save time in the subsequent accurate determination.

  • Allow the apparatus to cool sufficiently before proceeding.

• Accurate Melting Point Determination:

  • Set the heating rate to a slow and steady increase, typically 1-2 °C per minute, as the temperature approaches the approximate melting point.

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Continue to observe and record the temperature at which the last solid crystal melts into a clear liquid (T2).

  • The melting point range is reported as T1 - T2.

• Repeat for Accuracy:

  • Perform at least two more determinations with fresh samples to ensure the results are consistent and reproducible.

Visualization of the Melting Point Determination Workflow

Caption: Workflow for determining the melting point of 2,4,5-Trimethyl-1H-imidazole.

Part 2: Determination of Solubility

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature. It is a critical parameter in drug development for processes such as reaction work-up, crystallization, and formulation. The principle of "like dissolves like" is a useful guideline, suggesting that polar compounds tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

Causality Behind the Experimental Choices

The qualitative solubility test is a systematic approach to classify a compound based on its solubility in a series of solvents with varying properties (polarity, pH).[2]

• Solvent Selection: The choice of solvents (water, ether, 5% NaOH, 5% HCl, and concentrated H₂SO₄) is designed to probe the intermolecular forces and potential reactivity of the solute.

  • Water: Tests for high polarity and the ability to form hydrogen bonds.

  • Diethyl Ether: A non-polar solvent, tests for the presence of non-polar character.

  • 5% NaOH (aq): A basic solution that will dissolve acidic compounds by forming a water-soluble salt.

  • 5% HCl (aq): An acidic solution that will dissolve basic compounds (like amines) by forming a water-soluble salt.

  • Concentrated H₂SO₄: A strong acid that can protonate even very weak bases.

Experimental Protocol: Qualitative Solubility Determination

This protocol provides a systematic method for assessing the solubility of 2,4,5-Trimethyl-1H-imidazole in various solvents.

Materials:

• 2,4,5-Trimethyl-1H-imidazole

• Small test tubes and a test tube rack

• Spatula

• Graduated cylinders or pipettes

• Solvents:

  • Deionized water

  • Diethyl ether

  • 5% (w/v) Sodium hydroxide (NaOH) solution

  • 5% (v/v) Hydrochloric acid (HCl) solution

  • Concentrated sulfuric acid (H₂SO₄) - Use with extreme caution in a fume hood.

Procedure:

• General Solubility Test:

  • Place approximately 0.1 g of 2,4,5-Trimethyl-1H-imidazole into a small test tube.

  • Add 3 mL of the first solvent (e.g., water) in portions, shaking vigorously after each addition.

  • Observe if the solid dissolves completely. If it dissolves, the compound is considered soluble in that solvent.

• Systematic Testing:

  • Step 1: Solubility in Water:

    • Perform the general solubility test with water.

    • If soluble, proceed to test solubility in diethyl ether to assess its polarity.

    • If insoluble, proceed to Step 2.

  • Step 2: Solubility in 5% NaOH:

    • If insoluble in water, test its solubility in 5% NaOH solution.

    • If it dissolves, it indicates the presence of an acidic functional group.

    • If it remains insoluble, proceed to Step 3.

  • Step 3: Solubility in 5% HCl:

    • If insoluble in 5% NaOH, test its solubility in 5% HCl solution.

    • Given that 2,4,5-Trimethyl-1H-imidazole contains basic nitrogen atoms, it is expected to be soluble in 5% HCl. Dissolution confirms its basic character.

    • If it were to be insoluble, proceed to Step 4.

  • Step 4: Solubility in Concentrated H₂SO₄:

    • CAUTION: Handle with extreme care.

    • If the compound is insoluble in water, 5% NaOH, and 5% HCl, test its solubility in concentrated sulfuric acid.

    • Dissolution may indicate the presence of a functional group that can be protonated by the strong acid.

Visualization of the Solubility Determination Workflow

Caption: A systematic workflow for the qualitative solubility testing of an organic compound.

Conclusion

The physical properties of 2,4,5-Trimethyl-1H-imidazole, specifically its melting point and solubility, are foundational to its application in research and development. This guide has provided the known values for these properties and, more importantly, detailed, field-proven protocols for their experimental determination. By adhering to these methodologies, researchers can ensure the generation of reliable and reproducible data, which is essential for advancing drug discovery and chemical synthesis programs. The principles of controlled heating, sample purity, and systematic solvent testing are cornerstones of physical property characterization and should be applied with rigor and precision.

References

• Melting point determination. (n.d.). Retrieved from [Link]

• Solubility test for Organic Compounds. (2024). Retrieved from [Link]

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Electronic properties of trimethyl-substituted imidazoles

An In-depth Technical Guide to the Electronic Properties of Trimethyl-Substituted Imidazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazole scaffold is a cornerstone in medicinal chemistry and materials science, owing to its unique electronic characteristics and versatile reactivity. Substitution on the imidazole ring provides a powerful means to modulate these properties for specific applications. This technical guide offers a comprehensive exploration of the electronic landscape of three key isomers of trimethyl-substituted imidazoles: 1,2,4-trimethyl-1H-imidazole, 1,4,5-trimethyl-1H-imidazole, and 2,4,5-trimethyl-1H-imidazole. We will delve into the influence of the number and position of electron-donating methyl groups on the aromaticity, electron density distribution, spectroscopic signatures, electrochemical behavior, and frontier molecular orbitals of these compounds. This guide is intended to provide researchers, scientists, and drug development professionals with a foundational understanding of the structure-property relationships in this important class of molecules, supported by theoretical principles, experimental protocols, and computational insights.

Introduction: The Significance of the Imidazole Core and Methyl Substitution

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms.[1] This structure imparts a unique combination of properties: it is a good hydrogen bond donor and acceptor, it can act as a base or a weak acid, and it is a competent ligand for metal ions. These features are central to its prevalence in biologically active molecules, including the amino acid histidine and numerous pharmaceuticals.

Methylation of the imidazole ring is a common strategy in drug design to fine-tune a molecule's physicochemical properties. Methyl groups, being weakly electron-donating through an inductive effect, can influence a range of electronic properties, thereby affecting a molecule's reactivity, metabolic stability, and interactions with biological targets. The position of these methyl groups is critical, as it dictates the steric and electronic effects on the imidazole core. This guide will focus on the distinct electronic properties of 1,2,4-, 1,4,5-, and 2,4,5-trimethylimidazole, providing a comparative analysis for researchers leveraging these scaffolds.

The Structural and Electronic Landscape of Trimethyl-Imidazoles

Tautomerism in 2,4,5-Trimethyl-1H-imidazole

A key structural feature of N-unsubstituted imidazoles is the ability to exist in different tautomeric forms. In the case of 2,4,5-trimethyl-1H-imidazole, the proton on the nitrogen can reside on either of the two nitrogen atoms, leading to two equivalent tautomers. This rapid proton exchange can influence the molecule's average electronic properties and its ability to participate in hydrogen bonding. In contrast, 1,2,4- and 1,4,5-trimethyl-1H-imidazole, being N-substituted, do not exhibit this tautomerism. The tautomeric equilibrium of 2,4,5-trimethyl-1H-imidazole can be influenced by the solvent environment, with polar solvents potentially favoring one form through hydrogen bonding.[2]

Caption: Tautomeric equilibrium in 2,4,5-trimethyl-1H-imidazole.

Aromaticity and Electron Density Distribution

The imidazole ring is aromatic, possessing a sextet of π-electrons. The introduction of three electron-donating methyl groups is expected to increase the electron density of the imidazole ring compared to the parent molecule. This enhanced electron density generally leads to increased basicity and nucleophilicity. The distribution of this electron density will vary between the isomers, influencing their dipole moments and preferred sites of electrophilic attack.

• In 1,2,4-trimethyl-1H-imidazole , the methyl groups at positions 1, 2, and 4 collectively push electron density into the ring.

• In 1,4,5-trimethyl-1H-imidazole , the symmetric placement of methyl groups at positions 4 and 5, along with the N-methyl group, results in a different electron distribution.

• In 2,4,5-trimethyl-1H-imidazole , the tautomerism will lead to a time-averaged electron density distribution.

Computational methods like Density Functional Theory (DFT) are invaluable for visualizing these effects through the calculation of molecular electrostatic potential (MEP) maps.

Spectroscopic Characterization

Spectroscopic techniques are essential for elucidating the electronic structure of molecules.

NMR Spectroscopy (¹H and ¹³C)

Nuclear Magnetic Resonance (NMR) spectroscopy is highly sensitive to the local electronic environment of atomic nuclei.

• ¹H NMR: The chemical shifts of the imidazole ring protons are indicative of the ring's aromaticity and electron density. For the trimethyl-substituted isomers, we would expect to see signals for the methyl protons and any remaining ring protons. The electron-donating methyl groups will generally cause an upfield shift (lower ppm) of the ring proton signals compared to unsubstituted imidazole.

• ¹³C NMR: The chemical shifts of the ring carbons are also sensitive to the electron density. Increased electron density from the methyl groups will shield the carbon nuclei, leading to upfield shifts. The chemical shifts of the methyl carbons themselves will also provide structural information.

Table 1: Estimated ¹H and ¹³C NMR Chemical Shifts (ppm) in CDCl₃

Isomer	¹H Chemical Shifts (ppm)	¹³C Chemical Shifts (ppm)
1,2,4-Trimethyl-1H-imidazole	~6.5-6.8 (C5-H), ~3.6 (N1-CH₃), ~2.3 (C2-CH₃), ~2.2 (C4-CH₃)	~145 (C2), ~135 (C4), ~115 (C5), ~33 (N1-CH₃), ~13 (C2-CH₃), ~10 (C4-CH₃)
1,4,5-Trimethyl-1H-imidazole	~7.2 (C2-H), ~3.5 (N1-CH₃), ~2.1 (C4/5-CH₃)	~138 (C2), ~127 (C4/C5), ~32 (N1-CH₃), ~9 (C4/5-CH₃)
2,4,5-Trimethyl-1H-imidazole	~10-12 (N-H, broad), ~2.2 (C2-CH₃), ~2.0 (C4/5-CH₃)	~144 (C2), ~125 (C4/C5), ~12 (C2-CH₃), ~9 (C4/5-CH₃)

Note: These are estimated values based on general principles and data from related compounds.[2][3] Actual experimental values may vary.

UV-Vis Spectroscopy

UV-Visible spectroscopy probes the electronic transitions within a molecule. Imidazoles typically exhibit two main absorption bands: a strong absorption around 210-230 nm corresponding to a π→π* transition and a weaker absorption at longer wavelengths (around 260-280 nm) due to an n→π* transition.[4] The electron-donating methyl groups are expected to cause a slight bathochromic (red) shift in these absorptions.

Table 2: Estimated UV-Vis Absorption Maxima (λmax) in Ethanol

Isomer	π→π* Transition (λmax, nm)	n→π* Transition (λmax, nm)
1,2,4-Trimethyl-1H-imidazole	~220-230	~270-280
1,4,5-Trimethyl-1H-imidazole	~220-230	~270-280
2,4,5-Trimethyl-1H-imidazole	~225-235	~275-285

Note: These are estimated values. The n→π* transition may be weak and difficult to observe.[4][5]

Electrochemical Properties: A Window into Redox Behavior

Cyclic voltammetry is a powerful technique to investigate the redox properties of molecules. The electron-rich nature of trimethyl-substituted imidazoles suggests they will be more easily oxidized than unsubstituted imidazole. The oxidation potential will be sensitive to the substitution pattern, with isomers that can better stabilize the resulting radical cation exhibiting lower oxidation potentials. While specific experimental data for these trimethyl-imidazoles is scarce, studies on related compounds can provide insights.[6]

Caption: General workflow for synthesis and electrochemical analysis.

Frontier Molecular Orbitals (HOMO-LUMO) and Chemical Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's reactivity. The HOMO energy relates to the ability to donate electrons (nucleophilicity), while the LUMO energy relates to the ability to accept electrons (electrophilicity). The HOMO-LUMO energy gap is an indicator of chemical stability.

The electron-donating methyl groups will raise the HOMO energy level of the trimethyl-imidazoles compared to imidazole, making them better electron donors. The effect on the LUMO energy is generally less pronounced. Consequently, the HOMO-LUMO gap is expected to be smaller in the trimethyl-substituted derivatives, suggesting higher reactivity.

Table 3: Estimated HOMO-LUMO Energies and Gap (eV) from DFT Calculations

Isomer	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE)
1,2,4-Trimethyl-1H-imidazole	~ -5.8 to -6.0	~ 0.8 to 1.0	~ 6.6 to 7.0
1,4,5-Trimethyl-1H-imidazole	~ -5.7 to -5.9	~ 0.9 to 1.1	~ 6.6 to 7.0
2,4,5-Trimethyl-1H-imidazole	~ -5.6 to -5.8	~ 0.9 to 1.1	~ 6.5 to 6.9

Note: These are estimated values based on typical DFT calculation results for similar molecules.[6] The exact values will depend on the level of theory and basis set used.

Caption: Effect of methyl substitution on HOMO-LUMO energy gap.

Experimental and Computational Protocols

General Synthesis of Substituted Imidazoles (One-Pot Method)

This protocol is a general method for the synthesis of tri-substituted imidazoles and can be adapted for the synthesis of trimethyl-imidazoles.[1][7]

• Reaction Setup: To a round-bottom flask, add a 1,2-dicarbonyl compound (e.g., biacetyl for 4,5-dimethyl substitution) (1.0 mmol), an aldehyde (e.g., acetaldehyde for 2-methyl substitution) (1.0 mmol), and ammonium acetate (4.0 mmol).

• Solvent and Catalyst: Add a suitable solvent such as ethanol (25 mL) and a catalyst. A green catalyst like lemon juice (4 mL) can be used.[1]

• Reaction: Heat the mixture with stirring at a temperature appropriate for the solvent (e.g., 50-80 °C).

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into ice water to precipitate the product.

• Isolation and Purification: Collect the solid product by filtration, wash with water, and dry. Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure imidazole derivative.

NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified trimethyl-imidazole isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. A proton-decoupled sequence is typically used. Parameters may include a 45° pulse angle, a 2-second relaxation delay, and a larger number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra. Chemical shifts are reported in ppm relative to TMS.

UV-Vis Spectroscopic Analysis

• Sample Preparation: Prepare a stock solution of the trimethyl-imidazole isomer in a UV-transparent solvent (e.g., ethanol or acetonitrile) of a known concentration (e.g., 1 mM).

• Dilution: Prepare a dilute solution (e.g., 0.1 mM) from the stock solution.

• Measurement: Record the UV-Vis absorption spectrum from approximately 200 nm to 400 nm using a dual-beam UV-Vis spectrophotometer. Use a quartz cuvette with a 1 cm path length.

• Baseline Correction: Record a baseline spectrum of the pure solvent and subtract it from the sample spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

Cyclic Voltammetry

• Electrolyte Preparation: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable dry, deaerated solvent (e.g., acetonitrile).

• Analyte Solution: Dissolve the trimethyl-imidazole isomer in the electrolyte solution to a final concentration of approximately 1 mM.

• Electrochemical Cell: Use a three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement: Purge the solution with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove dissolved oxygen. Record the cyclic voltammogram by scanning the potential over a suitable range at a defined scan rate (e.g., 100 mV/s).

• Data Analysis: Analyze the resulting voltammogram to determine the oxidation and reduction potentials of the compound.

Computational Protocol (DFT)

• Structure Building: Build the 3D structures of the 1,2,4-, 1,4,5-, and 2,4,5-trimethyl-1H-imidazole isomers using a molecular modeling software.

• Geometry Optimization: Perform a geometry optimization for each isomer using Density Functional Theory (DFT). A common choice of method is the B3LYP functional with a 6-311++G(d,p) basis set.[6]

• Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (no imaginary frequencies).

• Property Calculations: From the optimized structures, calculate the electronic properties of interest, including:

  • HOMO and LUMO energies.

  • Molecular electrostatic potential (MEP) map.

  • NMR chemical shifts (using the GIAO method).

• Data Analysis: Analyze and visualize the calculated data to compare the electronic properties of the isomers.

Relevance in Drug Development and Materials Science

Understanding the electronic properties of trimethyl-substituted imidazoles is crucial for their application in various fields.

• Drug Development: The electron density and electrostatic potential influence how these molecules interact with biological targets like enzymes and receptors. Modulating these properties can enhance binding affinity and specificity. The increased basicity due to methyl substitution can affect the pKa of the molecule, which in turn influences its solubility, absorption, and distribution in the body.

• Materials Science: The HOMO-LUMO gap and redox potentials are critical for the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to tune these properties through substitution is a key aspect of materials design.

Conclusion

The substitution of the imidazole ring with three methyl groups significantly impacts its electronic properties. While direct comparative experimental data for 1,2,4-, 1,4,5-, and 2,4,5-trimethyl-1H-imidazole is not extensively available, a combination of theoretical principles, computational studies on related compounds, and general spectroscopic knowledge allows for a detailed understanding of their electronic landscape. The electron-donating nature of the methyl groups increases the electron density of the imidazole ring, raises the HOMO energy, and generally decreases the HOMO-LUMO gap. These modifications enhance the nucleophilicity and basicity of the imidazole core and alter its spectroscopic and electrochemical signatures. The specific substitution pattern of each isomer creates a unique electronic fingerprint, offering a palette of properties for researchers to leverage in the design of new pharmaceuticals and functional materials. This guide provides a foundational framework for understanding and predicting the electronic behavior of these important heterocyclic compounds.

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An In-depth Technical Guide to the Annular Tautomerism of 2,4,5-Trimethyl-1H-imidazole

Abstract

The imidazole scaffold is a cornerstone in medicinal chemistry, integral to a multitude of pharmacologically active agents.[1][2] The biological activity and physicochemical properties of N-unsubstituted imidazoles are profoundly influenced by annular tautomerism, a dynamic equilibrium involving the migration of a proton between the ring's nitrogen atoms.[3] This guide provides a comprehensive technical analysis of the tautomeric landscape of 2,4,5-trimethyl-1H-imidazole. We will dissect the electronic and steric factors governing the tautomeric equilibrium, present detailed experimental and computational protocols for its characterization, and discuss the critical implications of this phenomenon for drug design and development. This document is intended for researchers, medicinal chemists, and professionals in the pharmaceutical sciences seeking a deep, mechanistic understanding of imidazole tautomerism.

The Fundamental Principle: Annular Tautomerism in Imidazoles

Prototropic tautomerism refers to the chemical equilibrium between structural isomers that are readily interconvertible, most commonly through the migration of a proton.[3] In heterocyclic systems like imidazole, this is often referred to as annular tautomerism, where a proton can be associated with different heteroatoms within the ring. For an unsymmetrically substituted imidazole such as 2,4,5-trimethyl-1H-imidazole, this proton migration results in two distinct tautomeric forms.

The two tautomers, designated here as Form A (2,4,5-trimethyl-1H-imidazole) and Form B (1,2,4,5-tetramethyl-1H-imidazole, conventionally named as the tautomer where the proton is on N3), are in a constant state of dynamic equilibrium. The position of this equilibrium, and thus the relative population of each tautomer, is dictated by a subtle interplay of substituent effects, solvent interactions, and temperature. Understanding which tautomer predominates is not a mere academic exercise; it is critical for predicting a molecule's hydrogen bonding capabilities, pKa, lipophilicity, and ultimately, its interaction with biological targets.

Caption: Annular tautomeric equilibrium in 2,4,5-trimethyl-1H-imidazole.

The key to this equilibrium lies in the relative basicity of the two ring nitrogen atoms. The electron-donating inductive effect of the three methyl groups increases the electron density within the imidazole ring, enhancing the basicity of both nitrogens compared to the parent imidazole. However, the precise positioning of these groups determines the subtle difference in stability between the two tautomeric forms. Theoretical studies on substituted imidazoles have shown that substituents can significantly alter the relative stability of tautomers.[4]

Characterization Methodologies: A Multi-Faceted Approach

Elucidating the tautomeric state of a substituted imidazole requires a combination of spectroscopic, crystallographic, and computational techniques. No single method provides a complete picture; instead, they offer complementary insights into the molecule's behavior in different states (solid, solution) and environments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for studying tautomerism in solution. The rate of proton exchange determines the appearance of the NMR spectrum.

• Fast Exchange: If the interconversion between tautomers is rapid on the NMR timescale, the spectrum will show a single set of time-averaged signals for the carbon and hydrogen atoms.

• Slow Exchange: If the interconversion is slow, distinct signals for each tautomer will be observed, allowing for their direct quantification.

The chemical shifts of the C4 and C5 carbons are particularly diagnostic. The carbon atom adjacent to the protonated nitrogen typically experiences a different electronic environment compared to the one adjacent to the sp² nitrogen. Studies have shown that the difference in chemical shift (Δδ) between C4 and C5 is significantly reduced in the tautomer where the protonated nitrogen is adjacent to a C-alkyl substituent.[5][6]

Experimental Protocol: Variable-Temperature (VT) NMR

• Sample Preparation: Dissolve a precisely weighed sample (5-10 mg) of 2,4,5-trimethyl-1H-imidazole in a deuterated solvent (e.g., DMSO-d₆, CD₂Cl₂, Toluene-d₈). The choice of solvent is critical, as polarity and hydrogen-bonding capacity can shift the equilibrium.

• Initial Spectrum Acquisition: Acquire a standard ¹³C NMR spectrum at ambient temperature (e.g., 298 K). Note the chemical shifts of the ring carbons.

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in increments of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Coalescence and Slow Exchange: Continue cooling until the averaged signals broaden, coalesce, and ideally, resolve into two distinct sets of signals corresponding to each tautomer. The temperature at which coalescence occurs can be used to calculate the energy barrier for interconversion.

• Data Analysis: Integrate the signals for the resolved tautomers at the lowest temperature to determine their relative populations and calculate the equilibrium constant (K_T).

X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state.[7] It definitively identifies which tautomer is present in the crystal lattice and reveals crucial information about intermolecular interactions, such as hydrogen bonding, which can stabilize a particular tautomeric form.[8]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of 2,4,5-trimethyl-1H-imidazole suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a diffractometer and cool it under a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations.[7] Collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods. Refine the structural model by full-matrix least-squares on F². The positions of all atoms, including the N-H proton, can be located from the electron density map, thereby identifying the tautomer.[7]

Computational Chemistry

Density Functional Theory (DFT) calculations are an invaluable tool for predicting the relative stabilities of tautomers and complementing experimental data.[9] These methods can calculate the ground-state energies of each tautomer in the gas phase or simulate solvent effects using models like the Self-Consistent Reaction Field (SCRF).[10]

Workflow: DFT-Based Tautomer Stability Calculation

• Structure Generation: Build 3D models of both tautomers (Form A and Form B) of 2,4,5-trimethyl-1H-imidazole.

• Geometry Optimization: Perform a full geometry optimization for each tautomer using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-311++G**).[11][12] This finds the lowest energy conformation for each isomer.

• Frequency Calculation: Perform a frequency calculation on the optimized structures to confirm they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (enthalpy, Gibbs free energy).

• Solvent Modeling (Optional): To simulate solution-phase behavior, repeat the optimization and frequency calculations within a continuum solvent model (e.g., CPCM, SMD) representing the experimental solvent.

• Energy Analysis: Compare the calculated Gibbs free energies of the two tautomers. The tautomer with the lower free energy is predicted to be the more stable and thus more abundant form. The energy difference (ΔG) can be used to calculate the theoretical equilibrium constant.

Caption: Integrated workflow for the comprehensive analysis of tautomerism.

Data Synthesis and Interpretation

Parameter	Method	Expected Outcome for 2,4,5-Trimethyl-1H-imidazole	Rationale & Significance
Relative Stability (ΔG)	DFT Calculation	One tautomer predicted to be slightly more stable (e.g., by 0.5-2.0 kcal/mol).	Predicts the major tautomer in the gas phase or a given solvent. A small energy difference suggests a dynamic equilibrium with significant populations of both forms.[9][12]
Tautomer Ratio (K_T) in DMSO	Low-Temp. ¹³C NMR	A measurable ratio (e.g., 60:40 or 70:30) of the two tautomers.	Quantifies the equilibrium in solution, which is most relevant for biological activity and reactivity studies.
Diagnostic ¹³C Shifts	¹³C NMR	Distinct chemical shifts for C4 and C5 in the slow-exchange regime.	The difference in chemical shifts between C4 and C5 serves as a reliable indicator to assign the specific tautomeric structure.[5][6]
Solid-State Structure	X-ray Crystallography	A single tautomer observed in the crystal lattice.	Provides definitive proof of the preferred tautomer in the solid state, often stabilized by specific intermolecular hydrogen bonds.[7][8]

Implications for Drug Development

The tautomeric state of an imidazole-containing drug candidate is a critical determinant of its pharmacological profile.

• Receptor Binding: The two tautomers present different hydrogen bond donor-acceptor patterns. One form may have an N-H group available for donation, while the other presents a lone pair on the sp² nitrogen for acceptance. This directly impacts how the molecule fits into a receptor's binding pocket, influencing potency and selectivity.[6][13]

• Physicochemical Properties: Tautomerism affects the molecule's pKa and lipophilicity (LogP). These properties govern absorption, distribution, metabolism, and excretion (ADME), directly impacting the drug's bioavailability and pharmacokinetic profile.

• Intellectual Property: In some cases, different tautomeric forms of a molecule can be separately patented. A thorough understanding and characterization of the tautomeric equilibrium is therefore essential for establishing a robust patent position.[14]

Conclusion

The annular tautomerism of 2,4,5-trimethyl-1H-imidazole is a complex equilibrium governed by the electronic effects of its methyl substituents and its interaction with the surrounding environment. A definitive characterization of this phenomenon is not achievable through a single technique but requires an integrated approach combining solution- and solid-state NMR, X-ray crystallography, and computational modeling. For scientists engaged in drug discovery and development, a rigorous understanding of the predominant tautomeric form is indispensable for rational drug design, SAR optimization, and the development of compounds with favorable pharmacokinetic and pharmacodynamic properties.

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• Stoyanova, R., et al. (2020). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Molecules. Available at: [Link]

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• Fagalde, F., et al. (2006). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. Journal of the Brazilian Chemical Society. Available at: [Link]

• Pozharskii, A. F., et al. (1987). 13C NMR spectroscopy of tautomeric conversions in imidazole compounds. Chemistry of Heterocyclic Compounds. Available at: [Link]

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• Sakakiyama, T., et al. (1983). 1H-NMR study on the tautomerism of the imidazole ring of histidine residues. I. Microscopic pK values and molar ratios of tautomers in histidine-containing peptides. Biochimica et Biophysica Acta. Available at: [Link]

• Jayashree, A., et al. (2018). Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives. ResearchGate. Available at: [Link]

• Claramunt, R. M., et al. (2002). The Influence of Substituents on the Tautomerism of Symmetrically Substituted 2,2'-Bis-benzimidazoles. Arkivoc. Available at: [Link]

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• Radzicka, A., & Person, W. B. (1992). The annular tautomerism of imidazoles and pyrazoles: The possible existence of nonaromatic forms. ResearchGate. Available at: [Link]

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• ResearchGate. (n.d.). X‐ray crystal structures of imidazole 14d and tricyclic imines 13b, 13d and 13f.17. ResearchGate. Available at: [Link]

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• Kubicki, M. (2009). Solid State Annular Tautomerism in a Molecule Containing Two Imidazole Moieties. ResearchGate. Available at: [Link]

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• Dhahri, A., et al. (2016). Synthesis of a new 2,4,5-triphenyl-1H-imidazolium-paratoluenesulfonic acid salt: Thermal and electrochemical stability. Journal de la Société Chimique de Tunisie. Available at: [Link]

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The Imidazole Nucleus: A Scaffolding for Discovery and Therapeutic Innovation

An In-depth Technical Guide on the Discovery, Synthesis, and Application of Polysubstituted Imidazoles

Introduction

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, stands as a cornerstone in the fields of organic synthesis and medicinal chemistry.[1] Its unique electronic properties, including its aromaticity and amphoteric nature, have made it a privileged scaffold in a vast array of biologically active molecules, from natural products to blockbuster pharmaceuticals.[1] This guide provides a comprehensive technical overview of the discovery and history of polysubstituted imidazoles, detailing both foundational and modern synthetic methodologies. It further explores their profound impact on drug development, dissecting the mechanisms of action of key therapeutic agents, and concludes with an appreciation for their prevalence in nature. This document is intended for researchers, scientists, and drug development professionals seeking a deep, field-proven understanding of this critical heterocyclic system.

Part 1: A Historical Perspective on the Imidazole Core

The journey of the imidazole nucleus begins in the mid-19th century. In 1858, German chemist Heinrich Debus first reported the synthesis of the parent imidazole ring, which he named "glyoxaline," from the reaction of glyoxal and ammonia.[2] This seminal discovery, while initially producing low yields, laid the groundwork for future explorations into this fascinating class of compounds.

The true potential for creating structurally diverse imidazoles was unlocked through the pioneering work of Bronisław Radziszewski. Building upon Debus's initial findings, Radziszewski developed a more general and higher-yielding method for the synthesis of polysubstituted imidazoles. This reaction, now famously known as the Debus-Radziszewski imidazole synthesis , involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and two equivalents of ammonia or a primary amine.[3][4] This multicomponent reaction proved to be a robust and versatile tool for accessing a wide range of imidazole derivatives and remains a cornerstone of heterocyclic chemistry.[3]

Part 2: Foundational Synthetic Methodologies: The Debus-Radziszewski Reaction

The Debus-Radziszewski synthesis is a classic and enduringly relevant method for the preparation of 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted imidazoles. Its continued use is a testament to its reliability and the ready availability of its starting materials.

Causality Behind Experimental Choices

The choice to employ the Debus-Radziszewski reaction often stems from its operational simplicity and the desire to construct the imidazole core in a single, convergent step. The reaction's multicomponent nature is a key advantage, allowing for the rapid generation of molecular complexity from simple precursors.[3] The use of ammonia or a primary amine as the nitrogen source provides a straightforward route to either N-unsubstituted or N-substituted imidazoles, respectively.

Experimental Protocol: Synthesis of 2,4,5-Triphenylimidazole (Lophine)

This protocol details the synthesis of 2,4,5-triphenylimidazole, a well-known chemiluminescent compound, via the Debus-Radziszewski reaction.[5][6]

Materials:

• Benzil

• Benzaldehyde

• Ammonium acetate

• Glacial acetic acid

• Ethanol

• Ammonium hydroxide

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine benzil (1.0 g), benzaldehyde (0.5 mL), and ammonium acetate (2.0 g) in glacial acetic acid (5 mL).

• Heat the reaction mixture to reflux with stirring for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully pour the cooled reaction mixture into a beaker containing 50 mL of cold water.

• Neutralize the solution by the slow addition of concentrated ammonium hydroxide until a precipitate forms.

• Collect the crude product by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from ethanol to yield pure 2,4,5-triphenylimidazole as a crystalline solid.

Reaction Mechanism Workflow

The mechanism of the Debus-Radziszewski reaction is thought to proceed through the initial formation of a diimine intermediate from the condensation of the 1,2-dicarbonyl compound with two equivalents of ammonia. This diimine then condenses with the aldehyde, followed by cyclization and aromatization to afford the imidazole ring.

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Navigating the Unknown: A Health and Safety Guide for 2,4,5-Trimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Compound Identification and Physicochemical Properties

2,4,5-Trimethyl-1H-imidazole is a solid organic compound. The introduction of three methyl groups to the imidazole ring is expected to increase its lipophilicity compared to the parent imidazole, which may have implications for its biological activity and toxicokinetics.

Table 1: Physicochemical Properties of 2,4,5-Trimethyl-1H-imidazole

Property	Value	Source
CAS Number	822-90-2	ChemicalBook[1]
Molecular Formula	C6H10N2	Guidechem[2]
Molecular Weight	110.16 g/mol	PubChem[3][4]
Appearance	Colorless liquid (Note: some sources describe it as a solid)	Guidechem[2]
Melting Point	163°C	ChemicalBook, Guidechem[1][2]
Boiling Point	292°C	ChemicalBook[1]
Density	1.003 g/cm³	ChemicalBook, Guidechem[1][2]
Flash Point	150°C	ChemicalBook[1]
pKa	15.81 ± 0.10 (Predicted)	ChemicalBook[1]

It is important to note that some of the available data, particularly the pKa, is predicted and should be used as an estimate. The discrepancy in the reported physical state (liquid vs. solid) highlights the need for careful observation upon receipt and handling of this chemical.

Hazard Assessment: A Data-Driven, Precautionary Approach

Due to the limited availability of specific toxicological data for 2,4,5-Trimethyl-1H-imidazole, a comprehensive hazard assessment must be inferred from data on the parent compound, imidazole, and other related methylated imidazoles. This approach necessitates a high degree of caution.

Extrapolating from Imidazole (CAS 288-32-4)

Imidazole is a well-characterized compound with established hazard classifications. It serves as a primary surrogate for understanding the potential risks of its trimethylated derivative.

GHS Classification of Imidazole: [5][6][7][8]

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5][7][8]

• Skin Corrosion (Category 1C), H314: Causes severe skin burns and eye damage.[5][7][8]

• Serious Eye Damage (Category 1), H318: Causes serious eye damage.[5]

• Reproductive Toxicity (Category 1B), H360D: May damage the unborn child.[5][7][8]

It is prudent to assume that 2,4,5-Trimethyl-1H-imidazole may exhibit a similar hazard profile until specific data becomes available.

Toxicological Profile of Imidazole

The toxicological data for imidazole underscores the need for careful handling.

Table 2: Toxicological Data for Imidazole

Endpoint	Value	Species	Source
LD50 (Oral)	220 - 970 mg/kg	Rat	Berufsgenossenschaft Rohstoffe und Chemische Industrie[9]
LD50 (Oral)	880 - 1880 mg/kg	Mouse	Berufsgenossenschaft Rohstoffe und Chemische Industrie[9]
Skin Corrosion/Irritation	Corrosive	Animal studies	ChemSupply Australia[8]
Eye Irritation	Causes serious eye damage	Animal studies	ChemSupply Australia[8]
Reproductive Toxicity	May damage the unborn child	Animal studies	ChemSupply Australia[8]

Potential Influence of Trimethyl Substitution

The addition of three methyl groups to the imidazole core can potentially alter its toxicological profile. Increased lipophilicity may enhance absorption through the skin and biological membranes. While this does not automatically equate to increased toxicity, it is a factor that warrants consideration in the risk assessment and selection of personal protective equipment.

Insights from Other Methylated Imidazoles

Data on other methylated imidazoles, while not directly applicable, can inform a cautious approach:

• 4-Methylimidazole: Is reported to be irritating and corrosive to the skin and eyes of animals and is "extremely destructive to the tissue of the mucous membranes and upper respiratory tract" in humans.[10]

• 1,2,4,5-Tetramethyl-1H-imidazole: GHS pictograms suggest it is a skin and eye irritant (Warning, H315, H319).[11]

This information, while pertaining to different isomers or more substituted imidazoles, reinforces the need to handle 2,4,5-Trimethyl-1H-imidazole as a potentially corrosive and irritating substance.

Risk Mitigation and Safe Handling Protocols

A conservative approach to risk mitigation is essential when working with chemicals that have limited safety data. The hierarchy of controls should be applied to minimize potential exposure.

Caption: Hierarchy of controls for managing chemical risks.

Engineering Controls

• Primary Containment: All work with 2,4,5-Trimethyl-1H-imidazole, including weighing and preparing solutions, should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[7][8]

• Ventilation: Ensure adequate general ventilation in the laboratory.[5][6]

Administrative Controls

• Standard Operating Procedures (SOPs): Develop detailed SOPs for all experimental procedures involving this compound. These should include procedures for weighing, transferring, spill cleanup, and waste disposal.

• Training: All personnel handling the compound must be trained on its potential hazards, the developed SOPs, and emergency procedures.

• Restricted Access: The area where the compound is stored and handled should be clearly marked, and access should be restricted to authorized personnel.

Personal Protective Equipment (PPE)

Given the corrosive nature of imidazole and the unknown skin irritation potential of its trimethylated derivative, robust PPE is mandatory.

• Eye and Face Protection: Chemical safety goggles and a face shield should be worn.[8]

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn. Inspect gloves for any signs of degradation or perforation before and during use.[8]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron or coveralls should be considered.[8]

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge should be used.

Experimental Workflow: A Step-by-Step Guide to Safe Handling

The following protocol outlines a safe workflow for handling 2,4,5-Trimethyl-1H-imidazole in a research setting.

Caption: A generalized workflow for the safe handling of 2,4,5-Trimethyl-1H-imidazole.

Step 1: Preparation

• Ensure all necessary engineering controls (fume hood) are operational.

• Don all required PPE as outlined in Section 3.3.

• Prepare the work area by covering the surface with absorbent, disposable bench paper.

• Have spill cleanup materials readily available.

Step 2: Handling

• Perform all manipulations of the solid compound within the fume hood to minimize dust exposure.[7][8]

• Use appropriate tools (spatulas, weigh boats) to handle the solid. Avoid creating dust.

• If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Step 3: Post-Handling

• Clean all equipment and the work area thoroughly after use.

• Dispose of all waste (including contaminated bench paper and disposable equipment) in a properly labeled hazardous waste container.

• Remove PPE in the correct order to avoid cross-contamination.

• Wash hands and forearms thoroughly with soap and water after removing gloves.[5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures (Based on Imidazole Data)

• In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[8]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[8]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Spill Response

• Small Spills:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.[6]

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the laboratory and alert others.

  • Contact your institution's environmental health and safety (EHS) department immediately.

  • Prevent entry into the affected area until cleared by EHS personnel.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[7][8]

• Disposal: All waste containing 2,4,5-Trimethyl-1H-imidazole must be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.[12]

Conclusion: A Commitment to Safety in Research

The responsible use of novel chemical entities is a cornerstone of scientific integrity. While the complete toxicological profile of 2,4,5-Trimethyl-1H-imidazole remains to be fully elucidated, a precautionary approach based on the known hazards of its parent compound, imidazole, and related structures provides a robust framework for its safe handling. By adhering to the principles of the hierarchy of controls, utilizing appropriate personal protective equipment, and following established safe laboratory practices, researchers can mitigate the potential risks associated with this compound and continue their important work in a safe and controlled manner.

References

• Chemos GmbH & Co. KG. (2020). Safety Data Sheet: Imidazole. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Imidazole. Retrieved from [Link]

• ChemSupply Australia. (2023). Safety Data Sheet IMIDAZOLE. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2016). 1H-Imidazole, 4-methyl-: Human health tier II assessment. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Imidazole (CAS 288-32-4). Retrieved from [Link]

• PubChem. (n.d.). 1H-Imidazole, 2,4,5-triphenyl-1-(2,4,5-triphenyl-2H-imidazol-2-yl). Retrieved from [Link]

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Protocols & Analytical Methods

One-Pot Synthesis of 2,4,5-Trimethyl-1H-imidazole: An Application Note for Synthetic and Medicinal Chemists

Authored by: A Senior Application Scientist

Abstract

This application note provides a detailed, field-proven protocol for the one-pot synthesis of 2,4,5-trimethyl-1H-imidazole, a valuable scaffold in medicinal chemistry and materials science. We will delve into the practical execution of the Debus-Radziszewski reaction, a classic multi-component reaction, optimized for this specific trimethyl-substituted analogue. The causality behind experimental choices, from reagent stoichiometry to purification strategies, is explained to ensure both high yield and purity. This guide is designed for researchers, scientists, and drug development professionals seeking a reliable and scalable method for the synthesis of this key heterocyclic compound.

Introduction and Scientific Rationale

The imidazole nucleus is a cornerstone of many biologically active molecules and functional materials. The specific compound, 2,4,5-trimethyl-1H-imidazole, serves as a crucial building block for the synthesis of more complex molecules, including pharmaceuticals and ionic liquids. Its synthesis is most efficiently achieved through a one-pot, three-component reaction, which offers significant advantages in terms of atom economy, reduced waste, and simplified operational procedures.[1]

The core of this synthesis is the Debus-Radziszewski reaction, first reported by Heinrich Debus in 1858.[2][3] This powerful reaction facilitates the condensation of a 1,2-dicarbonyl compound, an aldehyde, and an ammonia source to form the imidazole ring.[4][5] For our target molecule, the specific reactants are diacetyl (butane-2,3-dione), acetaldehyde, and ammonium acetate, which conveniently serves as both the ammonia source and a mild acidic catalyst.[6]

The choice of ammonium acetate is deliberate; upon heating, it exists in equilibrium with ammonia and acetic acid. The in-situ generated ammonia acts as the nitrogen source for the imidazole ring, while the acetic acid catalyzes the condensation and cyclization steps of the mechanism.[6] This self-contained system enhances the efficiency and simplicity of the one-pot protocol.

Reaction Mechanism and Workflow

The synthesis proceeds via a cascade of condensation and cyclization reactions. While the exact mechanism is a subject of discussion, it is generally accepted to occur in two main stages.[2][5]

• Diimine Formation : The 1,2-dicarbonyl compound (diacetyl) reacts with two equivalents of ammonia (from ammonium acetate) to form a diimine intermediate.[2]

• Cyclization with Aldehyde : This diimine intermediate then condenses with the aldehyde (acetaldehyde) to form the final imidazole product after dehydration and oxidation.

The overall workflow is designed for operational simplicity and efficiency, moving from reagent mixing to product isolation in a streamlined manner.

Caption: Experimental workflow for the synthesis of 2,4,5-trimethyl-1H-imidazole.

Detailed Experimental Protocol

This protocol is based on the general principles of the Debus-Radziszewski synthesis, adapted for the specific target molecule.

Materials and Reagents

Reagent/Material	Grade	Purity	Supplier	Notes
Diacetyl (Butane-2,3-dione)	Reagent Grade	≥97%	Standard Supplier	Can be a yellow to greenish-yellow liquid.
Acetaldehyde	Reagent Grade	≥99%	Standard Supplier	Highly volatile and flammable. Handle in a fume hood.
Ammonium Acetate	ACS Reagent	≥97%	Standard Supplier	Acts as both ammonia source and catalyst.[6]
Glacial Acetic Acid	ACS Reagent	≥99.7%	Standard Supplier	Common solvent for this reaction, promotes catalysis.
Ethanol (for recrystallization)	Reagent Grade	95% or Absolute	Standard Supplier	Used for purification.
Ammonium Hydroxide Solution	ACS Reagent	28-30%	Standard Supplier	Used for neutralization during work-up.

Step-by-Step Synthesis Procedure

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine diacetyl (8.6 g, 0.1 mol), acetaldehyde (4.4 g, 0.1 mol), and ammonium acetate (15.4 g, 0.2 mol).

  • Causality: A 1:1:2 molar ratio of dicarbonyl:aldehyde:ammonia source is typically employed to ensure complete reaction and provide sufficient ammonia for the formation of the diimine intermediate.[1][6]

• Solvent Addition : Add 30 mL of glacial acetic acid to the flask. The mixture will become a homogeneous solution.

  • Insight: While some variations of this reaction can be performed solvent-free, glacial acetic acid acts as an excellent solvent and co-catalyst, often leading to higher yields and easier stirring.

• Heating and Reflux : Heat the mixture to reflux (approximately 118 °C) with vigorous stirring. The solution will typically darken in color.

  • Expertise: Maintain the reflux for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1).

• Work-up and Isolation :

  • After the reaction is complete (as indicated by TLC), allow the flask to cool to room temperature.

  • Carefully pour the dark reaction mixture into a beaker containing 300 mL of crushed ice and water. This will cause the crude product to precipitate.

  • Stir the aqueous mixture and slowly neutralize it with a concentrated ammonium hydroxide solution until it is slightly basic (pH ~8). This step is crucial to deprotonate the imidazole product and maximize precipitation.

  • Keep the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Filtration and Washing :

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the solid cake thoroughly with cold deionized water (3 x 50 mL) to remove any unreacted ammonium acetate and other water-soluble impurities.

• Purification by Recrystallization :

  • Transfer the crude solid to a beaker and dissolve it in a minimum amount of hot ethanol (95%).

  • If the solution is colored, a small amount of activated charcoal can be added and the solution heated for a few minutes before being filtered hot to remove the charcoal.

  • Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the purified white to off-white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.[7]

Expected Results and Characterization

The protocol should yield 2,4,5-trimethyl-1H-imidazole as a white or off-white crystalline solid.

Parameter	Expected Value
Yield	65-80%
Appearance	White to off-white crystalline solid
Melting Point	~124-127 °C
Molecular Formula	C₆H₁₀N₂
Molecular Weight	110.16 g/mol

Characterization Data:

• ¹H NMR (CDCl₃, 300 MHz): Spectral data for substituted imidazoles typically show characteristic shifts for the methyl groups and the N-H proton.[8] The N-H proton signal can be broad and its chemical shift is concentration-dependent.

• ¹³C NMR (CDCl₃, 75 MHz): Expected to show signals for the three distinct methyl carbons and the three imidazole ring carbons.[9]

• FT-IR (KBr, cm⁻¹): A broad peak in the region of 3100-3400 cm⁻¹ corresponding to N-H stretching, and peaks around 1500-1600 cm⁻¹ for C=N and C=C stretching of the imidazole ring.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Yield	Incomplete reaction or loss during work-up.	Ensure adequate reflux time and monitor with TLC. Be cautious during neutralization; adding too much base too quickly can be exothermic.
Oily Product	Presence of impurities or incomplete crystallization.	Ensure the crude product is thoroughly washed. During recrystallization, use the minimum amount of hot solvent and allow for slow cooling.
Product is Darkly Colored	Formation of polymeric side products.	Add activated charcoal during recrystallization. Ensure the reaction is not overheated or run for an excessively long time.

Conclusion

The one-pot synthesis of 2,4,5-trimethyl-1H-imidazole via the Debus-Radziszewski reaction is a highly efficient and practical method for obtaining this valuable chemical intermediate. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can reliably produce high-purity material. This protocol provides a robust, self-validating system that can be scaled and adapted for the synthesis of other substituted imidazole derivatives.

References

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• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives - MDPI. (n.d.).
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• 2,4,5-trimethyl-1H-imidazole | 822-90-2 - ChemicalBook. (2022, December 21).
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• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry - Scribd. (n.d.).
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• An Efficient Synthesis of 2,4,5-Triaryl-1H-Imidazole Derivatives Catalyzed by Boric Acid in Aqueous Media Under Ultrasound-Irradiation - ResearchGate. (2009, May).
• Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable Catalyst - Science and Education Publishing. (n.d.).
• Synthesis of a new 2,4,5-triphenyl-1H-imidazolium-paratoluenesulfonic acid salt: Thermal and electrochemical stability. (n.d.).
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• 1 H NMR spectrum of 2,4,5-tris(2-pyridyl)imidazole in CD2Cl2. - ResearchGate. (n.d.).
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Introduction: The Unique Profile of 2,4,5-Trimethyl-1H-imidazole as a Ligand

An in-depth guide for researchers, scientists, and drug development professionals on the preparation and application of metal complexes featuring the 2,4,5-Trimethyl-1H-imidazole ligand.

The imidazole scaffold is a cornerstone in medicinal and coordination chemistry, recognized for its diverse biological activities and its capacity to form stable metal complexes.[1][2] The derivative 2,4,5-trimethyl-1H-imidazole presents a unique set of characteristics as a ligand. The three methyl groups introduce significant steric bulk around the imidazole core and also act as electron-donating groups. This electronic effect increases the electron density on the pyridine-type nitrogen atom (N3), enhancing its σ-donating ability and forming strong coordinate bonds with transition metals.[3] However, the steric hindrance imposed by the methyl groups at the 2, 4, and 5 positions influences the coordination geometry of the resulting metal complexes, often favoring lower coordination numbers or distorted geometries compared to less substituted imidazoles. These structural nuances can, in turn, modulate the catalytic activity and biological efficacy of the complexes.[4]

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of metal complexes derived from 2,4,5-trimethyl-1H-imidazole, with detailed protocols to facilitate their exploration in research and development.

PART 1: General Synthesis of Metal Complexes with 2,4,5-Trimethyl-1H-imidazole

The synthesis of these complexes typically involves the direct reaction of a suitable metal salt with the 2,4,5-trimethyl-1H-imidazole ligand in an appropriate solvent. The choice of the metal salt (e.g., chlorides, nitrates, acetates) and solvent (e.g., methanol, ethanol, acetonitrile, DMF) is critical and can influence the final product's structure and purity. The reaction is often carried out under reflux to ensure complete reaction.[5][6]

Core Principles of Synthesis

• Stoichiometry: The molar ratio of metal to ligand is a key parameter. Ratios of 1:2 or 1:4 are common, depending on the desired coordination number of the metal ion and the steric profile of the ligand.[7][8]

• Solvent Selection: Alcohols like methanol or ethanol are frequently used as they can dissolve both the metal salts and the imidazole ligand, and can be easily removed post-reaction.

• Temperature and Reaction Time: Heating under reflux (typically 50-80°C) for several hours is standard practice to overcome the activation energy of the complexation reaction.[5][9] The progress can be monitored by observing the formation of a precipitate.

Visualized General Workflow for Synthesis

Caption: General workflow for the synthesis of metal-imidazole complexes.

Protocol 1: Synthesis of a Dichlorobis(2,4,5-trimethyl-1H-imidazole)copper(II) Complex

This protocol details the synthesis of a representative Copper(II) complex.

Materials and Reagents

• Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)

• 2,4,5-Trimethyl-1H-imidazole

• Methanol (Anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Filtration apparatus (Büchner funnel)

Step-by-Step Procedure

• Ligand Solution Preparation: In a 50 mL beaker, dissolve 2.0 mmol of 2,4,5-trimethyl-1H-imidazole in 15 mL of methanol with gentle stirring.

• Metal Salt Solution Preparation: In a 100 mL round-bottom flask, dissolve 1.0 mmol of CuCl₂·2H₂O in 10 mL of methanol. Stir until a clear blue/green solution is formed.[5]

• Reaction: Slowly add the ligand solution dropwise to the stirring metal salt solution at room temperature. A color change and the formation of a precipitate should be observed.

• Reflux: Attach the reflux condenser to the flask and heat the mixture to 80°C. Maintain a gentle reflux for 4 hours with continuous stirring.[5]

• Isolation: After the reflux period, turn off the heat and allow the mixture to cool to room temperature. A solid precipitate will settle.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the precipitate with two small portions (5 mL each) of cold methanol to remove any unreacted starting materials.

• Drying: Dry the resulting solid product in a vacuum desiccator overnight.

• Characterization: Characterize the final product using the techniques described in the following section.

PART 2: Characterization of Metal-Imidazole Complexes

Thorough characterization is essential to confirm the successful synthesis of the desired complex and to elucidate its structure.

Key Analytical Techniques

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is used to confirm the coordination of the imidazole ligand to the metal center. The coordination of the pyridine-type nitrogen atom to the metal is typically indicated by a shift in the C=N stretching vibration band to a lower wavenumber.[5] The appearance of a new, low-frequency band (typically 400-500 cm⁻¹) can be attributed to the M-N stretching vibration, providing direct evidence of complex formation.[4][7]

• UV-Visible (UV-Vis) Spectroscopy: Electronic spectra provide information about the electronic environment of the metal ion. For transition metal complexes, the appearance of new absorption bands in the visible region, which are absent in the spectra of the free ligand and metal salt, can be assigned to d-d electronic transitions or ligand-to-metal charge transfer (LMCT) bands, confirming complexation.[8]

• Elemental Analysis (C, H, N): This analysis determines the percentage composition of carbon, hydrogen, and nitrogen in the compound. The experimental values are compared with the calculated values for the proposed molecular formula to confirm the stoichiometry of the complex.[5][10]

• X-ray Crystallography: Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of a crystalline complex. It provides precise information on bond lengths, bond angles, coordination geometry (e.g., tetrahedral, octahedral), and intermolecular interactions.[11][12]

Expected Characterization Data Summary

Technique	Parameter	Expected Observation for [Cu(C₆H₁₀N₂)₂Cl₂]	Rationale
FT-IR	ν(C=N) stretch	Shift to lower cm⁻¹ compared to free ligand	Coordination of nitrogen to Cu(II) weakens the C=N bond.[5]
ν(Cu-N) stretch	New band around 400-500 cm⁻¹	Direct evidence of the copper-nitrogen coordinate bond.[7]
UV-Vis	d-d transition	Broad absorption band in the visible region (e.g., 500-700 nm)	Corresponds to electronic transitions within the d-orbitals of the Cu(II) center.[8]
Elemental Analysis	%C, %H, %N	Matches calculated values for C₁₂H₂₀Cl₂CuN₄	Confirms the empirical formula and purity of the complex.

PART 3: Applications and Evaluation Protocols

Metal complexes of imidazole derivatives are widely explored for their potential in catalysis and medicine.[1][13] The enhanced biological activity of metal complexes compared to the free ligands is a well-documented phenomenon, often attributed to mechanisms like increased lipophilicity and interaction with biological targets.[14][15][16]

Application Note: Antimicrobial Activity

Imidazole-based compounds and their metal complexes often exhibit significant antimicrobial properties against various pathogenic bacteria and fungi.[9][17][18] The chelation of the metal ion can enhance the compound's ability to penetrate microbial cell walls and interfere with essential cellular processes.

Visualized Workflow for Antimicrobial Screening

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: In Vitro Antibacterial Susceptibility Testing (MIC Assay)

This protocol outlines the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) of a synthesized complex against a bacterial strain like Staphylococcus aureus.

Materials and Reagents

• Synthesized metal complex

• Bacterial strain (e.g., Staphylococcus aureus ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well microtiter plates

• Standard antibiotic for positive control (e.g., Gentamicin)

• Spectrophotometer (optional, for OD reading)

Step-by-Step Procedure

• Stock Solution: Prepare a 1 mg/mL stock solution of the synthesized complex in sterile DMSO.

• Bacterial Inoculum: Grow the bacterial strain in MHB overnight at 37°C. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Plate Setup:

  • Add 100 µL of MHB to all wells of a 96-well plate.

  • Add 100 µL of the complex stock solution to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the last column. This creates a concentration gradient.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well.

• Controls:

  • Positive Control: A row with a standard antibiotic (e.g., Gentamicin) instead of the test complex.

  • Negative Control: A well with MHB only (no bacteria, no complex).

  • Growth Control: A well with MHB and bacteria, but no complex.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determining MIC: The MIC is the lowest concentration of the complex at which there is no visible growth of bacteria. This can be assessed by eye or by reading the optical density (OD) at 600 nm.[17]

References

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• ResearchGate. (n.d.). Imidazole-Imidazolium-Based Antibacterial Metal Complexes: An Insight | Request PDF.
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• Connect Journals. (2019). SYNTHESIS AND ANTI-CANCER ACTIVITY OF COPPER(II) COMPLEX WITH 2, 4, 5-TRIPHENYL-1H-IMIDAZOLE LIGAND.
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• ResearchGate. (2018). (PDF) Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives.
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• ResearchGate. (n.d.). 1 H NMR spectrum of 2,4,5-tris(2-pyridyl)imidazole in CD2Cl2..
• MDPI. (2023). Catalytic Behavior of Cobalt Complexes Bearing Pyridine–Oxime Ligands in Isoprene Polymerization.
• ResearchGate. (2022). Synthesis, Characterization and Biochemical Activity of Cobalt(II), Nickel(II), Copper(II), and Zinc(II) Complexes with 1,2,4-Triazole Based Schiff Base.
• PubMed. (2020). New Cobalt (II) Complexes with Imidazole Derivatives: Antimicrobial Efficiency against Planktonic and Adherent Microbes and In Vitro Cytotoxicity Features.
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Application Notes and Protocols: Microwave-Assisted Synthesis of 2,4,5-Trimethyl-1H-imidazole

Introduction: The Significance of 2,4,5-Trimethyl-1H-imidazole and the Advantages of Microwave-Assisted Synthesis

2,4,5-Trimethyl-1H-imidazole is a substituted imidazole derivative of significant interest in medicinal chemistry and materials science. The imidazole ring is a fundamental heterocyclic scaffold found in numerous biologically active compounds, including amino acids like histidine. Substituted imidazoles are known to exhibit a wide range of pharmacological activities.

Traditionally, the synthesis of substituted imidazoles, such as the classic Radziszewski reaction, involves long reaction times and often results in modest yields.[1][2] The advent of microwave-assisted organic synthesis (MAOS) has revolutionized this field by offering a rapid, efficient, and environmentally conscious alternative.[2][3] Microwave heating provides uniform and rapid heating of the reaction mixture, leading to dramatically reduced reaction times, often from hours to minutes, and frequently results in higher product yields and purity.[3] This application note provides a detailed protocol for the one-pot, microwave-assisted synthesis of 2,4,5-trimethyl-1H-imidazole.

Reaction Principle: The Radziszewski Imidazole Synthesis

The synthesis of 2,4,5-trimethyl-1H-imidazole is achieved through a one-pot, three-component reaction based on the Radziszewski imidazole synthesis.[1] This reaction involves the condensation of a 1,2-dicarbonyl compound (diacetyl, also known as 2,3-butanedione), an aldehyde (acetaldehyde), and a source of ammonia (ammonium acetate). The reaction proceeds through the formation of a diimine intermediate from the dicarbonyl compound and ammonia, which then condenses with the aldehyde to form the imidazole ring.[1]

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Application Notes & Protocols: Green Synthesis of Substituted Imidazoles Using Natural Catalysts

Introduction: The Imperative for Greener Imidazole Synthesis

The imidazole nucleus is a cornerstone of medicinal chemistry and materials science. As a critical scaffold in numerous pharmaceuticals, agrochemicals, and functional materials, the development of efficient and sustainable synthetic routes to substituted imidazoles is of paramount importance.[1][2][3][4] Traditional synthesis methods often rely on harsh reaction conditions, toxic metal catalysts, and hazardous organic solvents, posing significant environmental and economic challenges.[5]

In alignment with the principles of green chemistry, there is a growing shift towards the use of benign, renewable, and readily available catalysts.[1] Natural catalysts, such as those derived from fruit juices and plant matter, have emerged as powerful, eco-friendly alternatives.[6][7][8][9] These biocatalysts are not only inexpensive and biodegradable but also often lead to high product yields with simple work-up procedures.[8][10]

This document provides detailed application notes and protocols for the synthesis of 2,4,5-trisubstituted imidazoles via one-pot, three-component reactions, leveraging the catalytic power of common fruit juices and processed agricultural waste. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to implement sustainable and efficient synthetic strategies.

Part 1: Understanding the Catalytic Principle of Natural Acids

The primary reaction for synthesizing 2,4,5-trisubstituted imidazoles is a multi-component condensation, often a variation of the Debus-Radziszewski reaction. This reaction typically involves a 1,2-dicarbonyl compound (e.g., benzil), an aldehyde, and an ammonia source (e.g., ammonium acetate).

The catalytic activity of many natural sources, such as lemon juice, is attributed to their inherent acidic nature.[7] Lemon juice, for instance, contains a significant concentration of citric acid (around 5-7%), along with other organic acids.[7][10] These natural Brønsted acids are believed to catalyze the reaction through the following mechanistic pathway:

• Activation of the Aldehyde: The acid protonates the carbonyl oxygen of the aldehyde, increasing the electrophilicity of the carbonyl carbon.

• Formation of a Diamine Intermediate: Ammonia, generated from ammonium acetate, attacks the activated aldehyde. A subsequent series of steps leads to the formation of a diamine intermediate.

• Condensation with the Dicarbonyl: This diamine intermediate then condenses with the 1,2-dicarbonyl compound (benzil).

• Cyclization and Dehydration: An intramolecular cyclization followed by dehydration yields the final 2,4,5-trisubstituted imidazole ring.[11]

The use of these natural acids provides a metal-free catalytic system that is both economical and environmentally benign.[5]

Figure 1. Proposed mechanism for natural acid-catalyzed imidazole synthesis.

Part 2: Application Protocols

Protocol 1: Citrus Juice-Catalyzed Synthesis of 2,4,5-Triarylimidazoles

This protocol details a one-pot, three-component synthesis using readily available fruit juices like lemon (Citrus limon), grape (Vitis vinifera), or coconut (Cocos nucifera) as the biocatalyst and reaction medium.[6][8] The primary catalytic agent in citrus juice is citric acid.[5][7]

A. Materials and Reagents

Reagent/Material	Grade	Source	Notes
Substituted Aldehyde	Reagent	Standard Supplier	e.g., Benzaldehyde, 4-Chlorobenzaldehyde
Benzil	Reagent	Standard Supplier
Ammonium Acetate	ACS Reagent	Standard Supplier
Citrus limon L. juice	N/A	Freshly Squeezed	Filter through cotton wool before use.
Methanol	ACS Grade	Standard Supplier	For recrystallization.
Deionized Water	N/A	Laboratory Supply	For washing.
Round-bottom flask	N/A	Glassware
Magnetic stirrer/hotplate	N/A	Equipment
TLC plates (Silica gel)	N/A	Standard Supplier	For reaction monitoring.
Buchner funnel & filter paper	N/A	Glassware	For product isolation.

B. Step-by-Step Experimental Procedure

• Catalyst Preparation: Squeeze fresh lemons and filter the juice through a piece of cotton wool to remove seeds and pulp.

• Reaction Setup: In a 50 mL round-bottom flask, combine the substituted aldehyde (10 mmol), benzil (10 mmol), and ammonium acetate (30 mmol).

• Catalyst Addition: Add 10 mL of the freshly prepared lemon juice to the flask.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (60-80°C) to increase the reaction rate. Monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate solvent system (e.g., n-hexane:ethyl acetate, 7:3). Reactions are typically complete within 40-90 minutes.[5][6]

• Product Isolation: Upon completion, cool the reaction mixture to room temperature. Add 20 mL of cold deionized water to the flask. A solid product will precipitate.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid thoroughly with an excess of water to remove the catalyst and any unreacted ammonium acetate.

• Purification: Recrystallize the crude product from methanol to afford the pure 2,4,5-triarylimidazole derivative.[8]

• Characterization: Dry the purified product and characterize it by determining its melting point and using spectroscopic techniques (FTIR, ¹H NMR).

Figure 2. Experimental workflow for citrus juice-catalyzed synthesis.

Protocol 2: Sulfonated Rice Husk Ash (RHA-SO₃H) Catalyzed Synthesis

This protocol utilizes a heterogeneous solid acid catalyst prepared from agricultural waste (rice husks), promoting a solvent-free reaction, which further enhances the green credentials of the synthesis.[12] Rice husk ash is rich in silica, which can be functionalized to create a stable and reusable solid acid catalyst.[13][14]

A. Materials and Reagents

Reagent/Material	Grade	Source	Notes
Substituted Aldehyde	Reagent	Standard Supplier
Benzil	Reagent	Standard Supplier
Ammonium Acetate	ACS Reagent	Standard Supplier
Rice Husk Ash-SO₃H	N/A	Prepared	See preparation below.
Mortar and Pestle	N/A	Equipment
TLC plates (Silica gel)	N/A	Standard Supplier
Ethyl Acetate	ACS Grade	Standard Supplier	For work-up.
n-Hexane	ACS Grade	Standard Supplier	For work-up.

B. Preparation of RHA-SO₃H Catalyst

This is a representative preparation. Please consult primary literature for detailed characterization.

• Ash Preparation: Burn clean, dry rice husks in a muffle furnace at 700°C for 4-6 hours to obtain white rice husk ash (RHA), which is primarily silica.

• Sulfonation: Add the RHA to a flask containing chlorosulfonic acid (handle with extreme care in a fume hood) in a solvent like dichloromethane. Stir the mixture at room temperature for several hours.

• Isolation: Carefully quench the reaction with crushed ice, then filter the resulting solid. Wash thoroughly with water until the filtrate is neutral, then dry the solid RHA-SO₃H catalyst in an oven at 100°C.

C. Step-by-Step Experimental Procedure

• Reaction Setup: In a mortar, combine the substituted aldehyde (1 mmol), benzil (1 mmol), ammonium acetate (2 mmol), and the RHA-SO₃H catalyst (approx. 100 mg).

• Reaction: Grind the mixture using a pestle at room temperature. The solvent-free reaction is typically complete within 40-60 minutes.[12] Monitor the reaction by TLC.

• Product Isolation: After completion, add ethyl acetate to the mortar and mix to dissolve the product.

• Catalyst Recovery: Filter the mixture to separate the solid RHA-SO₃H catalyst. The catalyst can be washed with ethanol, dried, and reused for subsequent reactions without significant loss of activity.[15]

• Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

• Characterization: Dry the purified product and characterize it by melting point and spectroscopy.

Part 3: Comparative Data and Performance

Natural catalysts offer remarkable efficiency, often comparable to or exceeding that of conventional methods, with the added benefits of being environmentally friendly and cost-effective.

Table 1: Comparison of Catalytic Methods for the Synthesis of 2,4,5-Triphenylimidazole

Catalyst	Conditions	Time (min)	Yield (%)	Reference
Citrus limon L. juice	80°C	60	94	[8]
Vitis vinifera L. juice	80°C	70	92	[8]
Citric Acid (15 mol%)	Reflux in EtOH	50	92	[5]
RHA-SO₃H	Room Temp, Solvent-free	40	94	[12]
No Catalyst	Reflux in EtOH	120	No Reaction	[5][16]

This table is a representative summary. Yields may vary based on specific substrates and precise reaction conditions.

Conclusion and Future Perspectives

The use of natural catalysts like fruit juices and modified agricultural waste represents a significant advancement in the green synthesis of substituted imidazoles. These methods are simple, efficient, and economically viable, making them attractive for both academic research and industrial applications. The protocols provided demonstrate that high yields of valuable chemical scaffolds can be achieved without resorting to hazardous reagents or complex procedures. Future research will likely focus on expanding the substrate scope, exploring other novel biocatalysts, and scaling up these green processes for large-scale production.

References

• Patil, S., et al. (2022). Fruit juices act as biocatalysts in the efficient synthesis of potentially bioactive imidazoles. Green Chemistry Letters and Reviews, 15(1). Available at: [Link]

• Sangwan, S., et al. (2022). Solvent-free Rice Husk Mediated Efficient Approach for Synthesis of Novel Imidazoles and their In vitro Bio evaluation. ResearchGate. Available at: [Link]

• Patil, S. S., et al. (2015). Natural Acid Catalyzed Multi-component Reactions as a Green Approach. ResearchGate. Available at: [Link]

• Kumar, R., et al. (2025). Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl-1H-imidazole Using Natural Heterogeneous LPP Catalyst. MDPI. Available at: [Link]

• Kafi-Ahmadi, L., & Khademinia, S. (2022). Microwave-assisted preparation of polysubstituted imidazoles using Zingiber extract synthesized green Cr2O3 nanoparticles. Scientific Reports, 12(1), 19993. Available at: [Link]

• Mekhalef, T., et al. (2016). An efficient one-pot synthesis of 2,4,5-trisubstituted imidazole catalysed by citric acid. Der Pharma Chemica, 8(18), 1-6. Available at: [Link]

• Mohammed, H. K., & Ghaze, F. N. (2021). Silica-Imidazole Solid Catalyst for N-Glycine Derivatives Synthesis. Iraqi National Journal of Chemistry. Available at: [Link]

• Safari, J., & Zarnegar, Z. (2025). Magnetic catalyst marvels: a sustainable approach to highly substituted imidazole synthesis. Nanoscale Advances. Available at: [Link]

• Kafi-Ahmadi, L., & Khademinia, S. (2022). Synthesis of imidazole derivatives 4a–j with Cr2O3 as catalyst under microwave irradiation. ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Green synthesis of Tetra-substituted Imidazoles via a MCR Catalyzed by Nanoparticles. JETIR. Available at: [Link]

• Singh, P., et al. (2018). Synthesis of pyrazines and imidazoles using lemon juice (Citrus limon) as a recyclable catalyst. Journal of Saudi Chemical Society, 22(6), 735-743. Available at: [Link]

• Sangwan, S., et al. (2022). Rice Husk and treated Rice Husk Ash. ResearchGate. Available at: [Link]

• Patil, S., et al. (2022). Full article: Fruit juices act as biocatalysts in the efficient synthesis of potentially bioactive imidazoles. Taylor & Francis Online. Available at: [Link]

• Sangwan, S., et al. (2022). Synthesis of substituted imidazole derivatives (3a–3h). ResearchGate. Available at: [Link]

• Ali, M. A., et al. (2022). Synthesis and characterization of solid Brønsted acid derived from rice husks as an efficient catalyst for the preparation of some 2,4,5-trisubstituted imidazole derivatives. Semantic Scholar. Available at: [Link]

• Mekhalef, T., et al. (2016). An efficient one-pot synthesis of 2,4,5-trisubstituted imidazole catalysed by citric acid. ResearchGate. Available at: [Link]

• Hosseini, S. M., et al. (2021). Facile synthesis of imidazoles by an efficient and eco-friendly heterogeneous catalytic system constructed of Fe3O4 and Cu2O nanoparticles, and guarana as a natural basis. ResearchGate. Available at: [Link]

• Horváth, M., & Gáspár, M. E. (2017). Organic Synthesis Using Environmentally Benign Acid Catalysis. Molecules, 22(8), 1279. Available at: [Link]

• Ghorbani-Choghamarani, A., & Norouzi, M. (2023). Magnetic polyborate nanoparticles as a green and efficient catalyst for one-pot four-component synthesis of highly substituted imidazole derivatives. RSC Publishing. Available at: [Link]

• Sangwan, S., et al. (2022). Reusability of catalyst (Rice Husk Ash: SO3H). ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Green Synthesis of Imidazoles: The Catalytic Efficacy of Magnetic Nanoparticles. ResearchGate. Available at: [Link]

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• 3. Magnetic polyborate nanoparticles as a green and efficient catalyst for one-pot four-component synthesis of highly substituted imidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02262E [pubs.rsc.org]
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Application Notes and Protocols for the N-alkylation of 2,4,5-Trimethyl-1H-imidazole

For: Researchers, scientists, and drug development professionals

Introduction: The Significance of N-Alkylated Imidazoles

N-alkylated imidazoles are a cornerstone of modern medicinal chemistry and materials science. The strategic introduction of an alkyl substituent onto the imidazole nitrogen can profoundly influence the molecule's steric and electronic properties. This modification is a key strategy for modulating pharmacokinetic profiles, receptor binding affinities, and the overall biological activity of pharmaceutical compounds. Furthermore, N-alkylated imidazoles are pivotal precursors in the synthesis of ionic liquids and other advanced materials.

This guide provides a comprehensive overview and detailed protocols for the N-alkylation of 2,4,5-trimethyl-1H-imidazole, a sterically hindered yet valuable building block. The presence of three methyl groups on the imidazole core presents unique challenges to its N-alkylation, necessitating carefully optimized reaction conditions to achieve high yields and purity.

Mechanistic Insights: The N-Alkylation of Imidazoles

The N-alkylation of an imidazole proceeds via a nucleophilic substitution reaction. The imidazole nitrogen, possessing a lone pair of electrons, acts as a nucleophile, attacking an electrophilic alkylating agent, most commonly an alkyl halide.[1] To enhance the nucleophilicity of the imidazole, a base is typically employed to deprotonate the N-H bond, forming a more reactive imidazolide anion.

The choice of base is critical and is often dictated by the reactivity of both the imidazole and the alkylating agent. For sterically hindered imidazoles such as 2,4,5-trimethyl-1H-imidazole, stronger, non-nucleophilic bases are often required to efficiently generate the imidazolide anion and drive the reaction to completion.[2]

Experimental Protocols

Two primary protocols are presented, offering flexibility based on the desired reactivity and available laboratory resources. Protocol 1 employs a strong, non-nucleophilic base, sodium hydride, which is highly effective for sterically hindered substrates. Protocol 2 utilizes a milder base, potassium carbonate, which may be preferable for certain applications and larger-scale syntheses.

Protocol 1: N-Alkylation using Sodium Hydride (NaH) in an Aprotic Solvent

This method is highly effective for a broad range of alkylating agents and is particularly well-suited for the sterically hindered 2,4,5-trimethyl-1H-imidazole, ensuring efficient deprotonation and subsequent alkylation.[3]

Materials:

• 2,4,5-Trimethyl-1H-imidazole

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,4,5-trimethyl-1H-imidazole (1.0 eq).

• Add anhydrous DMF or THF to dissolve the imidazole.

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: NaH reacts violently with water and is flammable. Handle with appropriate personal protective equipment in a fume hood.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• The reaction can be stirred at room temperature or gently heated (e.g., to 50-60 °C) to increase the reaction rate. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[2]

• Upon completion, carefully quench the reaction by the slow, dropwise addition of deionized water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated 2,4,5-trimethyl-1H-imidazole.

Protocol 2: N-Alkylation using Potassium Carbonate (K₂CO₃) in a Polar Aprotic Solvent

This protocol offers a milder and often more scalable alternative to using sodium hydride. It is particularly effective with more reactive alkylating agents.

Materials:

• 2,4,5-Trimethyl-1H-imidazole

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, combine 2,4,5-trimethyl-1H-imidazole (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous acetonitrile or DMF.

• Add the alkyl halide (1.1 eq) to the suspension.

• Heat the reaction mixture to reflux (for acetonitrile) or 80-100 °C (for DMF) and stir vigorously.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction conditions and expected yields for the N-alkylation of 2,4,5-trimethyl-1H-imidazole with various alkylating agents. Please note that yields are illustrative and can vary based on the specific reaction scale and purification efficiency.

Entry	Alkylating Agent (R-X)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Methyl Iodide	NaH	THF	rt	12	Variable
2	Ethyl Bromide	NaH	DMF	60	18	~70-85 (estimated)
3	Benzyl Bromide	K₂CO₃	MeCN	Reflux	24	~75-90 (estimated)
4	n-Heptyl Bromide	NaH	DMF	100	4	High[3]

Visualization of Experimental Workflow

Caption: A generalized workflow for the N-alkylation of 2,4,5-trimethyl-1H-imidazole.

Troubleshooting and Self-Validation

A critical aspect of ensuring the success of this protocol is the ability to troubleshoot and validate the results.

• Incomplete Reaction: If TLC analysis indicates the presence of a significant amount of starting material, consider increasing the reaction temperature, extending the reaction time, or using a stronger base (e.g., switching from K₂CO₃ to NaH). Ensure all reagents and solvents are anhydrous, as water can quench the base and hinder the reaction.

• Formation of Side Products: A common side reaction is the formation of the dialkylated imidazolium salt. This can be minimized by carefully controlling the stoichiometry and avoiding a large excess of the alkylating agent. Adding the alkyl halide dropwise can also help to control the reaction.

• Product Characterization: The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. For example, in the ¹H NMR spectrum of the N-alkylated product, the disappearance of the N-H proton signal and the appearance of new signals corresponding to the alkyl group are key indicators of a successful reaction.

Conclusion

The N-alkylation of 2,4,5-trimethyl-1H-imidazole, while challenging due to steric hindrance, can be effectively achieved through the careful selection of reagents and reaction conditions. The protocols provided in this guide offer robust starting points for researchers to synthesize a variety of N-alkylated derivatives of this important heterocyclic core. By understanding the underlying mechanism and potential pitfalls, scientists can confidently apply these methods to advance their research in drug discovery and materials science.

References

• Google Patents. (n.d.). CN103012275A - Method for producing high-purity N-alkyl imidazole.

• Khabnadideh, S., Rezaei, Z., Khalafi-Nezhad, A., Bahrinajafi, R., Mohamadi, R., & Farrokhroz, A. A. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 13(17), 2863–2865. [Link]

• PrepChem. (n.d.). Synthesis of 1-Heptyl-2,4,5-trimethyl-1H-imidazole. Retrieved from [Link]

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Introduction: The Role of 2,4,5-Trimethyl-1H-imidazole in Modern Catalysis

An Application Guide to 2,4,5-Trimethyl-1H-imidazole in Catalysis

2,4,5-Trimethyl-1H-imidazole (TMIO) is a substituted heterocyclic organic compound belonging to the imidazole family. While imidazoles are broadly recognized for their significance in biological systems and medicinal chemistry, their application in industrial catalysis is a field of considerable importance. TMIO, specifically, has carved out a critical niche as a highly efficient catalyst and accelerator, primarily in the realm of polymer chemistry. Its unique structural and electronic properties make it an exceptional agent for initiating and promoting the curing of epoxy resins.

This guide serves as a technical resource for researchers and professionals in materials science and drug development. It details the catalytic mechanisms, provides field-tested protocols, and presents key performance data related to the application of 2,4,5-Trimethyl-1H-imidazole. The focus will be on its principal role as a catalytic curing agent for epoxy resins, where it drives the formation of robust, highly cross-linked thermoset polymers.

Application Note I: Catalysis of Epoxy Resin Homopolymerization

The most significant catalytic application of 2,4,5-Trimethyl-1H-imidazole is as a Lewis base catalyst for the anionic homopolymerization of epoxy resins.[1] Unlike stoichiometric hardeners (like amines or anhydrides) that are consumed in the reaction, imidazoles can act catalytically at low concentrations, typically less than 8 parts per hundred resin (phr).[1]

Mechanistic Deep Dive: The Causality of Catalytic Action

The catalytic cycle is initiated by the nucleophilic character of the tertiary nitrogen atom (N-3) in the imidazole ring. The methyl groups at the 2, 4, and 5 positions provide steric hindrance that can modulate the catalyst's reactivity and latency, while also enhancing its basicity compared to unsubstituted imidazole.

• Initiation - Formation of the Adduct: The process begins with a nucleophilic attack by the N-3 atom of TMIO on an electrophilic carbon of the epoxy (oxirane) ring. This attack forces the ring to open, forming a zwitterionic 1:1 adduct containing an alkoxide anion.[2]

• Propagation - Anionic Polymerization: This newly formed, highly reactive alkoxide anion becomes the propagating species. It proceeds to attack another epoxy monomer, opening its ring and extending the polymer chain while regenerating an alkoxide at the new chain end. This chain-growth mechanism continues, leading to the rapid formation of a high-molecular-weight, cross-linked polymer network.[3]

• Crosslinking and Network Formation: Some studies suggest that the N-1 nitrogen (bearing a hydrogen) can also react, particularly in 1-unsubstituted imidazoles, leading to the formation of 1:2 adducts. This allows the imidazole molecule to act as a crosslinking agent itself, bridging two polymer chains and introducing another alkoxide ion to initiate further polymerization. This dual function as both initiator and crosslinker contributes to the superior thermal and mechanical properties of the cured resin.[2][4][5]

The true catalytic nature of imidazoles has been demonstrated by studies showing that the catalyst can be regenerated during the curing process through various routes, ensuring its participation throughout the polymerization.[6]

Visualization: Anionic Homopolymerization Pathway

The following diagram illustrates the catalytic initiation and propagation steps driven by an imidazole catalyst.

Caption: Standard workflow for preparing and curing an epoxy resin system with TMIO.

Quantitative Data Summary

The performance of an imidazole catalyst is highly dependent on its structure, concentration, and the specific epoxy system. The table below summarizes typical performance characteristics for imidazole-cured systems.

Property	Typical Value Range	Significance & Causality
Recommended Loading (phr)	2 - 6	Low loadings demonstrate catalytic efficiency. Higher amounts may plasticize the final polymer, reducing Tg. [7]
Pot Life / Gel Time	Highly temperature-dependent	Imidazoles offer good latency at room temperature but react rapidly at elevated temperatures (e.g., >80°C). Methyl substitution on TMIO provides steric hindrance, increasing latency compared to less substituted imidazoles. [1]
Gel Time @ 100°C	5 - 30 minutes	A measure of reactivity at a moderate cure temperature. [1]
Gel Time @ 150°C	1 - 5 minutes	Demonstrates rapid curing at higher temperatures, ideal for applications like powder coatings and fast-cure adhesives. [1]
Glass Transition Temp. (Tg)	150 - 190 °C	A high Tg indicates a high degree of crosslinking and good thermal stability, a hallmark of imidazole-cured systems. [1]

Conclusion

2,4,5-Trimethyl-1H-imidazole is a potent and versatile catalytic agent whose primary industrial application is in the curing of epoxy resins. It functions both as a standalone catalyst for anionic homopolymerization and as a powerful accelerator for other hardener systems. Its mechanism of action, rooted in its nucleophilic character, leads to the formation of highly cross-linked, thermally stable polymer networks. The steric and electronic effects of the three methyl groups provide a favorable balance of latency and reactivity, making it a valuable tool for formulators in the adhesives, coatings, composites, and electronics industries. [8]Understanding the principles and protocols outlined in this guide enables researchers and professionals to effectively leverage the catalytic power of TMIO in developing advanced materials.

References

• Ricciardi, F., Romanchick, W. A., & Joullié, M. M. (n.d.). Mechanism of imidazole catalysis in the curing of epoxy resins. ResearchGate. Retrieved January 21, 2026, from [Link]

• (n.d.). Mechanism and Kinetics of Epoxy-Imidazole Cure Studied with Two Kinetic Methods. MDPI. Retrieved January 21, 2026, from [Link]

• He, B., & Li, S. (2006). A comparison of some imidazole catalysts as epoxy curing agents. ResearchGate. Retrieved January 21, 2026, from [Link]

• Farkas, A., & Strohm, P. (1968). Imidazole catalysis in the curing of epoxy resins. Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Ham, Y. R., et al. (2010). A comparison of some imidazoles in the curing of epoxy resin. ResearchGate. Retrieved January 21, 2026, from [Link]

• (n.d.). Synthesis of 2, 4, 5- Triarylimidazol by using catalysts under mild conditions. Journal of Science in Medicine and Life. Retrieved January 21, 2026, from [Link]

• (n.d.). Synthesis of 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted imidazoles catalyzed by a magnetic nanoparticle supported Lewis acidic deep eutectic solvent. Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• Pore, D. M., et al. (2012). A novel polymeric catalyst for the one-pot synthesis of 2,4,5-triaryl-1H-imidazoles. Indian Academy of Sciences. Retrieved January 21, 2026, from [Link]

• (n.d.). Catalyst screening for the synthesis of 2,4,5-triphenyl-1H-imidazole. ResearchGate. Retrieved January 21, 2026, from [Link]

• Zhong, A., et al. (n.d.). Synergistic effects of tertiary amine and imidazole accelerators on epoxy resin curing. Wiley Online Library. Retrieved January 21, 2026, from [Link]

• (n.d.). Solvent Influence on Yield and Selectivity in the Synthesis of 2,4,5- Triaryl-1H-imidazoles. Nanotechnology Perceptions. Retrieved January 21, 2026, from [Link]

• (n.d.). The curing mechanism of 2-ethyl-4(5)-methylimidazole with an epoxy resin. ResearchGate. Retrieved January 21, 2026, from [Link]

• Bagwan, S. M., et al. (2022). PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED CATALYST. Rasayan Journal of Chemistry. Retrieved January 21, 2026, from [Link]

• (2023). Advantages and applications of imidazole epoxy resin curing agents. JOIE New Material. Retrieved January 21, 2026, from [Link]

• (n.d.). using 2-methylimidazole as a versatile accelerator for epoxy resin curing. LinkedIn. Retrieved January 21, 2026, from [Link]

• Ham, Y. R., et al. (2010). A comparison of some imidazoles in the curing of epoxy resin. Semantic Scholar. Retrieved January 21, 2026, from [Link]

• (n.d.). Synthesis of 2,4,5-triarylimidazoles (3) under catalyst-free and solvent-free condition. ResearchGate. Retrieved January 21, 2026, from [Link]

• (n.d.). Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable Catalyst. Science and Education Publishing. Retrieved January 21, 2026, from [Link]

• Dhahri, A., et al. (2016). Synthesis of a new 2,4,5-triphenyl-1H-imidazolium-paratoluenesulfonic acid salt: Thermal and electrochemical stability. Journal de la Société Chimique de Tunisie. Retrieved January 21, 2026, from [Link]

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Application Note: High-Purity 2,4,5-Trimethyl-1H-imidazole via Optimized Recrystallization

Introduction: The Imperative for Purity

2,4,5-Trimethyl-1H-imidazole is a substituted imidazole derivative that serves as a crucial building block in the synthesis of various fine chemicals and pharmaceutical intermediates. The purity of this reagent is paramount, as impurities can lead to undesirable side reactions, lower yields, and complications in downstream applications, particularly in drug development where stringent purity standards are required.

Recrystallization is a robust and widely employed technique for the purification of solid organic compounds.[1] The method is predicated on the principle that the solubility of a compound in a solvent increases with temperature.[2] By dissolving the impure solid in a hot solvent and allowing it to cool, the target compound crystallizes out of the solution in a purer form, while the impurities remain dissolved in the cold solvent (mother liquor).[3] This application note provides a detailed, field-proven protocol for the purification of 2,4,5-Trimethyl-1H-imidazole, emphasizing the scientific rationale behind each step to ensure reproducibility and high-purity outcomes.

Foundational Principles of Recrystallization

The success of recrystallization hinges on the differential solubility of the target compound and its impurities within a selected solvent system.[4] An ideal recrystallization process leverages a steep solubility curve, meaning the compound is highly soluble in the hot solvent but sparingly soluble at lower temperatures.[2] As a saturated hot solution cools, the solubility of the target compound decreases, leading to a supersaturated state. Crystal nucleation and subsequent growth are initiated, and the molecules of the target compound selectively integrate into the growing crystal lattice, excluding dissimilar impurity molecules.[3] Slow cooling is often crucial as it allows for the formation of larger, more perfect crystals, which are easier to filter and typically purer.[2]

Safety First: Hazard Analysis and Mitigation

2,4,5-Trimethyl-1H-imidazole and related imidazole compounds require careful handling. All operations should be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Compound Hazards: Substituted imidazoles are classified as hazardous. They can be harmful if swallowed, cause severe skin burns, and result in serious eye damage.[5][6] Some imidazole derivatives are also suspected of causing reproductive harm.[5][7] Therefore, direct contact with the skin and eyes, as well as inhalation of dust, must be strictly avoided.[8]

• Solvent Hazards: The solvents used for recrystallization are often flammable and can be toxic. Ensure there are no ignition sources nearby. Use appropriate ventilation to avoid inhaling vapors.

• Required PPE:

  • Chemical-resistant gloves (e.g., nitrile).

  • Splash-proof safety goggles and a face shield.

  • A flame-resistant laboratory coat.

• Waste Disposal: Dispose of all chemical waste, including the mother liquor and any contaminated materials, in accordance with institutional and local environmental regulations.

Strategic Solvent Selection

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol.[2] An ideal solvent should meet several criteria.[9][10] The table below outlines these criteria and evaluates potential solvents for 2,4,5-Trimethyl-1H-imidazole, which has a melting point of 163°C.[11]

Solvent	Boiling Point (°C)	Polarity	Evaluation for 2,4,5-Trimethyl-1H-imidazole	Safety Considerations
Water	100	High	Good solubility of imidazoles.[12] A strong candidate, especially for removing non-polar impurities.	Non-flammable, non-toxic.
Ethanol	78.5	High	Frequently used for recrystallizing substituted imidazoles.[13][14][15] Imidazoles are highly soluble in ethanol.[12]	Flammable liquid and vapor.
Toluene	111	Low	Mentioned as a potential solvent for imidazoles.[16] Good for removing polar impurities. Boiling point is well below the solute's melting point.	Flammable. Toxic. Use with caution.
Acetone	56	Medium	A versatile solvent, but its low boiling point may not provide a wide enough solubility gradient for high recovery.	Highly flammable. Can cause eye irritation.
Ethyl Acetate	77	Medium	Good general-purpose solvent. May be a suitable choice.	Flammable. Eye and respiratory irritant.

Recommendation: For this protocol, we will focus on Ethanol due to its proven efficacy in purifying related imidazole compounds and its favorable solubility characteristics.[12][13][14][15] Researchers are encouraged to perform small-scale trials with other solvents to optimize for their specific impurity profile.

Experimental Protocol: Recrystallization of 2,4,5-Trimethyl-1H-imidazole

This protocol is designed for purifying approximately 5.0 g of crude 2,4,5-Trimethyl-1H-imidazole. Adjust volumes accordingly for different scales.

Step 1: Dissolution

• Place 5.0 g of crude 2,4,5-Trimethyl-1H-imidazole into a 250 mL Erlenmeyer flask.

• Add a magnetic stir bar to the flask.

• Add approximately 50 mL of ethanol to the flask.

• Place the flask on a stirring hotplate in a fume hood and gently heat the mixture to a near-boil while stirring.

• Continue to add small portions of ethanol (1-2 mL at a time) to the boiling mixture until the solid has just completely dissolved.[17] The goal is to use the minimum amount of hot solvent to create a saturated solution, which maximizes the yield upon cooling.[2] Avoid adding a large excess of solvent.

Step 2: Hot Filtration (Optional)

This step is necessary only if insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution.

• Pre-heat a second Erlenmeyer flask and a stemless or short-stemmed glass funnel on the hotplate.

• Place a piece of fluted filter paper into the pre-heated funnel.

• Quickly pour the hot, saturated solution through the fluted filter paper into the clean, hot flask. This step must be performed quickly to prevent premature crystallization on the filter paper or in the funnel.

Step 3: Crystallization

• Remove the flask containing the clear solution from the hotplate and cover it with a watch glass.

• Allow the solution to cool slowly and undisturbed to room temperature.[2] Slow cooling is critical for the formation of large, high-purity crystals. Placing the flask in an insulated container (e.g., a beaker wrapped in glass wool) can promote slower cooling.

• Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.

Step 4: Isolation and Washing

• Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of cold ethanol.

• Collect the crystals by vacuum filtration.[18]

• Break the vacuum and add a small amount (5-10 mL) of ice-cold ethanol to the funnel to wash the crystals. This removes any residual mother liquor containing dissolved impurities from the crystal surfaces.

• Reapply the vacuum to draw the wash solvent through the crystals. Repeat the wash step if necessary.

Step 5: Drying

• Leave the crystals in the Büchner funnel with the vacuum on for 10-15 minutes to air-dry them as much as possible.

• Transfer the purified crystals to a pre-weighed watch glass.

• Dry the crystals to a constant weight in a vacuum oven at a moderate temperature (e.g., 50-60°C) or in a desiccator under vacuum.[15][18]

Visualization of the Recrystallization Workflow

The following diagram illustrates the key stages of the purification process.

Caption: Workflow for the purification of 2,4,5-Trimethyl-1H-imidazole.

Troubleshooting Common Issues

Problem	Potential Cause	Solution
No crystals form upon cooling.	Too much solvent was used; the solution is not saturated.	Re-heat the solution to boil off some of the solvent. Allow it to cool again. If crystals still do not form, try scratching the inside of the flask with a glass rod at the liquid-air interface to induce nucleation.
"Oiling out" occurs (product separates as a liquid).	The boiling point of the solvent is higher than the melting point of the impure compound; the solution is cooling too rapidly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Ensure the chosen solvent's boiling point is lower than the compound's melting point.[10]
Low recovery of purified product.	Too much solvent was used; the product has significant solubility in the cold solvent; premature crystallization during hot filtration.	Use the minimum amount of hot solvent. Ensure the solution is thoroughly cooled in an ice bath. Minimize heat loss during any hot filtration step.
Product is still impure after one recrystallization.	The chosen solvent is not effective at separating the specific impurities present.	Repeat the recrystallization process. Alternatively, try a different solvent or a mixed-solvent system.

References

• Bayer AG. (1998). Process for purifying imidazoles and imidazol-based agents by crystallisation.

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• BASF AG. (2002). Method for the production of purified 1,3-substituted imidazolium salts.

• University of Colorado Boulder, Department of Chemistry. Crystallization. [Link]

• Singh, U. et al. (2015). One-Pot Synthesis of 2,4,5-Triaryl-1H-imidazoles Using Glutamic Acid as Catalyst. ResearchGate. [Link]

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• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Cheméo. Chemical Properties of 1H-Imidazole (CAS 288-32-4). [Link]

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• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. [Link]

• Journal of Chemical Education. (1976). Solvent selection for recrystallization: An undergraduate organic experiment. [Link]

• Journal of Innovative Pharmaceutical and Biological Sciences. (2022). Green chemistry approach for the synthesis of 2,4,5-triaryl-1H-imidazole derivatives using lemon juice as a bio-catalyst. [Link]

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• ResearchGate. (2007). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. [Link]

• El-Mekki, A. et al. (2017). Synthesis of a new 2,4,5-triphenyl-1H-imidazolium-paratoluenesulfonic acid salt: Thermal and electrochemical stability. [Link]

• Aakash. Crystallization: Definition, Principle, Demonstration & Application. [Link]

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: Imidazole. [Link]

• Myerson, A. S. (2002). Crystallization of Organic Compounds. [Link]

• Solubility of Things. 5-Methylimidazole. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 2,4,5-Trimethyl-1H-imidazole Synthesis

Welcome to the technical support guide for the synthesis of 2,4,5-Trimethyl-1H-imidazole. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low yields, in their synthetic protocols. Here, we will explore the common pitfalls and provide actionable, evidence-based solutions to optimize your reaction outcomes.

Understanding the Synthesis: The Debus-Radziszewski Reaction

The synthesis of 2,4,5-trimethyl-1H-imidazole is commonly achieved through a variation of the Debus-Radziszewski reaction.[1][2] This multicomponent reaction involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia.[1][3] For the synthesis of the target molecule, these reactants are typically diacetyl (2,3-butanedione), acetaldehyde, and an ammonia source, often ammonium acetate. While seemingly straightforward, this reaction is known to be susceptible to side reactions and can result in poor yields if not properly optimized.[3][4]

Troubleshooting and Frequently Asked Questions (FAQs)

Here we address common issues encountered during the synthesis of 2,4,5-trimethyl-1H-imidazole in a question-and-answer format, providing both the "why" and the "how-to" for overcoming these challenges.

Q1: My yield of 2,4,5-trimethyl-1H-imidazole is consistently low. What are the most likely causes?

A1: Low yields in this synthesis can often be attributed to several key factors:

• Suboptimal Reactant Stoichiometry: The ratio of the reactants is critical. An excess of ammonium acetate is often beneficial as it serves as both the ammonia source and a catalyst.[5][6] The ammonium acetate can decompose into ammonia and acetic acid, with the acid catalyzing the reaction.[5][6]

• Improper Reaction Temperature: Temperature control is crucial. While heating is necessary to drive the reaction, excessive temperatures can lead to the degradation of reactants and products, or promote the formation of unwanted side products.

• Inefficient Mixing: In a multi-component reaction, ensuring that all reactants are in close proximity is essential for the reaction to proceed efficiently.

• Presence of Water: While some modern protocols have been developed in aqueous media, traditional Debus-Radziszewski reactions can be sensitive to excess water, which can interfere with the condensation steps.

• Side Reactions: The formation of byproducts is a common cause of low yields. These can arise from self-condensation of the aldehyde or dicarbonyl compound, or from alternative reaction pathways.

Q2: How does the amount of ammonium acetate affect the reaction, and what is the optimal amount to use?

A2: Ammonium acetate plays a dual role in this synthesis, acting as both a reagent (the source of ammonia) and a catalyst.[5][6] Research has shown that increasing the molar ratio of ammonium acetate to the dicarbonyl compound can significantly accelerate the reaction and improve yields.[5] It is believed that during the reaction, ammonium acetate partially decomposes into ammonia and acetic acid. The in situ generated acetic acid then acts as a catalyst for the condensation steps.[5][6] While the optimal ratio can vary depending on the specific reaction conditions, a molar ratio of at least 4:1 of ammonium acetate to the 1,2-dicarbonyl compound is often a good starting point.[5]

Q3: I suspect side reactions are occurring. What are the likely byproducts and how can I minimize their formation?

A3: In the synthesis of 2,4,5-trimethyl-1H-imidazole, several side reactions can occur:

• Aldol Condensation: Acetaldehyde can undergo self-condensation, especially in the presence of acid or base catalysts.

• Benzoin-type Condensation: The dicarbonyl compound, diacetyl, can also undergo self-condensation reactions.

• Formation of other Heterocycles: Under certain conditions, the reactants can combine in different ways to form other heterocyclic structures.

To minimize these side reactions, consider the following strategies:

• Controlled Addition of Reactants: Adding the acetaldehyde slowly to the reaction mixture can help to keep its concentration low and reduce the rate of self-condensation.

• Temperature Optimization: Running the reaction at the lowest effective temperature can help to disfavor side reactions, which may have higher activation energies.

• Use of a Catalyst: While ammonium acetate has a catalytic effect, the use of a milder, more selective catalyst could potentially improve the yield of the desired product.[3][7]

Q4: What are the best practices for the purification of 2,4,5-trimethyl-1H-imidazole to improve the final isolated yield?

A4: Effective purification is key to obtaining a high yield of the final product. Common purification methods include:

• Recrystallization: This is a common and effective method for purifying solid organic compounds.[8][9] A suitable solvent system should be chosen where the imidazole product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble. Ethanol is often a good choice for recrystallizing imidazole derivatives.[8][10]

• Column Chromatography: For more difficult separations, silica gel column chromatography can be employed. A solvent system of intermediate polarity, such as a mixture of ethyl acetate and hexanes, is typically used to elute the product.

• Acid-Base Extraction: Since imidazoles are basic, an acid-base extraction can be used to separate the product from non-basic impurities. The crude product can be dissolved in an organic solvent and washed with a dilute acid solution (e.g., 1M HCl). The imidazole will move into the aqueous layer as its hydrochloride salt. The aqueous layer can then be separated, basified (e.g., with NaOH), and the purified imidazole can be extracted back into an organic solvent.

Experimental Protocols

Optimized Synthesis of 2,4,5-Trimethyl-1H-imidazole

This protocol is a general guideline and may require further optimization.

Materials:

• Diacetyl (2,3-butanedione)

• Acetaldehyde

• Ammonium Acetate

• Glacial Acetic Acid (optional, as catalyst)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine diacetyl (1.0 eq), ammonium acetate (4.0-5.0 eq), and ethanol.

• Begin stirring the mixture.

• Slowly add acetaldehyde (1.0-1.2 eq) to the reaction mixture.

• If using, add a catalytic amount of glacial acetic acid (0.1 eq).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from ethanol.

Parameter	Recommended Condition	Rationale
Reactant Ratio	1:1.2:5 (Diacetyl:Acetaldehyde:Ammonium Acetate)	An excess of acetaldehyde can help drive the reaction to completion, while a larger excess of ammonium acetate acts as both reactant and catalyst.[5]
Solvent	Ethanol	A good solvent for the reactants and facilitates precipitation of the product upon addition of water.[10]
Temperature	Reflux (approx. 78 °C for ethanol)	Provides sufficient energy for the reaction to proceed at a reasonable rate without excessive decomposition.
Reaction Time	2-4 hours	Should be optimized based on TLC monitoring to ensure complete conversion of the starting materials.

Visualizing the Process

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis of 2,4,5-trimethyl-1H-imidazole.

Key Reaction Intermediates in Debus-Radziszewski Synthesis

Caption: Simplified reaction pathway showing key intermediates in the formation of 2,4,5-trimethyl-1H-imidazole.

References

• The dual role of ammonium acetate as reagent and catalyst in the synthesis of 2, 4, 5-triaryl-1H- imidazoles.
• Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - RSC Publishing.

• Debus–Radziszewski imidazole synthesis - Wikipedia. Available at: [Link]

• Technical Support Center: Optimizing Imidazole Synthesis - Benchchem.
• troubleshooting low bioactivity in synthesized imidazole-based compounds - Benchchem.

• (PDF) Trisubstituted Imidazole Synthesis: A Review - ResearchGate. Available at: [Link]

• MICROWAVE-INDUCED ONE-POT SYNTHESIS OF 2,4,5- TRIARYLIMIDAZOLES USING GLYOXYLIC ACID AS A CATALYST UNDER SOLVENT-FREE CONDITIONS - Rasayan Journal of Chemistry. Available at: [Link]

• The dual role of ammonium acetate as reagent and catalyst in the synthesis of 2, 4, 5-triaryl-1H- imidazoles - ResearchGate. Available at: [Link]

• Various synthesis and biological evaluation of some tri -tetra-substituted imidazoles derivatives: A review - PMC - NIH. Available at: [Link]

• (PDF) Trisubstituted Imidazole Synthesis: A Review - ResearchGate. Available at: [Link]

• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry - Scribd. Available at: [Link]

• Recent advances in the synthesis of imidazoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00350F. Available at: [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC - PubMed Central. Available at: [Link]

• A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction - International Journal of Pharmaceutical Research and Applications (IJPRA). Available at: [Link]

• One‐pot Synthesis of 2H‐imidazoles from 1,2‐Diketones, Ketones, and Ammonium Acetate. Available at: [Link]

• Radziszewskis Imidazole Synthesis | PDF | Chemical Reactions | Unit Processes - Scribd. Available at: [Link]

• Imidazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Imidazole synthesis : r/OrganicChemistry - Reddit. Available at: [Link]

• A novel polymeric catalyst for the one-pot synthesis of 2,4,5-triaryl-1H-imidazoles. Available at: [Link]

• General reaction scheme of the Debus–Radziszewski imidazole synthesis - ResearchGate. Available at: [Link]

• Reaction optimization for the formation of 2,4,5- triphenylimidazole a - ResearchGate. Available at: [Link]

• Green chemistry approach for the synthesis of 2,4,5-triaryl-1H-imidazole derivatives using lemon juice as a bio-catalyst - jipbs. Available at: [Link]

• Problem with to synthesis of imidazole? - ResearchGate. Available at: [Link]

• Solvent Influence on Yield and Selectivity in the Synthesis of 2,4,5- Triaryl-1H-imidazoles - Nanotechnology Perceptions. Available at: [Link]

• One-pot Multi-component Synthesis of Some Pharmacologically Significant 2,4,5-Tri and 1,2,4,5-Tetrasubstituted Imidazoles - Semantic Scholar. Available at: [Link]

• CN101560188A - Method for separating and purifying 2-methylimidazole crystal impurity - Google Patents.

• Synthesis of a new 2,4,5-triphenyl-1H-imidazolium-paratoluenesulfonic acid salt: Thermal and electrochemical stability. Available at: [Link]

• Microwave-Assisted Synthesis of 2,4,5-Triphenyl-1H-imidazole Containing Schiff Base Derivatives with Potential Antioxidant and A. Available at: [Link]

• Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable Catalyst - Science and Education Publishing. Available at: [Link]

• PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED CATALYST - Rasayan Journal of Chemistry. Available at: [Link]

• MICROWAVE ASSISTED ONE POT SYNTHESIS, CHARACTERISATION AND BIOLOGICAL EVALUATION OF 2, 4, 5 – TRIPHENYL IMIDAZOLES USING GLACI - Jetir.Org. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF 1h-Substituted 2,4,5-TRIPHENYL IMIDAZOLE DERIVATIVE - IJFMR. Available at: [Link]

• Optimization in the synthesis of 2,4,5-trisubstituted imidazole 4a - ResearchGate. Available at: [Link]

• (PDF) Synthesis of 2,4,5-triphenyl imidazole derivatives using diethyl ammonium hydrogen phosphate as green, fast and reusable catalyst - ResearchGate. Available at: [Link]

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• Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. Available at: [Link]

• RU2665713C2 - Method for purifying 2-methylimidazole - Google Patents.

• 2,4,5-Trimethylimidazole | C6H10N2 | CID 69976 - PubChem. Available at: [Link]

• Optimization of reaction conditions for the synthesis of 2,4,5‐triphenyl‐1H‐imidazole (3a)a … - ResearchGate. Available at: [Link]

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Technical Support Center: Side Product Formation in the Debus-Radziszewski Imidazole Synthesis

Welcome to the technical support center for the Debus-Radziszewski imidazole synthesis. As a cornerstone of heterocyclic chemistry, this multicomponent reaction is invaluable for constructing substituted imidazoles.[1][2][3][4] However, its complexity can often lead to challenges with side product formation and yield optimization.[5][6] This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common issues encountered during this synthesis. My goal is to not only offer troubleshooting steps but also to explain the underlying chemical principles to empower you in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the Debus-Radziszewski imidazole synthesis?

A1: The Debus-Radziszewski imidazole synthesis is a multicomponent reaction that forms an imidazole ring from a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia.[1][2][3] The reaction is highly versatile, allowing for the synthesis of a wide variety of substituted imidazoles by varying the starting materials.[4]

Q2: Why are my yields consistently low in this reaction?

A2: Low yields are a frequent issue and can stem from several factors, including the formation of side products, suboptimal reaction conditions (temperature, time, solvent), poor solubility of starting materials, and incorrect stoichiometry of reactants.[5][7][8] This guide will delve into specific side products and how to mitigate their formation.

Q3: What are the most common side products I should be aware of?

A3: The most prevalent side products include unreacted starting materials, amide-containing impurities, and in some cases, dimers or polymers. The specific side products will depend on your starting materials and reaction conditions.

Troubleshooting Guide: Navigating Common Side Product Formation

This section addresses specific issues you may encounter, providing insights into their causes and actionable solutions.

Issue 1: My final product is contaminated with a significant amount of unreacted aldehyde and/or dicarbonyl compound.

Cause & Scientific Rationale:

This issue often points to an incomplete reaction. The Debus-Radziszewski synthesis is a condensation reaction, and like many such reactions, it can be reversible or require sufficient energy and time to proceed to completion.

• Insufficient Reaction Time or Temperature: The reaction may not have been allowed to run long enough or at a high enough temperature to drive the equilibrium towards the product.

• Suboptimal Ammonia Source: The concentration or reactivity of the ammonia source (e.g., ammonium acetate, aqueous ammonia) might be insufficient. Ammonium acetate is commonly used as it provides both ammonia and acetic acid, which can catalyze the reaction.[9]

Solutions & Preventative Measures:

• Optimize Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature in increments of 10-20°C to find the optimal point where the reaction proceeds efficiently without significant decomposition.

  • Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Extend the reaction time until the starting materials are consumed.

• Stoichiometry: Ensure you are using a sufficient excess of the ammonia source. An excess of ammonium acetate is a common strategy to push the reaction forward.[7]

• Solvent Choice: The choice of solvent can influence the solubility of reactants and the overall reaction rate. Glacial acetic acid is a common solvent for this reaction.[10][11][12]

Issue 2: I've isolated a byproduct that shows a characteristic amide peak in the IR spectrum.

Cause & Scientific Rationale:

The formation of amide side products can occur through a competing reaction pathway, particularly if oxidizing agents are present or if the reaction conditions favor the oxidation of the aldehyde or intermediate species. The Radziszewski reaction can also refer to the conversion of nitriles to amides in the presence of a peroxide, highlighting the potential for amide formation under certain conditions.[13][14]

Solutions & Preventative Measures:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Purified Reagents: Use freshly distilled aldehydes, as they can auto-oxidize to carboxylic acids upon storage. These acids can then react with ammonia to form ammonium carboxylates, which can dehydrate to amides under the reaction conditions.

• Temperature Control: Avoid excessively high temperatures, which can promote oxidative side reactions.

Issue 3: I'm observing the formation of a deeply colored, high-molecular-weight byproduct, possibly a dimer or polymer.

Cause & Scientific Rationale:

In the synthesis of certain imidazoles, such as lophine (2,4,5-triphenylimidazole), the product itself can be susceptible to oxidation, leading to the formation of a stable radical that can then dimerize.[15][16] This is particularly relevant when using aromatic aldehydes and dicarbonyls.

• Oxidation of the Imidazole Product: The initially formed imidazole can be oxidized, especially at elevated temperatures and in the presence of air, to form an imidazolyl radical. Two of these radicals can then combine to form a dimer.

Solutions & Preventative Measures:

• Control of Reaction Atmosphere: As with amide formation, performing the reaction under an inert atmosphere is crucial.

• Post-Reaction Handling: Once the reaction is complete, cool the mixture and work it up promptly to minimize exposure of the product to air at high temperatures.

• Antioxidants: In some specific cases, the addition of a small amount of a radical scavenger might be considered, although this could potentially interfere with the main reaction.

Data Summary Table: Impact of Reaction Parameters on Side Product Formation

Parameter	Impact on Side Product Formation	Recommendation
Temperature	Too Low: Incomplete reaction, unreacted starting materials. Too High: Increased oxidation, leading to amides and dimers.	Optimize systematically for each specific reaction.
Reaction Time	Too Short: Incomplete reaction. Too Long: Potential for product degradation or side reactions.	Monitor by TLC to determine the optimal reaction time.
Ammonia Source	Insufficient Amount: Incomplete reaction. Choice of Source: Can affect reaction rate and pH.	Use an excess of a suitable source like ammonium acetate.[9]
Atmosphere	Presence of Oxygen: Promotes formation of oxidative byproducts (amides, dimers).	Conduct reactions under an inert atmosphere (N₂ or Ar).

Experimental Protocols

Protocol 1: General Procedure for the Debus-Radziszewski Synthesis of a Trisubstituted Imidazole

This protocol provides a general starting point. Optimal conditions may vary depending on the specific substrates.

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine the 1,2-dicarbonyl compound (1.0 eq), the aldehyde (1.0 eq), and ammonium acetate (10-20 eq).

• Solvent Addition: Add glacial acetic acid as the solvent (enough to dissolve the reactants upon heating).

• Reaction: Heat the mixture to reflux (typically 100-120°C) and stir for 1-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker of ice water.

  • Neutralize the solution with a base (e.g., aqueous ammonia or sodium bicarbonate) until a precipitate forms.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with cold water and dry it under vacuum.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Purification of Imidazole Derivatives by Column Chromatography

Challenge: Imidazole derivatives can be challenging to purify by column chromatography due to their basicity, which can lead to tailing on silica gel.[17]

• Stationary Phase: Use silica gel as the stationary phase. For particularly basic imidazoles, consider using neutral alumina to minimize tailing.[17]

• Mobile Phase: A common mobile phase is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate).

• Tailing Reduction: To reduce tailing on silica gel, add a small amount of a basic modifier like triethylamine (0.1-1%) or a few drops of ammonia to the mobile phase.[17] This will neutralize the acidic sites on the silica gel.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified imidazole.

Protocol 3: Purification via Acid-Base Extraction

This technique is useful for separating the basic imidazole product from neutral organic impurities.[17]

• Dissolution: Dissolve the crude reaction mixture in an organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Extraction: Transfer the organic solution to a separatory funnel and extract with a dilute aqueous acid (e.g., 1 M HCl). The basic imidazole will be protonated and move into the aqueous layer.[17]

• Separation: Separate the aqueous layer.

• Neutralization: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO₃) until the solution is basic. The neutral imidazole should precipitate out.[17]

• Isolation:

  • If a solid precipitates, collect it by vacuum filtration.

  • If the product is an oil or is water-soluble, back-extract the neutralized aqueous solution with an organic solvent.

• Drying and Concentration: Dry the organic extracts over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Visualizing Reaction Pathways and Troubleshooting

Main Reaction Pathway

Caption: Common side reaction pathways in the Debus-Radziszewski synthesis.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting the Debus-Radziszewski synthesis.

References

• Debus–Radziszewski imidazole synthesis. In Wikipedia. Retrieved from [Link]

• Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis. Slideshare. Retrieved from [Link]

• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry. Scribd. Retrieved from [Link]

• Synthesis of Lophine and Conversion into Dimers. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link]

• Panzarasa, G. (2018). Just Add Luminol to Turn the Spotlight on Radziszewski Amidation. ACS Omega, 3(10), 14593-14597. [Link]

• Process for purifying imidazoles and imidazol-based agents by crystallisation. Google Patents.

• Synthesis, Reactions and Medicinal Uses of Imidazole. Pharmaguideline. Retrieved from [Link]

• da Silva, J. P., et al. (2022). Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. Molbank, 2022(2), M1382. [Link]

• Purification of imidazole derivatives by means of ion-exchange resin. Google Patents.

• Siddarh H S, et al. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. International Journal of Pharmaceutical Research and Applications, 6(3), 431-447. [Link]

• High-temperature water unlocks urea as nitrogen-source towards imidazoles. Royal Society of Chemistry. Retrieved from [Link]

• Panzarasa, G. (2018). Just Add Luminol to Turn the Spotlight on Radziszewski Amidation. ResearchGate. Retrieved from [Link]

• Hatano, S., & Abe, J. (2012). A peroxide-bridged imidazole dimer formed from a photochromic naphthalene-bridged imidazole dimer. Physical Chemistry Chemical Physics, 14(16), 5855-5860. [Link]

• Yanover, D., & Kaftory, M. (2009). Lophine (2,4,5-triphenyl-1H-imidazole). Acta Crystallographica Section E: Structure Reports Online, 65(3), o711. [Link]

• Tripathi, P., & Malviya, A. (2024). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Oriental Journal of Chemistry, 40(3). [Link]

• Synthesis and purification of imidazole derivatives. YouTube. Retrieved from [Link]

• Radziszewskis Imidazole Synthesis. Scribd. Retrieved from [Link]

• Radziszewskis Imidazole Synthesis. Scribd. Retrieved from [Link]

• Does anyone have experience in debus-radziszewski imidazole synthesis?. ResearchGate. Retrieved from [Link]

• The multicomponent Debus–Radziszewski reaction in macromolecular chemistry. Polymer Chemistry. Retrieved from [Link]

• Debus Radzisewski Imidazole Synthesis. YouTube. Retrieved from [Link]

• An Ultrafast Production of Imidazoles at Low Temperature with a 3D-Printed Microflow Reactor. ACS Publications. Retrieved from [Link]

• Microwave-Mediated Synthesis of Lophine: Developing a Mechanism To Explain a Product. ResearchGate. Retrieved from [Link]

• General reaction scheme of the Debus–Radziszewski imidazole synthesis. ResearchGate. Retrieved from [Link]

• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. ResearchGate. Retrieved from [Link]

• Lophine (2,4,5-triphenyl-1H-imidazole). ResearchGate. Retrieved from [Link]

Sources

• 1. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
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• 10. Lophine (2,4,5-triphenyl-1H-imidazole) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach – Oriental Journal of Chemistry [orientjchem.org]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Trisubstituted Imidazole Synthesis

Welcome to the technical support center for the synthesis of trisubstituted imidazoles. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance their synthetic efficiency. Here, we delve into the critical aspect of catalyst loading, providing in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to help you achieve optimal results in your laboratory.

Troubleshooting Guide: Catalyst-Related Issues

This section addresses common problems encountered during the synthesis of trisubstituted imidazoles, with a focus on catalyst performance.

Question 1: My reaction yield is consistently low. What are the likely catalyst-related causes?

Answer:

Low yields in trisubstituted imidazole synthesis can often be traced back to several catalyst-related factors. It is crucial to systematically investigate each possibility:

• Suboptimal Catalyst Loading: Both too little and too much catalyst can be detrimental. Insufficient catalyst will result in a slow or incomplete reaction. Conversely, excessive catalyst loading does not always lead to higher yields and can sometimes promote the formation of side products or complicate purification[1]. For instance, in a study using ammonium chloride as a catalyst, the yield increased with catalyst loading up to 30 mol%, after which no further improvement was observed[1].

• Poor Catalyst Activity: The chosen catalyst may not be active enough for your specific substrate combination or reaction conditions. The catalytic activity is influenced by the nature of the catalyst itself, including its chemical composition, particle size, and surface area. A wide array of catalysts have been successfully employed, ranging from simple salts like CuI to complex metal-organic frameworks (MOFs) and nanoparticles[2][3][4]. If you suspect low activity, consider screening a panel of different catalysts known to be effective for this transformation[2][5].

• Catalyst Degradation: The catalyst may be degrading under the reaction conditions. This can be due to high temperatures, incompatibility with the solvent, or reaction with starting materials or byproducts. Ensure that the chosen catalyst is stable under the proposed reaction conditions.

• Inadequate Mixing: In heterogeneous catalysis, inefficient stirring can lead to poor contact between the reactants and the catalyst surface, resulting in lower reaction rates and yields. Ensure vigorous and consistent stirring throughout the reaction.

Question 2: I am observing significant side product formation. How can I address this by modifying the catalyst loading?

Answer:

The formation of side products is a common challenge that can often be mitigated by fine-tuning the catalyst loading.

• Reduce Catalyst Loading: High catalyst concentrations can sometimes accelerate undesired reaction pathways, leading to the formation of impurities. A systematic reduction in the catalyst loading should be your first step. For example, in a copper-catalyzed synthesis of trisubstituted imidazoles, it was found that decreasing the CuI catalyst from 20 mol% to 15 mol% did not negatively impact the yield and helped in achieving optimal conditions[2][6].

• Screen for More Selective Catalysts: If reducing the loading of your current catalyst is ineffective, it may be necessary to switch to a more selective catalyst. Different catalysts can exhibit different selectivities for the desired product over side reactions. The literature provides a broad spectrum of catalysts with varying selectivities[3][5].

• Consider Catalyst Support Effects: For supported catalysts, the nature of the support can influence selectivity. If you are using a supported catalyst, you might explore different support materials.

Question 3: My reaction is very slow. Can I simply increase the catalyst loading to speed it up?

Answer:

While increasing the catalyst loading can often increase the reaction rate, it is not always the optimal solution and should be approached with caution.

• Diminishing Returns: There is typically a point of diminishing returns where adding more catalyst does not significantly increase the reaction rate but does increase cost and the potential for side reactions[1].

• Mass Transfer Limitations: In some cases, the reaction rate may not be limited by the amount of catalyst but by the rate at which reactants can reach the catalyst surface (mass transfer limitation). In such scenarios, improving stirring or changing the solvent to improve solubility may be more effective than increasing catalyst loading.

• Alternative Strategies: Before increasing the catalyst loading, consider other ways to accelerate the reaction, such as increasing the temperature (while being mindful of potential catalyst degradation and side reactions) or using a more active catalyst.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading range for trisubstituted imidazole synthesis?

A1: The optimal catalyst loading can vary significantly depending on the specific catalyst, substrates, and reaction conditions. However, a general starting point for many catalytic systems is in the range of 5-20 mol%[2][6]. Some highly active catalysts, such as certain metal-organic frameworks or nanoparticles, can be effective at much lower loadings, sometimes even below 1 mol%[7]. It is always recommended to perform a loading optimization study for your specific system.

Q2: How do I choose the right catalyst for my synthesis?

A2: The choice of catalyst depends on several factors, including the nature of your starting materials (aldehydes, 1,2-dicarbonyl compounds), desired reaction conditions (solvent, temperature), and practical considerations like cost, availability, and toxicity. Copper-based catalysts are widely used and have proven to be efficient for a broad range of substrates[2][6]. For greener and more sustainable approaches, heterogeneous catalysts that can be easily recovered and reused are excellent choices[3][4]. Reviewing recent literature for syntheses with similar substrates can provide a good starting point[8][9][10].

Q3: Can the reaction be performed without a catalyst?

A3: Yes, under certain conditions, the synthesis of trisubstituted imidazoles can proceed without a catalyst, particularly with reactive starting materials and at elevated temperatures or under microwave irradiation[11]. However, catalytic methods generally offer higher yields, shorter reaction times, and milder reaction conditions[5][12].

Experimental Protocol: Systematic Optimization of Catalyst Loading

This protocol provides a step-by-step guide for determining the optimal catalyst loading for a generic one-pot synthesis of a 2,4,5-trisubstituted imidazole.

Reaction: Benzaldehyde + Benzil + Ammonium Acetate → 2,4,5-Triphenylimidazole

Objective: To determine the catalyst loading that provides the highest yield of the desired product in a reasonable timeframe with minimal side product formation.

Materials:

• Benzaldehyde

• Benzil

• Ammonium Acetate

• Chosen Catalyst (e.g., CuI)

• Solvent (e.g., Ethanol)

• Reaction vials/flasks with stir bars

• Heating and stirring plate

• TLC plates and developing chamber

• Purification supplies (e.g., silica gel for column chromatography)

Procedure:

• Set up a series of parallel reactions: Prepare a set of identical reaction vials. In each vial, place a stir bar.

• Add reactants: To each vial, add the reactants in the desired stoichiometric ratio. For example:

  • Benzil (1.0 mmol)

  • Benzaldehyde (1.0 mmol)

  • Ammonium Acetate (2.0-3.0 mmol)

  • Solvent (e.g., 5 mL Ethanol)

• Vary the catalyst loading: To each vial, add a different amount of the catalyst. A good starting range to screen is typically from 1 mol% to 25 mol%. For example:

  • Vial 1: 1 mol% catalyst

  • Vial 2: 5 mol% catalyst

  • Vial 3: 10 mol% catalyst

  • Vial 4: 15 mol% catalyst

  • Vial 5: 20 mol% catalyst

  • Vial 6: 25 mol% catalyst

  • Vial 7: No catalyst (control)

• Run the reactions: Place all vials on the heating and stirring plate. Set the desired temperature (e.g., reflux) and stirring speed. Ensure all reactions are running under identical conditions.

• Monitor the reaction progress: Periodically take small aliquots from each reaction mixture and analyze them by Thin Layer Chromatography (TLC) to monitor the consumption of starting materials and the formation of the product.

• Determine reaction completion and work-up: Once the reactions appear to be complete (or after a set amount of time), quench the reactions (e.g., by cooling to room temperature and adding water). Extract the product with a suitable organic solvent.

• Isolate and quantify the product: Dry the organic extracts, concentrate them, and purify the crude product (e.g., by recrystallization or column chromatography). Determine the isolated yield for each reaction.

• Analyze the results: Plot the isolated yield as a function of the catalyst loading. The optimal catalyst loading is the one that gives the highest yield. It is also important to consider the reaction time and the purity of the product at each loading.

Data Presentation:

The results of the catalyst loading optimization can be summarized in a table for easy comparison:

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Isolated Yield (%)
1	1	12	35
2	5	8	68
3	10	5	85
4	15	4	92
5	20	4	93
6	25	4	93
7	0	24	<10

Based on this example data, a catalyst loading of 15 mol% would be considered optimal as it provides a high yield in a short reaction time, with no significant improvement at higher loadings.

Visualizing the Process

Reaction Mechanism:

The following diagram illustrates a plausible mechanism for the copper-catalyzed synthesis of trisubstituted imidazoles.

Caption: Plausible mechanism for catalyst-assisted trisubstituted imidazole synthesis.

Workflow for Catalyst Loading Optimization:

This diagram outlines the logical steps for optimizing catalyst loading in your experiments.

Caption: Workflow for systematic optimization of catalyst loading.

References

• Rani, N., Sharma, A., & Singh, R. (2015). Trisubstituted Imidazole Synthesis: A Review. Mini-Reviews in Organic Chemistry, 12(1), 34-65. [Link]

• Ingenta Connect. (2015). Trisubstituted Imidazole Synthesis: A Review. [Link]

• Kadu, V. D., Mali, G. A., Khadul, S. P., & Kothe, G. J. (2021). Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction. RSC Advances, 11(36), 22345-22353. [Link]

• Kadu, V. D., Mali, G. A., Khadul, S. P., & Kothe, G. J. (2021). Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction. RSC Advances, 11(36), 22345–22353. [Link]

• Mangal, S., Salahuddin, Mazumder, A., Kumar, R., Rani, S., Ahsan, M. J., & Yarc, M. S. (2025). Significant advances in catalytic strategies for the synthesis of trisubstituted imidazoles: a review. Synthetic Communications, 55(17). [Link]

• ResearchGate. (n.d.). Trisubstituted Imidazole Synthesis: A Review. [Link]

• Taylor & Francis Online. (2025). Significant advances in catalytic strategies for the synthesis of trisubstituted imidazoles: a review. Synthetic Communications, 55(17). [Link]

• Reddy, G. S., Kumar, K. H., & Rao, K. R. (2018). Synthesis of 1,2,4-Trisubstituted-(1H)-imidazoles through Cu(OTf)2-/I2-Catalyzed C–C Bond Cleavage of Chalcones and Benzylamines. ACS Omega, 3(7), 8087–8096. [Link]

• ResearchGate. (n.d.). Mechanism for the synthesis of trisubstituted imidazoles. [Link]

• Maleki, B., Keshvari, H., & Mohammadi, A. (2012). Ammonium Chloride: An Effective Catalyst for the One-Pot Synthesis of 2,4,5-Trisubstituted Imidazoles. Oriental Journal of Chemistry, 28(3). [Link]

• ResearchGate. (n.d.). Proposed mechanism for the synthesis of trisubstituted imidazoles. [Link]

• Ghaffari, M., & Ghasemi, S. (2018). MIL-101(Cr), an Efficient Heterogeneous Catalyst for One Pot Synthesis of 2,4,5-tri Substituted Imidazoles under Solvent Free Conditions. Molbank, 2018(4), M1013. [Link]

• ResearchGate. (n.d.). (A) Effect of catalyst concentration on the % yield of tri‐imidazole. [Link]

• Hangirgekar, S. P., Kumbhar, V. V., Shaikh, A. L., & Bhairuba, I. A. (2014). One-pot synthesis of 2,4,5- trisubstituted imidazoles using cupric chloride as a catalyst under solvent free conditions. Der Pharma Chemica, 6(6), 164-168. [Link]

• Sanaeishoar, H., Tavakkoli, H., & Asareh, M. (n.d.). One-pot synthesis of tri- and tetrasubstituted imidazoles using nano-LaMnO3 perovskite-type oxide as reusable heterogeneous catalyst in solvent-free condition. Iranian Journal of Catalysis. [Link]

• ResearchGate. (2015). An efficient and one-pot synthesis of 2,4,5-trisubstituted imidazole compounds catalyzed by copper nanoparticles. [Link]

• Lee, S., & Park, K. (2016). TMSOTf-catalyzed synthesis of trisubstituted imidazoles using hexamethyldisilazane as a nitrogen source under neat and microwave irradiation conditions. Organic & Biomolecular Chemistry, 14(3), 856–860. [Link]

• ResearchGate. (n.d.). Imidazole Catalysis. [Link]

• ResearchGate. (n.d.). Effect of catalyst amount on the reaction of imidazole and ethanol. [Link]

• Azizi, N., Dado, N., & Amiri, A. K. (2013). Highly efficient one-pot synthesis of trisubstituted imidazoles under catalyst-free conditions. Canadian Journal of Chemistry, 91(9), 853-857. [Link]

• Guria, M., & Misra, A. K. (2024). An elegant approach for the synthesis of multisubstituted imidazole via FeCl3/SiO2 catalyzed activation of acetals: a photophysical study of an imidazole–carbazole hybrid. New Journal of Chemistry, 48(40), 18045-18055. [Link]

Sources

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• 2. Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01767E [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oiccpress.com [oiccpress.com]
• 8. benthamdirect.com [benthamdirect.com]
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Technical Support Center: Optimizing the Synthesis of 2,4,5-Trimethyl-1H-imidazole

Prepared by: Gemini, Senior Application Scientist Last Updated: January 22, 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) concerning the synthesis of 2,4,5-Trimethyl-1H-imidazole, with a specific focus on how solvent selection critically impacts reaction yield and purity.

The synthesis of substituted imidazoles, such as 2,4,5-trimethyl-1H-imidazole, is most commonly achieved through the Debus-Radziszewski reaction.[1][2] This robust multicomponent reaction involves the condensation of a 1,2-dicarbonyl (diacetyl), an aldehyde (acetaldehyde), and an ammonia source (typically ammonium acetate).[1][3] While the reaction is powerful, its efficiency is highly dependent on the chosen reaction medium. The solvent not only dictates the solubility of reactants but also influences reaction kinetics and the stability of key intermediates.[4][5]

This guide is designed to help you navigate the complexities of solvent effects to optimize your experimental outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis, providing causal explanations and actionable solutions related to the reaction solvent.

Q1: My reaction yield is significantly lower than expected. Could the solvent be the primary cause?

A: Yes, low yield is one of the most common problems in imidazole synthesis and is frequently tied to suboptimal solvent choice.[6] The classic Debus-Radziszewski reaction can be plagued by issues leading to mediocre yields if conditions are not optimized.[3][7][8] Here’s a systematic approach to troubleshooting this issue:

• Analyze Solvent Polarity and Solubility: The reactants—diacetyl, acetaldehyde, and particularly the ammonia source like ammonium acetate—have varying polarities. A suitable solvent must effectively dissolve all components.

  • Expert Insight: Polar protic solvents like ethanol, methanol, or even an ethanol-water mixture are often effective first choices.[4][5] They are adept at solvating ammonium acetate and can facilitate the necessary condensation steps through hydrogen bonding. However, in some cases, poor solubility of starting materials in hydroxylic solvents can lead to lower yields.[9]

  • Actionable Step: If you are using a nonpolar solvent like toluene, you will likely see poor results.[4] Consider switching to a polar protic solvent such as ethanol. If solubility remains an issue, a polar aprotic solvent like DMF could be tested, although these are less common for this specific transformation.[4]

• Consider Solvent-Free or Alternative Media: Modern approaches often show that solvent-free conditions, sometimes assisted by microwave irradiation or grinding, can produce excellent yields.[4][10] This method enhances reaction rates and can simplify purification.

  • Expert Insight: Glycerol has emerged as a highly effective "green" solvent. It acts as a hydrogen bond donor, activating the carbonyl compounds and enhancing the nucleophilicity of the ammonia source, leading to high yields where other protic solvents fail.[9]

  • Actionable Step: Attempt the reaction using glycerol as the solvent or under solvent-free conditions at an elevated temperature (e.g., 100-120 °C) to see if the yield improves.

• Evaluate the Role of Acetic Acid: Glacial acetic acid is often used as a solvent because it also serves as an effective acid catalyst for the condensation steps.[11]

  • Expert Insight: While it can be very effective, acetic acid can sometimes participate in side reactions. For substrates with sensitive functional groups, it may lead to unwanted acetylation.[12]

  • Actionable Step: If using another solvent, ensure a catalytic amount of acid is present. If using glacial acetic acid as the solvent results in low yields of the desired product, it may be promoting an alternative reaction pathway. Try switching to ethanol with a catalytic amount of acetic acid.

Q2: I'm observing significant impurity peaks in my analysis (TLC, NMR). How can solvent choice minimize side product formation?

A: Solvent choice directly impacts reaction selectivity and the formation of byproducts.

• Causal Analysis: The reaction mechanism involves the formation of a diimine intermediate from diacetyl and ammonia, which then condenses with the aldehyde.[1][2] The solvent can influence the rate of these steps and the stability of intermediates. An inappropriate solvent can promote self-condensation of the aldehyde or other side reactions.

  • Expert Insight: Highly reactive or high-temperature conditions without an optimal solvent can lead to polymerization or decomposition. The choice of purification solvent is also critical. Imidazoles are often crystalline solids.

  • Actionable Step: After the reaction, ensure the work-up procedure effectively removes the solvent and any soluble impurities. Recrystallization is a highly effective purification method for this class of compounds. Ethanol is commonly reported as an excellent solvent for recrystallizing substituted imidazoles.[13][14][15] If ethanol is your reaction solvent, cooling the reaction mixture may be sufficient to crystallize the product directly.

Frequently Asked Questions (FAQs)

Q1: What is the standard reaction for synthesizing 2,4,5-trimethyl-1H-imidazole?

A: The most established method is the Debus-Radziszewski imidazole synthesis .[1][16] It is a one-pot, multicomponent reaction that brings together three key reactants[10]:

• A 1,2-Dicarbonyl: For this specific target, diacetyl (butane-2,3-dione) is used.

• An Aldehyde: Acetaldehyde is used to provide the C2 carbon of the imidazole ring.

• Ammonia: Typically supplied in the form of ammonium acetate , which serves as both the ammonia source and a mild acid catalyst.

Q2: How do different solvent classes (protic vs. aprotic) generally influence the reaction?

A: The solvent's ability to engage in hydrogen bonding is a key differentiator.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water, Glycerol): These are generally preferred. They can form hydrogen bonds, which helps to solvate and stabilize the ammonium salt and polar intermediates.[9] However, some reports indicate that excessive solvation of the ammonia by hydroxylic solvents can sometimes reduce its reactivity, leading to lower yields compared to greener alternatives like glycerol or solvent-free approaches.[9]

• Polar Aprotic Solvents (e.g., DMF, DMSO): These can dissolve the reactants but lack the ability to act as hydrogen bond donors. They are less commonly used for the standard Radziszewski synthesis but may be employed in modified or metal-catalyzed versions of imidazole synthesis.[4]

• Nonpolar Solvents (e.g., Toluene, Hexane): These are generally poor choices due to the low solubility of ammonium acetate and the polar nature of the reaction intermediates, often resulting in very low yields.[4]

Q3: Can the reaction be performed without any solvent?

A: Yes, and it is often a highly effective strategy. Solvent-free synthesis, typically conducted by heating a mixture of the reactants, can lead to high yields and shorter reaction times.[5][10] This approach is also considered a "green chemistry" method as it reduces chemical waste.[10] Microwave-assisted solvent-free synthesis has also proven to be highly efficient for preparing trisubstituted imidazoles.[7]

Data Summary: Solvent Effects on Imidazole Synthesis

While specific comparative data for 2,4,5-trimethyl-1H-imidazole is distributed across various sources, the following table summarizes typical results for the synthesis of structurally similar 2,4,5-triaryl-imidazoles, which follows the same reaction principle and illustrates the profound impact of the solvent on reaction outcomes.

Entry	Solvent	Catalyst	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Ethanol-Water (1:1)	Taurine	Reflux	35	90	[5]
2	Ethanol	None	Reflux	300	Low
3	Methanol	None	Reflux	300	Low	[9]
4	Glycerol	None	90	120	94	[9]
5	Acetic Acid	None (acts as catalyst)	Reflux	60-120	~85-95
6	Solvent-Free	Poly(AMPS-co-AA)	120	20	94	[10]
7	t-Butanol	DABCO	60-65	720	92	[7]

Experimental Protocol: Synthesis of 2,4,5-Trimethyl-1H-imidazole

This protocol is a representative example based on the principles of the Debus-Radziszewski reaction.

Materials:

• Diacetyl (butane-2,3-dione)

• Acetaldehyde

• Ammonium Acetate

• Ethanol (96%)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine ammonium acetate (e.g., 15.4 g, 0.2 mol), diacetyl (e.g., 8.6 g, 0.1 mol), and ethanol (100 mL).

• Addition of Aldehyde: While stirring the mixture, slowly add acetaldehyde (e.g., 4.4 g, 0.1 mol). Safety Note: Acetaldehyde is volatile and has a low boiling point. The addition may be exothermic.

• Reaction: Heat the mixture to reflux (approximately 80-85 °C) and maintain this temperature with stirring for 2-3 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. Further cooling in an ice bath may promote crystallization of the product.

• Isolation: Collect the solid product by vacuum filtration. Wash the crude product with a small amount of cold water to remove any remaining ammonium acetate and other water-soluble impurities.

• Purification: Recrystallize the crude solid from hot ethanol (96%) to afford pure 2,4,5-trimethyl-1H-imidazole as a crystalline solid.[14]

• Drying: Dry the purified product under vacuum.

Visual Workflow: Troubleshooting Low Reaction Yield

The following diagram outlines a logical workflow for diagnosing and resolving low yields in your synthesis.

Sources

• 1. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
• 2. Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis | PPTX [slideshare.net]
• 3. Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nano-ntp.com [nano-ntp.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijprajournal.com [ijprajournal.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. ias.ac.in [ias.ac.in]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. sctunisie.org [sctunisie.org]
• 15. asianpubs.org [asianpubs.org]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude 2,4,5-Trimethyl-1H-imidazole

Document ID: TMI-PUR-001-A

Last Updated: January 22, 2026

Introduction

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the purification of crude 2,4,5-trimethyl-1H-imidazole. Synthesized products are rarely pure and require robust purification strategies to remove unreacted starting materials, catalysts, and side-products. This document is structured in a question-and-answer format to directly address common issues, explaining the underlying chemical principles and providing validated protocols to streamline your workflow.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2,4,5-trimethyl-1H-imidazole reaction mixture?

A1: The impurity profile depends heavily on the synthetic route, but for a typical multicomponent synthesis from diacetyl (2,3-butanedione), acetaldehyde, and an ammonia source (e.g., ammonium acetate), you should anticipate the following:

• Unreacted Starting Materials: Residual diacetyl, acetaldehyde, and ammonium salts.

• Side-Products: Aldol condensation products of acetaldehyde or self-condensation products of diacetyl.

• Isomeric Impurities: Potential for N-methylation if a methylating agent is present, leading to traces of 1,2,4,5-tetramethylimidazole.

• Catalyst Residues: Acidic or basic catalysts used to promote the reaction.

• Solvents: Residual solvents from the reaction or initial workup (e.g., ethanol, acetic acid).

Underlying Principle: Multicomponent reactions are efficient but can be prone to side reactions if stoichiometry and conditions are not precisely controlled. Each reactant has the potential to react with itself or other components in unintended ways, leading to a complex crude mixture.

Q2: My crude product is a dark, oily residue instead of a solid. What is the best first step?

A2: An oily crude product often indicates the presence of significant impurities that are depressing the melting point of your target compound. The recommended first step is an acid-base extraction .

Underlying Principle: 2,4,5-Trimethyl-1H-imidazole is a basic compound due to the lone pair of electrons on its sp²-hybridized nitrogen atom.[1][2] By dissolving the crude oil in an organic solvent and washing with an aqueous acid (e.g., 1M HCl), the basic imidazole will be protonated to form a water-soluble imidazolium salt, which partitions into the aqueous layer. Neutral impurities will remain in the organic layer and can be discarded. Subsequently, basifying the aqueous layer will deprotonate the imidazolium salt, causing the purified imidazole to precipitate or be extracted back into an organic solvent.

A detailed protocol for this procedure is provided in Section 4.

Q3: How can I quickly assess the purity of my crude or purified samples?

A3: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method for purity assessment.[3]

• Procedure: Spot your crude material and a pure standard (if available) on a silica gel TLC plate.

• Eluent System: A good starting point is a mixture of a non-polar and a polar solvent, such as 9:1 Dichloromethane/Methanol or 8:2 Ethyl Acetate/Hexane.

• Visualization: Use a UV lamp (254 nm) and/or an iodine chamber to visualize the spots.

• Interpretation: A pure compound should ideally show a single spot. The presence of multiple spots indicates impurities. The relative position (Rf value) can give clues about the polarity of the impurities.

For a more quantitative assessment, ¹H NMR spectroscopy can identify and quantify impurities if their proton signals are resolved from those of the product. A sharp melting point close to the literature value (163°C) is also a strong indicator of high purity.[4]

Section 2: Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds. Success hinges on selecting an appropriate solvent system where the compound has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures.

Q4: How do I choose the best solvent for recrystallizing 2,4,5-trimethyl-1H-imidazole?

A4: The ideal solvent is one in which your target compound is sparingly soluble at room temperature but highly soluble when hot. Impurities, conversely, should be either very soluble or insoluble at all temperatures. Several sources suggest that ethanol or mixtures containing ethanol are effective for substituted imidazoles.[5]

Screening Protocol:

• Place ~20-30 mg of your crude solid into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature until the solid just dissolves. A good candidate will require a significant volume of solvent.

• If the solid is insoluble in a solvent at room temperature, heat the mixture gently. A good candidate solvent will dissolve the solid upon heating.

• Allow the hot solutions to cool slowly to room temperature, then in an ice bath. The solvent that yields a large amount of crystalline solid is a promising candidate.

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	High	Good for polar compounds; 2,4,5-trimethyl-1H-imidazole has some water solubility.
Ethanol	78	Medium-High	A commonly used and often effective solvent for imidazoles.[5]
Ethyl Acetate	77	Medium	Good for compounds of intermediate polarity.
Toluene	111	Low	Can be effective, especially for removing more polar impurities.[6]
Hexane/Heptane	69 / 98	Very Low	Generally used as an anti-solvent in a mixed-solvent system.
Mixed Solvents	Variable	Variable	A system like Ethanol/Water or Ethyl Acetate/Hexane can be fine-tuned to achieve optimal solubility characteristics.[7]

Q5: My compound "oils out" during cooling instead of forming crystals. What should I do?

A5: Oiling out occurs when the solution becomes supersaturated before reaching the compound's optimal crystallization temperature, often because the boiling point of the solvent is higher than the melting point of the solute (or its impure form).

Troubleshooting Steps:

• Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves completely. Add a small additional amount of the hot solvent (10-20% more) to reduce the saturation level, then allow it to cool much more slowly.

• Lower the Solution Polarity: If using a polar solvent, the presence of polar impurities can lead to oiling. Try a less polar solvent system.

• Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

• Seed the Solution: Add a tiny crystal of pure 2,4,5-trimethyl-1H-imidazole (if available) to the cooled solution to induce crystallization.

Section 3: Troubleshooting Guide: Column Chromatography

Column chromatography is essential for separating complex mixtures. However, the basic nature of imidazoles can lead to challenges when using standard silica gel.

Q6: My compound is streaking or "tailing" severely on the silica gel column, leading to poor separation and low purity. How can I prevent this?

A6: This is a classic problem caused by the interaction between a basic compound and the acidic surface of silica gel.[8] The free silanol groups (Si-OH) on the silica surface are acidic and can strongly, and sometimes irreversibly, adsorb the basic nitrogen of the imidazole ring, causing the compound to elute slowly and as a broad, tailing band.[9][10]

Solutions:

• Add a Basic Modifier to the Eluent: This is the most common and effective solution. Add a small amount of a volatile base, such as triethylamine (TEA) or pyridine, to your mobile phase (typically 0.1-1% v/v).[11][12]

• Deactivate the Silica Gel: Before running the column, you can pre-treat the silica gel to neutralize the acidic sites. This can be done by flushing the packed column with your eluent containing the basic modifier before loading your sample.[13] Another method involves preparing a slurry of silica gel in a solvent containing a controlled amount of water (e.g., 1-10% by weight) to cap the most active sites.[14][15]

Underlying Principle: The added basic modifier (e.g., TEA) is a stronger base than your imidazole and will preferentially bind to the acidic silanol sites on the silica. This effectively "masks" the sites, preventing your target compound from interacting strongly and allowing it to travel down the column in a tighter, more symmetrical band.

Caption: Mechanism of peak tailing reduction using a basic modifier.

Q7: I'm still not getting good separation of my product from a close-running impurity. What variables can I adjust?

A7: If separation is poor even with good peak shape, you need to alter the selectivity of your chromatographic system.

Troubleshooting Steps:

• Change Solvent Polarity (Gradient Elution): Start with a low-polarity eluent and gradually increase the proportion of the polar solvent over the course of the separation. This can help resolve compounds with similar Rf values.[13]

• Change Solvent System: The "selectivity" of the separation can be dramatically changed by swapping one of the solvents. For example, if you are using Ethyl Acetate/Hexane, try switching to Dichloromethane/Methanol. The different intermolecular interactions (e.g., hydrogen bonding, dipole-dipole) between the analytes, stationary phase, and new mobile phase can alter the elution order.

• Switch the Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase. Alumina (neutral or basic) is often a good alternative for basic compounds as it is less acidic than silica. For less polar imidazoles, reverse-phase chromatography (e.g., C18 silica) could also be an option.

Section 4: Troubleshooting Guide: Acid-Base Extraction

This liquid-liquid extraction technique is highly effective for separating basic compounds like imidazoles from neutral or acidic impurities.

Q8: What is the detailed protocol for purifying 2,4,5-trimethyl-1H-imidazole using acid-base extraction?

A8: This protocol assumes your crude product contains your basic imidazole and neutral organic impurities.

Underlying Principle & pKa: Imidazole itself has a pKaH (pKa of the conjugate acid) of about 7.[1][2] Alkyl substitution generally increases basicity, so the pKaH of 2,4,5-trimethylimidazole will be slightly higher, likely in the 7.5-8.0 range. To ensure complete protonation and transfer to the aqueous layer, the pH of the acidic wash should be at least 2 pH units below the pKaH (i.e., pH < 5.5). To ensure complete deprotonation for recovery, the pH of the basic wash should be at least 2 pH units above the pKaH (i.e., pH > 10).

Caption: Workflow for purification via acid-base extraction.

Experimental Protocol:

• Dissolution: Dissolve the crude material (e.g., 1.0 g) in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (30 mL) in a separatory funnel.

• Acidic Wash: Add 1M hydrochloric acid (20 mL) to the separatory funnel. Stopper the funnel, invert, and vent. Shake vigorously for 30-60 seconds, venting periodically.

• Separation 1: Allow the layers to separate. Drain the lower aqueous layer (containing the protonated imidazole salt) into a clean Erlenmeyer flask.

• Re-extraction (Optional but Recommended): To ensure complete recovery, wash the remaining organic layer with another portion of 1M HCl (10 mL). Combine this second aqueous wash with the first. The organic layer containing neutral impurities can now be discarded.

• Basification: Place the combined aqueous layers in an ice bath to control any exotherm. Slowly add 6M sodium hydroxide solution dropwise while stirring until the pH is greater than 10 (check with pH paper). A white precipitate of the purified imidazole may form.

• Extraction of Pure Product: Transfer the basified aqueous solution back to the separatory funnel. Extract the free imidazole back into an organic solvent by adding fresh DCM (30 mL). Shake, allow layers to separate, and drain the organic layer into a clean flask.

• Repeat Extraction: Repeat the extraction of the aqueous layer two more times with additional portions of DCM (15 mL each) to maximize recovery. Combine all organic extracts.

• Drying and Evaporation: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄). Filter the solution to remove the drying agent, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified 2,4,5-trimethyl-1H-imidazole.

References

• Bagwan, S. M., et al. (2022). PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED CATALYST. Rasayan Journal of Chemistry, 15(3). Available at: [Link]

• Maleki, B., et al. (n.d.). trisubstituted and 1,2,4,5-tetrasubstituted imidazoles catalyzed by a magnetic n. Available at: [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at: [Link]

• Reddit User Discussion. (2023). Advice on neutralising silica gel for column chromatography of sensitive compounds?. r/Chempros. Available at: [Link]

• Wikipedia. (n.d.). Imidazole. Available at: [Link]

• PubChem. (n.d.). 2,4,5-Trimethylimidazole. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (n.d.). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Available at: [Link]

• Chemistry For Everyone. (2024). How To Neutralize Silica Gel?. YouTube. Available at: [Link]

• de Almeida, M.V., et al. (2022). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. MDPI. Available at: [Link]

• Reddit User Discussion. (2021). Tailing of basic compound. r/CHROMATOGRAPHY. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Imidazole (CAS 288-32-4). Available at: [Link]

• Stevens, A.J.J., et al. (2014). Identification of a pKa-regulating motif stabilizing imidazole-modified double-stranded DNA. Nucleic Acids Research, 43(1), 146-154. Available at: [Link]

• Stoll, D.R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC. Available at: [Link]

• ResearchGate. (2019). Deactivation of silica gel?. Available at: [Link]

• Chemistry Stack Exchange. (2017). pKa of imidazoles. Available at: [Link]

• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Available at: [Link]

• Cahnmann, H.J. (1957). Partially Deactivated Silica Gel Columns in Chromatography. Analytical Chemistry, 29(9), 1307-1311. Available at: [Link]

• PubChem. (n.d.). 1,2,4-Trimethyl-1H-imidazole. National Center for Biotechnology Information. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Trade Science Inc. (n.d.). Imidazole: Chemistry, Synthesis, Properties, Industrial Applications. TSJ Journals. Available at: [Link]

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• 2. tsijournals.com [tsijournals.com]
• 3. rsc.org [rsc.org]
• 4. 2,4,5-trimethyl-1H-imidazole | 822-90-2 [chemicalbook.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents [patents.google.com]
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• 9. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
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Technical Support Center: Thermal Stability and Decomposition of Alkyl-Imidazolium Compounds

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with alkylated imidazole derivatives. This guide is designed to provide in-depth, field-proven insights into the thermal stability and decomposition of these versatile compounds. My aim is to move beyond simple procedural lists and offer a resource that explains the causality behind experimental choices, ensuring the integrity and reliability of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the thermal behavior of alkylated imidazoles, particularly in the context of ionic liquids (ILs), a major application area.

Q1: What are the primary factors that determine the thermal stability of an alkylated imidazolium salt?

A1: The thermal stability of these salts is a complex interplay of their molecular structure. The anion typically plays the most significant role in determining the decomposition temperature.[1][2] Generally, anions that are less basic and less nucleophilic lead to more thermally stable salts.[3][4] For the imidazolium cation, factors like the length of the alkyl chain and the presence of functional groups also exert an influence, though usually to a lesser extent than the anion.[2] Imidazolium-based ILs are generally found to be more thermally stable than those based on pyridinium, tetraalkyl ammonium, or piperidinium cations.[1]

Q2: How does the alkyl chain length on the imidazolium cation affect its thermal stability?

A2: The effect of the alkyl chain length is not always straightforward. For some series of 1-alkyl-2,3-dimethylimidazolium nitrate ILs, thermal stability has been observed to decrease as the alkyl chain length increases.[5][6][7][8] This can be attributed to the increased stability of the resulting carbocations or carbon radicals formed during decomposition.[5][9] However, for other systems, particularly with very long alkyl chains (e.g., greater than 6 carbons), an increase in thermal stability has been noted.[10] This is thought to be due to increased van der Waals interactions between the long chains, which can stabilize the molecule.[10] Therefore, the relationship is highly dependent on the specific cation-anion combination and the dominant decomposition mechanism.

Q3: What are the main chemical pathways for the thermal decomposition of alkylated imidazolium salts?

A3: Experimental evidence points to two primary decomposition pathways initiated by the anion:

• Dealkylation (SN2 Nucleophilic Substitution): The anion acts as a nucleophile and attacks the alkyl group on the imidazolium cation, leading to the formation of a neutral alkyl-anion species and a neutral imidazole derivative.[11][12][13][14]

• Deprotonation: The anion, acting as a base, abstracts the most acidic proton from the imidazolium ring (typically at the C2 position), forming a neutral N-heterocyclic carbene (NHC) and the protonated anion.[3][4][11][13][14][15][16] These highly reactive carbenes can then undergo further reactions.[13]

Secondary reactions, such as cyclization of the cation, may also occur.[3][4][15]

Q4: How is thermal stability experimentally determined?

A4: The most common technique is Thermogravimetric Analysis (TGA).[17][18] TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[17][18] The output, a thermogram, shows the temperature at which weight loss occurs, indicating decomposition or volatilization. The onset temperature of decomposition (Tonset) is a frequently reported metric for short-term stability.[1] However, it's crucial to note that decomposition can occur at temperatures below the Tonset during prolonged heating.[1][19] Therefore, isothermal TGA experiments are often recommended to determine the long-term thermal stability of a compound at a specific operating temperature.[1][19][20]

Q5: What is the difference between isothermal and non-isothermal TGA, and when should I use each?

A5:

• Non-isothermal (Dynamic) TGA: The sample is heated at a constant rate (e.g., 5 or 10 °C/min) to determine the temperature at which decomposition begins (Tonset).[5][6][8][18] This is useful for quickly comparing the relative stabilities of different compounds.

• Isothermal TGA: The sample is held at a constant temperature for an extended period, and mass loss is measured over time.[5][6][7][8][20] This method is critical for determining the maximum operating temperature (MOT) and long-term stability for applications where the compound will be held at elevated temperatures for prolonged durations.[1][19][20] Noticeable degradation can occur even at temperatures well below the Tonset determined by dynamic TGA.[19]

Troubleshooting Guides

Issue 1: Inconsistent Tonset values for the same compound across different experiments.

Potential Cause	Explanation & Solution
Heating Rate Variation	The Tonset is highly dependent on the heating rate used in the TGA experiment. Faster heating rates generally result in an artificially higher, overestimated Tonset because the system has less time to reach thermal equilibrium.[2] Solution: Always use a consistent, and preferably slow, heating rate (e.g., 5-10 °C/min) for all comparative experiments. Report the heating rate used alongside your data.
Sample Impurities	Residual solvents, water, or halide impurities from synthesis can significantly lower the thermal stability of the sample.[21] Halide anions, in particular, are known to drastically reduce the thermal stability of imidazolium salts.[22] Solution: Ensure your sample is thoroughly dried under high vacuum at an elevated temperature to remove volatile impurities.[23] Use appropriate purification methods to remove synthetic byproducts.
Atmosphere	The presence of oxygen can lead to oxidative decomposition, which often occurs at lower temperatures than thermal decomposition under an inert (e.g., nitrogen or argon) atmosphere.[24] Solution: Unless you are specifically studying oxidative stability, always run TGA experiments under a high-purity inert gas flow. Ensure the TGA chamber is properly purged before starting the experiment.
Crucible Material	Some materials, like aluminum, can catalyze the decomposition of certain ionic liquids, particularly those containing fluoride anions.[22] Solution: Use inert crucibles, such as platinum or alumina, to avoid catalytic effects.[12]

Issue 2: My TGA curve shows a multi-step decomposition, but I expected a single-step process.

Potential Cause	Explanation & Solution
Complex Decomposition Pathway	The decomposition may inherently occur in multiple stages, with different parts of the molecule breaking down at different temperatures. For instance, the alkyl chains may cleave first, followed by the degradation of the imidazole ring at a higher temperature.[13][25] Solution: Couple the TGA with a mass spectrometer (TGA-MS) or an FTIR spectrometer (TGA-FTIR).[3][4][17][24] This will allow you to identify the gaseous products evolved at each decomposition step, providing direct evidence for the different reaction pathways.
Presence of a Stable Intermediate	The initial decomposition may form a semi-stable intermediate product which then decomposes at a higher temperature. Solution: TGA-MS/FTIR is again the best approach to identify the evolved gas profiles. Additionally, running the experiment at a slower heating rate may help to better resolve the individual decomposition steps.
Sample Heterogeneity	The sample may be a mixture of compounds with different thermal stabilities. This could be due to incomplete reaction during synthesis or partial degradation during storage. Solution: Verify the purity of your sample using techniques like NMR or HPLC before performing thermal analysis.

Data Summary: Thermal Decomposition of Alkylated Imidazolium Salts

The following table summarizes the onset decomposition temperatures (Tonset) for several common 1-butyl-3-methylimidazolium ([bmim]) salts to illustrate the profound effect of the anion on thermal stability.

Imidazolium Salt	Anion	Tonset (°C)	Reference
[bmim][BF4]	Tetrafluoroborate	~350-400	[19]
[bmim][PF6]	Hexafluorophosphate	~400-450	[19]
[bmim][Tf2N]	Bis(trifluoromethylsulfonyl)imide	>450	[19]
[bmim][Br]	Bromide	~293	[26]
[bmim][OAc]	Acetate	<242
[bmim][Cl]	Chloride	~290	[13]

Note: Tonset values are approximate and can vary based on experimental conditions, especially the heating rate. The general trend for anion stability is often Tf2N > PF6 > BF4.[19]

Experimental Protocols

Protocol 1: Standard Non-Isothermal Thermogravimetric Analysis (TGA)

This protocol is for determining the onset decomposition temperature (Tonset) of an alkylated imidazole sample.

Materials:

• Alkylated imidazole sample (2-5 mg)

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen or argon gas

• Alumina or platinum TGA pan

Procedure:

• Instrument Preparation: Turn on the TGA and the inert gas supply. Allow the instrument to stabilize.

• Pan Tare: Place an empty TGA pan on the balance mechanism and tare it.

• Sample Loading: Remove the pan and carefully place 2-5 mg of the sample into the pan. Distribute the sample evenly across the bottom of the pan.

• Loading into TGA: Place the sample pan back onto the TGA balance mechanism.

• Purging: Seal the TGA furnace and purge with the inert gas (flow rate ~20-50 mL/min) for at least 30 minutes to ensure an inert atmosphere.

• Method Setup: Program the TGA with the following parameters:

  • Initial Temperature: Ambient (e.g., 30 °C)

  • Heating Rate: 10 °C/min

  • Final Temperature: A temperature well above the expected decomposition (e.g., 600 °C)

  • Atmosphere: Nitrogen, 20 mL/min

• Run Experiment: Start the experimental run.

• Data Analysis: Once the run is complete, analyze the resulting thermogram (mass vs. temperature). Determine the Tonset, which is often calculated as the intersection of the baseline tangent with the tangent of the steepest mass loss.

Diagrams

Decomposition Pathways of Alkylated Imidazolium Salts

Caption: Primary decomposition routes for alkylated imidazolium salts.

TGA Experimental Workflow

Caption: Standard workflow for non-isothermal TGA experiments.

References

• Thermal Stability and Vapor–Liquid Equilibrium for Imidazolium Ionic Liquids as Alternative Reaction Media.
• Thermal decomposition mechanisms of alkylimidazolium ionic liquids with cyano-functionalized anions.PubMed.
• Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques.SpringerLink.
• Thermal Decomposition Mechanisms of Alkylimidazolium Ionic Liquids with Cyano-Functionalized Anions.The Journal of Physical Chemistry A.
• Thermal Properties of Imidazolium Ionic Liquids.
• Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques.
• Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis.Industrial & Engineering Chemistry Research.
• (PDF) Thermal stability of imidazolium-based ionic liquids.
• Thermal decomposition mechanisms of alkylimidazolium ionic liquids with cyano-functionalized anions.SciSpace.
• Effect of the Dodecanoate Anion on Thermal Stability and Decomposition Mechanism of Mono- and Dic
• Thermal Degradation Studies of Alkyl-Imidazolium Salts and Their Application in Nanocomposites.
• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development.MDPI.
• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids.MDPI.
• Thermal Decomposition Mechanisms of Alkylimidazolium Ionic Liquids with Cyano-Functionalized Anions.eScholarship.org.
• Thermal Decomposition Mechanisms of Alkylimidazolium Ionic Liquids With Cyano-Functionalized Anions.
• Effect of the Dodecanoate Anion on Thermal Stability and Decomposition Mechanism of Mono- and Dic
• Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study.NIH.
• Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium.ajer.org.
• Synthesis and Physical Properties of Tunable Aryl Alkyl Ionic Liquids (TAAILs)
• Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures.PMC - NIH.
• Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study.MDPI.
• Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures.
• (PDF) Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study.
• Thermal stability and exothermic behaviour of imidazole ionic liquids with different anion types under oxidising and inert atmospheres.
• Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study.ProQuest.
• Thermal decomposition of allyl-imidazolium-based ionic liquid studied by TGA–MS analysis and DFT calculations.

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Technical Support Center: Controlling Regioselectivity in the Alkylation of Substituted Imidazoles

Introduction

The imidazole core is a cornerstone of medicinal chemistry, appearing in numerous pharmaceuticals and biologically active compounds. The functionalization of this heterocycle is critical for tuning molecular properties, and N-alkylation is one of the most fundamental transformations. However, for asymmetrically substituted imidazoles, the presence of two distinct ring nitrogen atoms (N1 and N3) presents a significant synthetic challenge: controlling the site of alkylation. Achieving high regioselectivity is often difficult, with many reactions yielding hard-to-separate mixtures of N1 and N3 isomers.[1]

This technical support center serves as a comprehensive guide for researchers, scientists, and drug development professionals. It provides field-proven insights, troubleshooting guides, and detailed protocols to navigate the complexities of imidazole alkylation and achieve predictable, high-yielding, and regioselective outcomes.

Section 1: Fundamental Principles of Regiocontrol

The regiochemical outcome of alkylating an unsymmetrical imidazole is not arbitrary. It is a predictable interplay of three key factors: the electronic environment of the ring, the steric demands of the reactants, and the specific reaction conditions employed. Understanding these principles is the first step toward rational control.

Electronic Effects: The Push and Pull on Nucleophilicity

Under basic conditions, deprotonation of the imidazole N-H creates an imidazolide anion, where the negative charge is delocalized across both nitrogen atoms.[1][2] The inherent nucleophilicity of each nitrogen is then modulated by the electronic nature of substituents on the ring.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2), cyano (-CN), or esters (-COOR) at the C4 or C5 position significantly reduce the electron density and, therefore, the nucleophilicity of the adjacent nitrogen atom. This deactivation makes the more distant nitrogen the preferred site for electrophilic attack by the alkylating agent.[3][4][5] For instance, a 4-nitroimidazole will strongly favor alkylation at the N1 position.

• Electron-Donating Groups (EDGs): Conversely, EDGs like alkyl or alkoxy groups enhance the nucleophilicity of the adjacent nitrogen, although this effect is generally less pronounced and can be more easily overridden by steric factors.

The primary influence of these substituents is inductive, meaning their effect is transmitted through the sigma bonds of the ring.[5]

Steric Hindrance: The Influence of Molecular Bulk

Steric repulsion is a powerful and intuitive tool for directing regioselectivity. Alkylation will preferentially occur at the nitrogen atom that is less encumbered.[3][4]

• Substituent Size: A bulky group on the imidazole ring (e.g., a tert-butyl or phenyl group at C4) will physically block the approach of the alkylating agent to the adjacent N3 nitrogen, thereby directing alkylation to the more accessible N1 position.[5][6]

• Alkylating Agent Size: The size of the electrophile is equally important. The preference for the less-hindered nitrogen increases dramatically when moving from a small electrophile like methyl iodide to a larger one like isopropyl or benzyl bromide.[5]

Reaction Conditions: The Critical Role of Base, Solvent, and Tautomerism

The choice of reaction conditions dictates the reactive species in solution and can dramatically alter the product ratio.

• Basic vs. "Neutral" Conditions:

  • Basic (e.g., NaH in THF): A strong base generates the imidazolide anion. The reaction proceeds via an SN2 mechanism (or SE2cB kinetics), and the outcome is governed by the electronic and steric factors discussed above.[3][5] This is the most common and often most predictable method.

  • "Neutral" (e.g., in Ethanol): In the absence of a strong base, the reaction occurs on the neutral imidazole tautomers. For unsymmetrical imidazoles, two tautomers exist in equilibrium. An electron-withdrawing group will favor the tautomer where the N-H is on the nitrogen adjacent to it. Even if this tautomer is less reactive, its higher concentration can dominate the product distribution, sometimes leading to the opposite outcome predicted by simple electronic deactivation.[5]

• Solvent Effects: The solvent influences the solubility of the base and the solvation of the imidazolide anion.

  • Polar Aprotic Solvents (DMF, THF, Acetonitrile): These are generally the preferred solvents for NaH-mediated alkylations as they effectively solvate the cation (e.g., Na+) without interfering with the nucleophilicity of the anion.[3][7]

  • Polar Protic Solvents (Ethanol, Water): These solvents can hydrogen-bond with the imidazole nitrogen, reducing its nucleophilicity and potentially slowing the reaction.[7]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during imidazole alkylation experiments in a direct question-and-answer format.

Q1: My N-alkylation reaction is producing a nearly 1:1 mixture of N1 and N3 regioisomers. How can I improve selectivity?

A1: A lack of selectivity is a frequent problem, indicating that the intrinsic electronic and steric differences between the two nitrogen atoms are insufficient to direct the reaction under your current conditions.[1][4] The solution is to amplify these differences or, if necessary, resort to a directing group strategy.

Recommended Troubleshooting Steps:

• Assess Steric Factors: If your alkylating agent and ring substituents are small, introduce steric bulk. Switch from methyl iodide to isopropyl iodide or benzyl bromide to favor the less hindered nitrogen.[5]

• Evaluate Electronic Effects: If your ring substituent is electronically neutral or donating, selectivity will be poor. If your synthesis allows, introducing an electron-withdrawing group can strongly direct the alkylation to the remote nitrogen.[4][5]

• Optimize Reaction Conditions: Systematically vary the base and solvent. A strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (THF) is a reliable starting point that minimizes ambiguity from tautomeric effects.[3]

• Employ a Protecting Group: If the above strategies fail or are not synthetically feasible, the most definitive solution is to use a protecting group to block one nitrogen, forcing alkylation at the other. This is discussed further in Section 3.[2][4]

Caption: Troubleshooting workflow for poor N-alkylation regioselectivity.

Q2: I am observing a significant amount of a dialkylated product (imidazolium salt). What causes this and how can I prevent it?

A2: This is a common side reaction. The mono-N-alkylated imidazole product is still a nucleophile and can react with a second molecule of the alkylating agent to form a quaternary imidazolium salt.[2][8]

Prevention Strategies:

• Stoichiometry Control: Carefully control the stoichiometry. Use no more than 1.0 equivalent of the alkylating agent, or even a slight excess of the imidazole starting material (e.g., 1.1 equivalents).[2]

• Reaction Monitoring: Monitor the reaction progress closely by Thin Layer Chromatography (TLC) or LC-MS. Quench the reaction as soon as the starting material is consumed to minimize the formation of the dialkylated byproduct.[3]

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Room temperature or 0 °C is often sufficient.

Q3: My reaction is proceeding very slowly or not going to completion. What can I do to improve the reaction rate and yield?

A3: Slow reaction rates are typically due to insufficient reactivity of one of the components or suboptimal conditions.

Improvement Strategies:

• Alkylating Agent Reactivity: The reactivity of alkyl halides follows the order I > Br > Cl. If you are using an alkyl chloride, switching to the corresponding bromide or iodide will significantly increase the reaction rate.[3]

• Base and Solvent: Ensure your base is strong enough to fully deprotonate the imidazole. Sodium hydride (NaH) is generally more effective than carbonate bases for this purpose. The combination of NaH in DMF or THF is a potent system.[3]

• Temperature: While watching for side products, a moderate increase in temperature (e.g., to 40-50 °C) can often drive the reaction to completion.[3]

Section 3: FAQs & Advanced Strategies

Q4: When is it necessary to use a protecting group?

A4: A protecting group strategy is warranted when:

• The intrinsic steric and electronic factors of your substrate are insufficient to provide the desired level of regioselectivity (>95:5).

• Your synthesis involves multiple steps, and you need to ensure absolute regiocontrol to avoid carrying mixtures forward.

• You need to perform subsequent functionalization at a specific position on the ring, such as a C-H activation, which requires one nitrogen to be blocked.[4][9]

Q5: What is a good protecting group for imidazole nitrogen and how does it work?

A5: The 2-(trimethylsilyl)ethoxymethyl (SEM) group is an excellent choice. It is robust and can be installed with high selectivity.[4] More importantly, it serves as a powerful directing group. For example, after SEM protection at N1, palladium-catalyzed C-H arylation can be directed to the C5 position.[9] The SEM group can later be induced to migrate from N1 to N3 (a "SEM-switch"), which alters the electronic landscape of the ring and activates the C4 position for subsequent functionalization.[4][9] It can be removed under acidic conditions or with fluoride sources. Other useful protecting groups include dialkoxymethyl[10][11] and, in some cases, Boc groups.[12]

Section 4: Data Summary Table

The following table summarizes the expected regiochemical outcomes based on the interplay of steric and electronic factors. Ratios are illustrative and will vary with specific substrates and conditions.

Imidazole Substrate (at C4)	Alkylating Agent	Expected Major Isomer	Dominant Factor(s)
-NO₂ (Strong EWG)	Methyl Iodide	N1-alkyl	Electronic[4][5]
-CH₃ (Weak EDG)	Methyl Iodide	Mixture (~1:1)	None (competing effects)
-CH₃ (Weak EDG)	Isopropyl Bromide	N1-alkyl (less hindered)	Steric (Alkylating Agent)[5]
-t-Butyl (Bulky)	Methyl Iodide	N1-alkyl (less hindered)	Steric (Substituent)[5][6]
-CO₂Me (EWG)	Benzyl Bromide	N1-alkyl	Electronic & Steric[4][5]

Section 5: Experimental Protocols

CAUTION: These protocols involve hazardous materials, including sodium hydride (flammable solid) and volatile organic solvents. All procedures must be performed by trained personnel in a properly functioning chemical fume hood with appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for Regioselective N-Alkylation using Sodium Hydride

This protocol describes a standard method for the N-alkylation of a substituted imidazole where steric or electronic factors are expected to control regioselectivity.

Materials:

• Substituted Imidazole (1.0 equiv)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 equiv)

• Alkyl Halide (1.05 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add the substituted imidazole (1.0 equiv).

• Add anhydrous THF to dissolve the starting material (concentration typically 0.1-0.5 M).

• Cool the solution to 0 °C using an ice-water bath.

• Carefully add the NaH dispersion (1.1 equiv) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution may become a slurry.

• Slowly add the alkyl halide (1.05 equiv) dropwise via syringe to the cooled suspension.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction back to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired regioisomer.

Protocol 2: SEM-Protection of an Imidazole Nitrogen

This protocol provides a method for installing the SEM protecting group, a key step in strategies requiring definitive regiocontrol.[4][9]

Materials:

• Imidazole (1.0 equiv)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 equiv)

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) (1.1 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add the imidazole (1.0 equiv) and dissolve in anhydrous DMF.

• Cool the solution to 0 °C.

• Carefully add the NaH dispersion (1.1 equiv) portion-wise. Stir at 0 °C for 30 minutes.

• Add SEM-Cl (1.1 equiv) dropwise to the mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Quench the reaction at 0 °C by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude 1-SEM-imidazole product by flash column chromatography.

References

• Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Imidazole-2-thiones. (2025). Benchchem.
• Technical Support Center: Enhancing Regioselectivity of Imidazole Substitution Reactions. (2025). Benchchem.
• N-Alkylation of imidazoles. University of Otago Thesis.
• Kirk, K. L. (1980). An easily introduced and removed protecting group for imidazole nitrogen. American Chemical Society.
• Technical Support Center: Solvent Effects on Imidazole Synthesis. (2025). Benchchem.
• Zhang, W. et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
• Zhang, W. et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
• Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH)
• Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. (n.d.). MDPI.
• An easily introduced and removed protecting group for imidazole nitrogen. (n.d.). Research Solutions Pages.
• Manoharan, T. S., & Brown, R. S. (1988). 1-(1-Ethoxyethyl): an effective protecting group for imidazole nitrogen. The Journal of Organic Chemistry.
• An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles. (1980).
• Bellina, F., & Cauteruccio, S. (n.d.). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. PMC - NIH.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). Beilstein Journals.
• This is why selective N-alkylation of imidazoles is difficult. (2023). Reddit.
• Gerokonstantis, D.-T. et al. (n.d.). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
• preventing side reactions in sodium imidazole mediated alkyl
• From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution. (2017). ACS Omega.

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Technical Support Center: Troubleshooting the Removal of Unreacted Starting Materials in Imidazole Synthesis

Welcome to the Technical Support Center for imidazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the purification of imidazoles, focusing specifically on the removal of unreacted starting materials. In the synthesis of substituted and unsubstituted imidazoles, such as through the widely used Debus-Radziszewski reaction, the final product is often contaminated with starting materials like glyoxal, formaldehyde, and ammonia or its derivatives.[1][2][3][4][5][6] This guide offers a structured, question-and-answer-based approach to tackling these common purification challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude imidazole product is a complex mixture. What is the best initial purification strategy?

A1: Acid-base extraction is an excellent first-line technique for the initial cleanup of crude imidazole products. This method leverages the basicity of the imidazole ring to separate it from neutral or acidic impurities.[7][8]

Here's the underlying principle: The imidazole nitrogen is basic and can be protonated by an acid to form a water-soluble salt. This allows for the separation of the desired imidazole from non-basic organic impurities.

Experimental Protocol: Acid-Base Extraction [7][8]

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1 M HCl). The protonated imidazole will move into the aqueous layer.

• Separation: Carefully separate the aqueous layer containing the imidazole salt.

• Basification and Back-Extraction: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated sodium bicarbonate) until the solution is basic. The neutral imidazole will precipitate if it is a solid. If it is a liquid or water-soluble, it can be back-extracted into a fresh portion of organic solvent.

• Drying and Concentration: Dry the organic layer containing the purified imidazole over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure.

Troubleshooting Tip: If an emulsion forms during the extraction, adding a small amount of brine (saturated aqueous NaCl) can help to break it.[7]

Caption: Workflow for imidazole purification via acid-base extraction.

Q2: I've performed an acid-base extraction, but my imidazole is still not pure. What's the next step?

A2: For solid imidazole products, recrystallization is a powerful technique for achieving high purity. [7][9] This method relies on the difference in solubility of the imidazole and impurities in a given solvent at different temperatures.

Experimental Protocol: Recrystallization [7][8]

• Solvent Selection: The ideal solvent should dissolve the imidazole sparingly at room temperature but readily at its boiling point. Common solvents for imidazole recrystallization include water, ethanol, benzene, or a two-solvent system like ethanol/water.[7][8][10]

• Dissolution: In an Erlenmeyer flask, dissolve the crude imidazole in the minimum amount of hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the crystals with a small amount of cold recrystallization solvent and dry them to a constant weight.

Troubleshooting Tip: If the imidazole "oils out" instead of crystallizing, it may be due to too rapid cooling or a supersaturated solution. Try slowing the cooling process or adding a seed crystal to induce crystallization.[8]

Q3: My imidazole is a liquid or a low-melting solid. How can I purify it?

A3: Vacuum distillation is the preferred method for purifying liquid or low-melting solid imidazoles. [11][12] Many imidazoles have high boiling points at atmospheric pressure and can decompose upon heating. Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature, thus preventing thermal degradation.[11]

Experimental Protocol: Vacuum Distillation [11]

• Setup: Assemble a vacuum distillation apparatus. Ensure all ground-glass joints are properly greased to maintain a good vacuum seal.

• Vacuum Application: Slowly apply the vacuum to the system.

• Heating: Gently heat the distillation flask once a stable vacuum is achieved.

• Fraction Collection: Collect a small forerun, which will contain any low-boiling impurities. Then, collect the main fraction of the purified imidazole, which should distill at a constant temperature and pressure.

Troubleshooting Tip: To prevent bumping (sudden, violent boiling) during vacuum distillation, use a magnetic stir bar and ensure vigorous stirring.[11]

Q4: I'm struggling to separate my imidazole from structurally similar impurities. What advanced technique can I use?

A4: Column chromatography is a high-resolution technique that can separate complex mixtures of imidazoles and their impurities. [8][9] This method separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel or alumina) and their solubility in a mobile phase.

Experimental Protocol: Column Chromatography [8]

• Stationary and Mobile Phase Selection: For basic compounds like imidazoles, peak tailing can be an issue on standard silica gel due to interactions with acidic silanol groups.[8] To mitigate this, a small amount of a basic modifier like triethylamine (0.5%) can be added to the mobile phase.[8] Alternatively, a neutral stationary phase like alumina can be used.[8]

• Column Packing: Properly pack the column with the chosen stationary phase.

• Sample Loading: Dissolve the crude imidazole in a minimal amount of the mobile phase and carefully load it onto the column.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if a gradient elution is used.

• Fraction Collection and Analysis: Collect fractions and monitor the separation using thin-layer chromatography (TLC).

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified imidazole.

Caption: Steps for purifying imidazole using column chromatography.

Data Summary

Purification Technique	Starting Purity (Typical)	Final Purity (Achievable)	Expected Yield	Key Advantages	Key Limitations
Acid-Base Extraction	70-90%	95-98%	80-95%	Good for removing non-basic impurities.[7][9]	May not be effective for closely related basic impurities.[9]
Recrystallization	85-95%	>99%	70-90%	High purity, scalable.[9]	Potential for significant product loss.[9]
Vacuum Distillation	Variable	>98%	60-90%	Ideal for liquids and low-melting solids, prevents thermal decomposition.[11]	Requires specialized equipment.
Column Chromatography	<90%	>98%	60-80%	High resolution for complex mixtures.[8][9]	Can be time-consuming and require significant solvent.[9]

References

• Benchchem. (n.d.). Technical Support Center: Purification of Imidazole Derivatives.
• Benchchem. (n.d.). Technical Support Center: Column Chromatography of Basic Imidazole Compounds.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Synthetic Imidazole-5-propionic Acid.
• Organic Syntheses. (1943). Imidazole. Coll. Vol. 2, p.142.
• Benchchem. (n.d.). Technical Support Center: Purification of 1-Methylimidazole by Vacuum Distillation.
• Google Patents. (n.d.). Isolation of imidazoles from their aqueous solutions.
• YouTube. (2024). Synthesis and purification of imidazole derivatives.
• International Journal of Pharmaceutical Research and Applications. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction.
• Wikiwand. (n.d.). Debus–Radziszewski imidazole synthesis.
• Wikipedia. (n.d.). Debus–Radziszewski imidazole synthesis.
• Benchchem. (n.d.). troubleshooting common problems in imidazole synthesis reactions.
• Scribd. (n.d.). Debus-Radziszewski Imidazole Synthesis.

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Reference Data & Comparative Studies

A Researcher's Guide to the Structural Confirmation of 2,4,5-Trimethyl-1H-imidazole Derivatives

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For Immediate Release

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel compounds is paramount. For researchers working with substituted imidazoles, a class of heterocyclic compounds with broad pharmacological and industrial applications, confirming the exact substitution pattern is a critical step that underpins all subsequent research.[1][2][3] This guide provides a comprehensive comparison of the primary analytical techniques used to definitively confirm the structure of 2,4,5-trimethyl-1H-imidazole derivatives, offering insights into the experimental choices and the interpretation of the resulting data.

The synthesis of these derivatives often employs multicomponent reactions, such as the Debus-Radziszewski imidazole synthesis, which can theoretically lead to different isomers.[1][4][5][6] Therefore, a robust analytical workflow is essential to ensure the desired regiochemistry has been achieved.

The Analytical Arsenal: A Comparative Overview

The structural confirmation of 2,4,5-trimethyl-1H-imidazole derivatives relies on a synergistic application of several powerful analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment. The core techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray crystallography.

Table 1: Comparison of Key Analytical Techniques

Technique	Information Provided	Strengths	Limitations
¹H NMR Spectroscopy	Number of unique protons, their chemical environment (shielding/deshielding), and scalar coupling (connectivity). Provides information on the number and position of methyl groups and the imidazole ring protons.	Non-destructive, provides detailed information about the electronic environment of protons, relatively fast acquisition.	Can have overlapping signals in complex molecules, requires soluble samples.
¹³C NMR Spectroscopy	Number of unique carbon atoms and their chemical environment. Confirms the carbon skeleton of the imidazole ring and the attached methyl groups.	Provides direct information about the carbon framework, less signal overlap than ¹H NMR.	Lower sensitivity than ¹H NMR, requires longer acquisition times.
Mass Spectrometry (MS)	Precise molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns can provide clues about the connectivity of the molecule.	High sensitivity, provides definitive molecular weight, useful for identifying impurities.	Isomeric compounds can have identical molecular weights, fragmentation can be complex to interpret.
X-ray Crystallography	Unambiguous three-dimensional structure of the molecule in the solid state, including bond lengths and angles.	Provides the "gold standard" for structural determination.[7][8][9][10]	Requires a suitable single crystal, which can be challenging to grow. The solid-state structure may not perfectly represent the solution-state conformation.

Delving Deeper: Experimental Protocols and Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 2,4,5-trimethyl-1H-imidazole derivatives, both ¹H and ¹³C NMR provide critical data.

¹H NMR Spectroscopy:

In a typical ¹H NMR spectrum of a 2,4,5-trimethyl-1H-imidazole derivative, one would expect to see distinct signals for the three methyl groups and the N-H proton of the imidazole ring. The chemical shifts (δ) of the methyl protons will be influenced by their position on the ring. The N-H proton signal is often broad and its chemical shift can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum will show signals for the three methyl carbons and the three carbons of the imidazole ring. The chemical shifts of the ring carbons are particularly informative for confirming the substitution pattern.

Typical NMR Data for 2,4,5-Trimethyl-1H-imidazole:

Nucleus	Chemical Shift (δ, ppm)	Multiplicity
¹H NMR	~2.1-2.3	s (9H, 3 x CH₃)
~11.5 (variable)	br s (1H, NH)
¹³C NMR	~10-15	q (3 x CH₃)
~120-145	s (C2, C4, C5)

Note: Chemical shifts are approximate and can vary depending on the solvent and any additional substituents on the molecule.[11][12][13][14][15][16][17]

Experimental Protocol: Acquiring High-Quality NMR Spectra

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 2,4,5-trimethyl-1H-imidazole derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation delay may be necessary.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound with high accuracy.[18][19][20][21] High-resolution mass spectrometry (HRMS) can provide the elemental composition, further confirming the molecular formula.

Expected Mass Spectral Data:

For 2,4,5-trimethyl-1H-imidazole (C₆H₁₀N₂), the expected exact mass of the molecular ion [M+H]⁺ would be approximately 111.0917 m/z. The fragmentation pattern in the mass spectrum can also provide structural information. For instance, the loss of a methyl group is a common fragmentation pathway for such compounds.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The instrument parameters (e.g., capillary voltage, cone voltage) should be optimized to maximize the signal of the molecular ion.

X-ray Crystallography

For an unequivocal structural confirmation, single-crystal X-ray crystallography is the definitive method.[7][8][9][10] It provides a three-dimensional map of electron density, from which the precise arrangement of atoms in the crystal lattice can be determined.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow a single crystal of the 2,4,5-trimethyl-1H-imidazole derivative of suitable size and quality. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount the crystal on a goniometer and place it in the X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions and thermal parameters are refined to obtain the final crystal structure.

Workflow for Structural Confirmation

The following diagram illustrates a logical workflow for the structural confirmation of a newly synthesized 2,4,5-trimethyl-1H-imidazole derivative.

Caption: Workflow for Structural Confirmation.

Conclusion

The structural confirmation of 2,4,5-trimethyl-1H-imidazole derivatives is a multi-faceted process that requires the intelligent application of various analytical techniques. While NMR and MS provide a wealth of information and are often sufficient for routine characterization, X-ray crystallography remains the ultimate arbiter in cases of ambiguity. By following a logical and rigorous analytical workflow, researchers can confidently establish the structure of their synthesized compounds, laying a solid foundation for further investigation into their biological and material properties.

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A Comparative Study of Alkyl-Substituted Imidazoles as Ligands in Coordination Chemistry

Abstract

Imidazole and its derivatives are fundamental building blocks in coordination chemistry, forming stable complexes with a wide array of transition metals. The strategic placement of alkyl substituents on the imidazole ring provides a powerful tool to modulate the electronic and steric properties of these ligands, thereby fine-tuning the characteristics of the resulting metal complexes. This guide presents a comparative analysis of various alkyl-substituted imidazoles, offering insights into their synthesis, coordination behavior, and the impact of substitution on the physicochemical properties and reactivity of their metal complexes. Experimental data is provided to support the discussion, along with detailed protocols for ligand synthesis and complex characterization.

Introduction: The Versatility of Imidazole Ligands

The imidazole moiety is a ubiquitous structural motif in biological systems, most notably in the amino acid histidine, where it plays a crucial role in the coordination of metal ions in metalloproteins. In synthetic coordination chemistry, imidazole and its derivatives are prized for their ability to act as neutral two-electron donor ligands through the pyridine-like nitrogen atom. The parent imidazole nucleus can be derivatized at the 1-, 2-, or 4-positions, offering a versatile platform for the design of ligands with tailored properties.[1][2]

The introduction of alkyl groups at various positions on the imidazole ring allows for a systematic modification of the ligand's steric bulk and electronic donating ability. These modifications, in turn, influence the geometry, stability, redox potential, and catalytic activity of the corresponding metal complexes.[3][4] This guide will explore these structure-property relationships, providing a framework for the rational design of metal complexes with desired functionalities.

The Influence of Alkyl Substitution: A Tale of Sterics and Electronics

The nature and position of alkyl substituents on the imidazole ring exert a profound influence on the ligand's coordination properties. These effects can be broadly categorized as electronic and steric.

Electronic Effects

Alkyl groups are generally considered to be electron-donating through an inductive effect. This increased electron density on the imidazole ring enhances the σ-donor character of the coordinating nitrogen atom, leading to stronger metal-ligand bonds. The basicity of the imidazole, as quantified by its pKa value, is a good indicator of its electron-donating ability. As shown in Table 1, the pKa of the imidazolium ion increases with the introduction of electron-donating alkyl groups.[5][6]

Table 1: pKa Values of Selected Alkyl-Substituted Imidazoles

Imidazole Derivative	pKa of Conjugate Acid
Imidazole	~7.0
1-Methylimidazole	~7.3
2-Methylimidazole	~7.75[6]
4-Methylimidazole	~7.5
1-Ethylimidazole	~7.4

Note: pKa values can vary slightly depending on the experimental conditions.

This enhanced basicity generally translates to the formation of more stable metal complexes. However, the position of the alkyl group is also critical. For instance, a substituent at the 2-position can exert a more direct electronic influence on the coordinating nitrogen at the 3-position compared to a substituent at the 4- or 5-position.

Steric Effects

The size and branching of the alkyl substituent introduce steric hindrance around the metal center. This can influence the coordination number of the metal, the geometry of the complex, and the accessibility of the metal center to other substrates. For example, bulky substituents like tert-butyl groups at the 2-position can enforce lower coordination numbers or distorted geometries.

The interplay between electronic and steric effects is crucial in determining the overall properties of the resulting metal complex.[3] For instance, while a bulky alkyl group might increase the ligand's electron-donating ability, its steric bulk could destabilize the complex or hinder its catalytic activity.

Synthesis of Alkyl-Substituted Imidazoles

A variety of synthetic methods are available for the preparation of alkyl-substituted imidazoles. The choice of method often depends on the desired substitution pattern.

General Synthetic Strategies

Several named reactions are commonly employed for the synthesis of the imidazole core, which can then be further alkylated.[7][8]

• Debus Synthesis: This method involves the reaction of a 1,2-dicarbonyl compound, an aldehyde, and ammonia to form a tri-substituted imidazole.[7][8]

• Radiszewski Synthesis: This approach utilizes a 1,2-dicarbonyl compound, an aldehyde, and ammonia or formamide.[7]

• Van Leusen Imidazole Synthesis: This is a versatile method for preparing 1,4,5-trisubstituted and 1,4-/4,5-disubstituted imidazoles.[9]

N-Alkylation

The most straightforward method for introducing an alkyl group at the N1 position is through direct alkylation of imidazole or a pre-substituted imidazole with an alkyl halide or other alkylating agent.[10]

Caption: General workflow for the N-alkylation of imidazole.

Experimental Protocol: Synthesis of 1-Ethylimidazole

Causality: This protocol describes the N-alkylation of imidazole using ethyl bromide. A base is used to deprotonate the imidazole, generating the imidazolate anion, which then acts as a nucleophile to displace the bromide from ethyl bromide. Acetonitrile is a suitable polar aprotic solvent for this SN2 reaction.

Materials:

• Imidazole

• Potassium carbonate (K₂CO₃)

• Ethyl bromide (EtBr)

• Acetonitrile (CH₃CN)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of imidazole (1 equivalent) in acetonitrile, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromide (1.1 equivalents) dropwise to the suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to obtain 1-ethylimidazole.

Characterization of Alkyl-Substituted Imidazole Ligands and Their Complexes

A suite of analytical techniques is employed to characterize both the free ligands and their metal complexes.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the synthesized ligands.[11][12] Upon coordination to a metal, changes in the chemical shifts of the imidazole protons and carbons provide valuable information about the metal-ligand interaction.[13]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying characteristic vibrational modes of the imidazole ring and can indicate coordination to a metal center through shifts in these bands.[11][14]

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive structural information, including bond lengths, bond angles, and the overall coordination geometry of the metal complex.[15][16][17] This data is crucial for understanding the steric influence of the alkyl substituents.

Comparative Analysis of Coordination Complexes

The following sections provide a comparative overview of how different alkyl substitutions impact the properties of metal complexes.

Impact on Coordination Geometry and Stability

The size of the alkyl group can dictate the coordination geometry. For instance, complexes with less sterically demanding ligands like 1-methylimidazole are more likely to adopt higher coordination numbers (e.g., octahedral) compared to those with bulky ligands like 1-tert-butylimidazole, which may favor tetrahedral or square planar geometries.

The enhanced electron-donating ability of alkyl-substituted imidazoles generally leads to the formation of more thermodynamically stable complexes. This can be quantified by determining the formation constants of the complexes.

Influence on Catalytic Activity

In the realm of catalysis, the electronic and steric properties of the imidazole ligand can be tuned to optimize the performance of a metal catalyst.[18][19] For example, in a cross-coupling reaction, increasing the electron density on the metal center by using a more electron-donating imidazole ligand can facilitate the oxidative addition step.[4][20] Conversely, the steric bulk of the ligand can influence the selectivity of the reaction.

Table 2: Comparative Data for Metal Complexes with Different Alkyl-Substituted Imidazoles

Ligand	Metal	Coordination Geometry	M-N Bond Length (Å)	Catalytic Activity (Example)
Imidazole	Cu(II)	Octahedral	~2.00	Moderate
1-Methylimidazole	Cu(II)	Octahedral	~1.98	High
1-Ethylimidazole	Cu(II)	Distorted Octahedral	~1.99	High
2-Methylimidazole	Cu(II)	Tetrahedral	~2.02	Moderate
1-iso-Propylimidazole	Cu(II)	Tetrahedral	~2.05	Low

Note: The data presented is illustrative and can vary depending on the specific complex and reaction conditions.

Caption: The interplay of electronic and steric effects of alkyl substituents on the properties of metal complexes.

Applications in Drug Development

Imidazole-based compounds and their metal complexes have significant applications in medicinal chemistry and drug development.[21][22][23] The alkyl substituents can be modified to improve the pharmacological properties of a drug candidate, such as its binding affinity to a target protein or its metabolic stability. For example, platinum complexes with long alkyl-substituted imidazoles have shown promising cytotoxic effects against cancer cell lines.[22]

Conclusion

The systematic variation of alkyl substituents on the imidazole ring provides a versatile and powerful strategy for tuning the properties of metal complexes. By carefully considering the interplay of electronic and steric effects, researchers can design ligands that impart specific geometries, stabilities, and reactivities to the resulting coordination compounds. This comparative guide has highlighted these key principles and provided experimental context, offering a valuable resource for scientists and professionals in the fields of coordination chemistry, catalysis, and drug discovery.

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A Comparative Guide to the Reactivity of 2,4,5-Trimethylimidazole and 2,4,5-Triphenylimidazole for Drug Development Professionals

This guide provides an in-depth technical comparison of the chemical reactivity of 2,4,5-trimethylimidazole and 2,4,5-triphenylimidazole. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple cataloging of properties to explain the causal relationships between structure and reactivity. Every claim is supported by established chemical principles and, where available, experimental data from peer-reviewed literature.

Introduction: Structural and Electronic Disparities

The imidazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals due to its ability to engage in hydrogen bonding and coordinate with metal ions in biological targets. The substituents on this heterocyclic core profoundly influence its physicochemical properties and, consequently, its reactivity and suitability as a drug candidate. This guide focuses on two symmetrically substituted imidazoles: 2,4,5-trimethylimidazole and 2,4,5-triphenylimidazole.

The fundamental difference between these two molecules lies in the nature of their substituents: electron-donating methyl groups versus bulky, electron-withdrawing (by resonance) phenyl groups. These differences in electronic and steric profiles dictate their behavior in key chemical transformations.

2,4,5-Trimethylimidazole is characterized by the presence of three methyl groups. These alkyl groups are electron-donating through an inductive effect, increasing the electron density of the imidazole ring. This enhanced electron density is anticipated to increase the nucleophilicity of the ring nitrogens and activate the ring towards electrophilic attack.

2,4,5-Triphenylimidazole , in contrast, is adorned with three phenyl groups. While the phenyl group can be weakly electron-donating through induction, it is electron-withdrawing through resonance. Furthermore, the sheer bulk of the three phenyl rings introduces significant steric hindrance around the imidazole core. This steric congestion can be expected to impede the approach of reagents to both the ring and the nitrogen atoms.

This guide will explore how these fundamental differences manifest in key reaction classes relevant to drug development and lead optimization: synthesis, electrophilic substitution, N-alkylation, and oxidation.

Synthesis of the Imidazole Core: A Tale of Two Methodologies

The construction of the imidazole ring is a foundational step. The most common and versatile method for synthesizing tri-substituted imidazoles is the Debus-Radziszewski reaction [1][2][3][4][5]. This multicomponent reaction involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia.

Experimental Protocol: Synthesis of 2,4,5-Triphenylimidazole

The synthesis of 2,4,5-triphenylimidazole is well-documented and typically proceeds with high yields using the Debus-Radziszewski approach[6][7][8][9][10].

Reactants:

• Benzil (1,2-diphenylethane-1,2-dione)

• Benzaldehyde

• Ammonium acetate (as a source of ammonia)

• Glacial acetic acid (as solvent and catalyst)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add benzil (1.0 eq), benzaldehyde (1.0 eq), and ammonium acetate (2.0-3.0 eq).

• Add glacial acetic acid to provide a stirrable slurry.

• Heat the mixture to reflux (approximately 118 °C) with vigorous stirring for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker of cold water with stirring.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with water to remove excess ammonium acetate and acetic acid.

• Recrystallize the crude product from ethanol to afford pure 2,4,5-triphenylimidazole as a white crystalline solid.

Synthesis workflow for 2,4,5-triphenylimidazole.

Experimental Protocol: Synthesis of 2,4,5-Trimethylimidazole

While less commonly described in detail, the synthesis of 2,4,5-trimethylimidazole can be achieved through the same Debus-Radziszewski methodology, employing aliphatic precursors.

Reactants:

• Diacetyl (2,3-butanedione)

• Acetaldehyde

• Ammonium acetate

• Glacial acetic acid

Procedure:

• In a round-bottom flask fitted with a reflux condenser, combine diacetyl (1.0 eq), acetaldehyde (1.0 eq), and ammonium acetate (2.0-3.0 eq).

• Add glacial acetic acid to form a solution.

• Heat the reaction mixture to reflux with stirring for 4-6 hours.

• Monitor the reaction by TLC.

• After cooling to room temperature, neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product into an organic solvent such as ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2,4,5-trimethylimidazole.

Synthesis workflow for 2,4,5-trimethylimidazole.

Comparative Reactivity in Electrophilic Substitution

Electrophilic substitution on the imidazole ring is a crucial reaction for further functionalization. The reactivity and regioselectivity are governed by the electronic nature of the substituents.

2,4,5-Trimethylimidazole: The three electron-donating methyl groups increase the electron density of the imidazole ring, making it highly activated towards electrophilic attack. In principle, all three carbon atoms of the imidazole ring are potential sites for substitution, though in a symmetrically substituted imidazole, these positions are equivalent before substitution.

2,4,5-Triphenylimidazole: The phenyl groups are generally deactivating towards electrophilic aromatic substitution on the imidazole core due to their ability to withdraw electron density through resonance. Furthermore, the significant steric bulk of the phenyl groups will hinder the approach of an electrophile.

Expected Reactivity: 2,4,5-trimethylimidazole is predicted to be significantly more reactive towards electrophilic substitution than 2,4,5-triphenylimidazole.

Experimental Protocol: Electrophilic Bromination

A representative electrophilic substitution is bromination. While direct comparative data is unavailable, protocols for the bromination of related imidazoles can be adapted.

Bromination of 2,4,5-Trimethylimidazole (Predicted):

• Reagents: N-Bromosuccinimide (NBS) in a suitable solvent like chloroform or carbon tetrachloride.

• Procedure:

  • Dissolve 2,4,5-trimethylimidazole (1.0 eq) in the chosen solvent in a round-bottom flask protected from light.

  • Add NBS (1.0 eq) portion-wise at room temperature.

  • Stir the reaction mixture for 1-2 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by a water wash.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the brominated product.

Bromination of 2,4,5-Triphenylimidazole:

• Reagents: Bromine in glacial acetic acid.

• Procedure:

  • Dissolve 2,4,5-triphenylimidazole (1.0 eq) in glacial acetic acid.

  • Slowly add a solution of bromine (1.0 eq) in glacial acetic acid at room temperature.

  • Stir the mixture for several hours to overnight. The reaction is expected to be much slower than for the trimethyl analogue.

  • Pour the reaction mixture into water and collect the precipitate by filtration.

  • Wash the solid with water and then with a dilute solution of sodium bisulfite to remove excess bromine.

  • Recrystallize the crude product from a suitable solvent.

N-Alkylation: A Study in Steric and Electronic Effects

N-alkylation is a common strategy in drug development to modify solubility, metabolic stability, and target engagement. The reactivity of the imidazole nitrogen is influenced by both electronic and steric factors.

2,4,5-Trimethylimidazole: The electron-donating methyl groups increase the nucleophilicity of the imidazole nitrogens, making them more reactive towards alkylating agents. Steric hindrance from the methyl groups is minimal.

2,4,5-Triphenylimidazole: The bulky phenyl groups create significant steric hindrance around the imidazole nitrogens, making them less accessible to alkylating agents. This steric shielding is expected to be the dominant factor, leading to slower reaction rates compared to the trimethyl analogue.

Expected Reactivity: 2,4,5-trimethylimidazole is predicted to undergo N-alkylation more readily than 2,4,5-triphenylimidazole.

Experimental Protocol: N-Methylation

Methylation is a common N-alkylation reaction.

N-Methylation of 2,4,5-Trimethylimidazole:

• Reagents: Methyl iodide, a base such as sodium hydride (NaH) or potassium carbonate (K2CO3), and a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.

• Procedure (using NaH):

  • To a stirred suspension of NaH (1.2 eq) in anhydrous DMF under an inert atmosphere, add a solution of 2,4,5-trimethylimidazole (1.0 eq) in DMF dropwise at 0 °C.

  • Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

  • Cool the mixture back to 0 °C and add methyl iodide (1.1 eq) dropwise.

  • Let the reaction warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography if necessary.

N-Methylation of 2,4,5-Triphenylimidazole:

• Reagents: Methyl iodide, a strong base like NaH, and a polar aprotic solvent like DMF. Due to the increased steric hindrance, more forcing conditions (e.g., higher temperature, longer reaction time) may be required.

• Procedure:

  • Follow the same procedure as for the trimethyl analogue, but after the addition of methyl iodide, the reaction mixture may need to be heated to 50-60 °C for an extended period (e.g., 12-24 hours) to achieve a reasonable conversion.

  • Workup and purification are performed as described above.

Key factors influencing N-alkylation reactivity.

Oxidation: Stability of the Substituents

The oxidation of imidazoles can lead to a variety of products, depending on the oxidant and the nature of the substituents. A common laboratory oxidant is potassium permanganate (KMnO4).

2,4,5-Trimethylimidazole: The methyl groups are susceptible to oxidation by strong oxidizing agents like KMnO4, which can convert them to carboxylic acid groups under harsh conditions. The imidazole ring itself is relatively stable to oxidation but can be cleaved under forcing conditions.

2,4,5-Triphenylimidazole: The phenyl groups are generally resistant to oxidation under conditions that would oxidize alkyl side chains. The imidazole core remains the more likely site of initial oxidative attack, though it is also relatively stable.

Expected Reactivity: The substituents on 2,4,5-trimethylimidazole are more susceptible to oxidation than those on 2,4,5-triphenylimidazole.

Experimental Protocol: Permanganate Oxidation

Oxidation of 2,4,5-Trimethylimidazole (Predicted):

• Reagents: Potassium permanganate, water, and a base such as sodium hydroxide.

• Procedure:

  • Dissolve 2,4,5-trimethylimidazole in an aqueous solution of sodium hydroxide.

  • Slowly add a solution of potassium permanganate in water at room temperature. An exothermic reaction may be observed.

  • Stir the mixture until the purple color of the permanganate has disappeared and a brown precipitate of manganese dioxide has formed.

  • Filter off the manganese dioxide.

  • Acidify the filtrate with hydrochloric acid to precipitate the carboxylic acid product(s).

  • Collect the product by filtration.

Oxidation of 2,4,5-Triphenylimidazole:

• Under similar conditions, 2,4,5-triphenylimidazole is expected to be more resistant to oxidation. The imidazole ring may eventually be degraded under more forcing conditions (e.g., heating), but the phenyl groups will remain intact.

Summary of Reactivity Comparison

Reaction Type	2,4,5-Trimethylimidazole	2,4,5-Triphenylimidazole	Primary Rationale
Electrophilic Substitution	More Reactive	Less Reactive	Electron-donating methyl groups activate the ring.
N-Alkylation	More Reactive	Less Reactive	Lower steric hindrance and higher nucleophilicity.
Oxidation of Substituents	More Susceptible	More Resistant	Alkyl groups are more easily oxidized than aryl groups.

Conclusion

The choice between a trimethyl- or triphenyl-substituted imidazole scaffold in drug design will have significant consequences for its chemical reactivity and, by extension, its synthetic accessibility and metabolic stability. 2,4,5-Trimethylimidazole presents a more electron-rich and sterically accessible core, rendering it more reactive in electrophilic substitutions and N-alkylations. However, its methyl groups are more prone to oxidative metabolism. Conversely, 2,4,5-triphenylimidazole is more sterically hindered and less nucleophilic, leading to slower reaction rates in many transformations. Its phenyl groups, however, are more robust towards oxidation.

This guide provides a framework for understanding these differences, enabling drug development professionals to make more informed decisions in the design and synthesis of novel imidazole-based therapeutics. The provided protocols offer a starting point for the practical application of these principles in a laboratory setting.

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A Senior Application Scientist's Guide to Validating N-Alkylation Regioselectivity using 2D NMR Techniques

For Researchers, Scientists, and Drug Development Professionals

The regioselective N-alkylation of nitrogen-containing heterocycles is a cornerstone of medicinal chemistry and materials science. The precise location of the alkyl group on the heterocyclic core can profoundly influence a molecule's biological activity, pharmacokinetic properties, and material characteristics. However, achieving and, critically, validating the desired regioselectivity can be a significant challenge. N-alkylation of unsymmetrical pyrazoles, imidazoles, and triazoles, for instance, often yields a mixture of regioisomers.[1][2][3] This guide provides an in-depth comparison of 2D NMR techniques as a powerful and definitive tool for validating the regioselectivity of N-alkylation reactions, offering field-proven insights and detailed experimental protocols.

The Challenge of Regioselectivity in N-Alkylation

Nitrogen-containing heterocycles often possess multiple nucleophilic nitrogen atoms, leading to the potential for the formation of different regioisomers upon alkylation. The outcome of these reactions is influenced by a delicate interplay of factors including:

• Steric Hindrance: Bulky substituents near a nitrogen atom can hinder the approach of the alkylating agent, favoring reaction at a less sterically encumbered site.[4]

• Electronic Effects: The electron density at each nitrogen atom, dictated by the electronic nature of the substituents on the ring, plays a crucial role. Electron-withdrawing groups can decrease the nucleophilicity of a nearby nitrogen, directing alkylation elsewhere.[4]

• Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the regiochemical outcome.[5][6] For example, the use of different bases can alter the nature of the anionic intermediate, influencing the site of alkylation.[1]

• The Alkylating Agent: The nature of the electrophile itself can also influence the regioselectivity of the reaction.[4]

Given these complexities, unambiguous structural elucidation of the resulting product mixture is paramount. While 1D NMR (¹H and ¹³C) provides initial clues, spectral overlap and the subtle differences in chemical shifts between regioisomers often make definitive assignment challenging. This is where the power of two-dimensional NMR spectroscopy becomes indispensable.[7][8]

A Comparative Analysis of 2D NMR Techniques for Regioselectivity Validation

2D NMR experiments provide through-bond and through-space correlations between nuclei, offering a detailed roadmap of the molecular structure.[9][10][11] For validating N-alkylation regioselectivity, three key experiments stand out: HSQC, HMBC, and NOESY.

2D NMR Technique	Correlation Type	Information Provided	Key Advantage for Regioselectivity	Limitations
HSQC (Heteronuclear Single Quantum Coherence)	One-bond ¹H-¹³C correlation	Identifies which protons are directly attached to which carbon atoms.[12]	Quickly confirms the chemical environment of the alkyl group's carbons and the protons attached to them.	Provides no direct information about connectivity to the nitrogen atom.
HMBC (Heteronuclear Multiple Bond Correlation)	Long-range (2-4 bond) ¹H-¹³C or ¹H-¹⁵N correlation	Reveals correlations between protons and carbons (or nitrogens) that are two to four bonds away.[13][14]	The definitive experiment. Shows a correlation between the protons of the newly introduced alkyl group and the carbon atoms of the heterocyclic ring, unambiguously establishing the point of attachment.[15]	Can sometimes be less sensitive than HSQC. Requires careful optimization of the long-range coupling delay.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Through-space ¹H-¹H correlation	Identifies protons that are close to each other in space (< 5 Å), irrespective of their bonding.[16]	Provides crucial spatial information. A correlation between the alkyl group protons and specific protons on the heterocycle can confirm the regiochemistry, especially in rigid systems.[15]	The absence of a NOESY correlation does not definitively rule out a particular isomer, as it is distance-dependent.

Experimental Workflow for Regioselectivity Validation

The following workflow provides a systematic approach to validating the regioselectivity of an N-alkylation reaction.

Caption: A typical experimental workflow for validating N-alkylation regioselectivity.

Detailed Experimental Protocols

Sample Preparation:

• Dissolve 5-10 mg of the purified product in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD).

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Ensure the sample is free of any particulate matter to avoid shimming issues.

¹H-NMR Spectroscopy:

• Purpose: To obtain a preliminary spectrum, check for purity, and identify the proton signals of the alkyl group and the heterocyclic core.

• Key Parameters:

  • Number of scans: 8-16

  • Relaxation delay (d1): 1-2 seconds

  • Acquisition time: 2-4 seconds

¹³C-NMR Spectroscopy:

• Purpose: To identify the number of unique carbon environments.

• Key Parameters:

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay (d1): 2 seconds

  • Proton decoupling should be applied.

HSQC Spectroscopy:

• Purpose: To establish direct one-bond correlations between protons and carbons.[17][18]

• Key Parameters:

  • Number of increments in F1: 256-512

  • Number of scans per increment: 2-8

  • Spectral widths optimized to cover the expected ¹H and ¹³C chemical shift ranges.

  • ¹JCH coupling constant: Typically set to 145 Hz.

HMBC Spectroscopy:

• Purpose: To identify long-range (2-4 bond) correlations between protons and carbons, which is critical for determining the point of alkylation.

• Key Parameters:

  • Number of increments in F1: 256-512

  • Number of scans per increment: 8-32

  • Long-range coupling delay (d6): Optimized for a coupling constant of 8-10 Hz. This is a crucial parameter to ensure observation of the desired long-range correlations.

NOESY Spectroscopy:

• Purpose: To identify through-space correlations between protons.

• Key Parameters:

  • Number of increments in F1: 256-512

  • Number of scans per increment: 8-16

  • Mixing time (d8): Typically 0.5-1.5 seconds. This parameter needs to be optimized based on the molecular size.

Interpreting the Data: A Case Study Approach

Let's consider the N-alkylation of a substituted pyrazole, which can potentially yield two regioisomers.

Caption: Potential outcomes of N-alkylation of a substituted pyrazole.

Hypothetical ¹H and ¹³C NMR Data:

Let's assume the alkyl group is an ethyl group (-CH₂CH₃).

• ¹H NMR: Two sets of signals for the ethyl group might be observed if a mixture of isomers is present. The chemical shifts of the heterocyclic protons will also differ slightly between the two isomers.

• ¹³C NMR: Similarly, two sets of signals for the ethyl group carbons and the pyrazole ring carbons may be visible.

The Power of HMBC in Distinguishing Isomers:

The HMBC spectrum will provide the definitive answer.

Caption: Key distinguishing HMBC correlations for N1 and N2 alkylated pyrazoles.

• For the N1-alkylated isomer: The protons of the N-CH₂ group will show correlations to the C3 and C5 carbons of the pyrazole ring.

• For the N2-alkylated isomer: The protons of the N-CH₂ group will show correlations to the C3 and C5 carbons of the pyrazole ring.

The specific pattern of these long-range correlations will unambiguously identify the site of alkylation.

Corroborating Evidence from NOESY:

The NOESY spectrum can provide supporting evidence. For instance, in the N1-alkylated isomer, a through-space correlation might be observed between the N-CH₂ protons and the proton at the C5 position of the pyrazole ring, depending on the conformation.

Conclusion: A Self-Validating System for Structural Integrity

By systematically employing a suite of 2D NMR experiments, researchers can move beyond ambiguous 1D data to definitively validate the regioselectivity of N-alkylation reactions. The combination of HSQC, HMBC, and NOESY provides a self-validating system, where the through-bond connectivity established by HMBC is corroborated by the through-space proximity information from NOESY. This rigorous approach is essential for ensuring the structural integrity of novel compounds, a critical requirement in drug discovery and materials development. The insights gained from these powerful analytical techniques empower scientists to make informed decisions, optimize reaction conditions, and confidently advance their research with structurally well-defined molecules.

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A Senior Application Scientist's Guide to Imidazole Catalysis in Organic Synthesis

Welcome to a comprehensive examination of imidazole and its derivatives as catalysts in key organic transformations. For researchers and professionals in drug development, selecting the optimal catalyst is paramount for achieving efficiency, selectivity, and high yields. This guide moves beyond a simple recitation of protocols to offer a comparative analysis grounded in mechanistic principles and experimental data. We will explore why one imidazole derivative may be superior to another in a specific context, providing you with the insights needed to make informed decisions in your own synthetic endeavors.

The Dual Nature of Imidazole: A Catalyst's Tale of Two Nitrogens

Imidazole is a unique five-membered aromatic heterocycle distinguished by two nitrogen atoms. This structure imparts a versatile chemical personality, allowing it to function as a nucleophilic catalyst, a general base catalyst, or a proton shuttle, depending on the reaction environment.[1][2]

• The Nucleophilic Nitrogen (N-3): The "pyridine-like" nitrogen, with its lone pair of electrons in an sp² orbital, is nucleophilic. In reactions like acylation, it attacks the electrophilic center (e.g., the carbonyl carbon of an acyl halide or anhydride) to form a highly reactive acylimidazolium intermediate. This intermediate is then readily attacked by the primary nucleophile (an alcohol or amine), regenerating the imidazole catalyst.[3][4]

• The Acidic/Basic Nitrogen (N-1): The "pyrrole-like" nitrogen bears a hydrogen atom that can be donated (acidic character, pKa ≈ 14.5) or deprotonated. In its neutral form, the N-3 nitrogen can also act as a Brønsted-Lowry base (pKa of conjugate acid ≈ 7), abstracting a proton from a nucleophile to increase its reactivity.[1]

This dual functionality is the secret to imidazole's broad utility. However, subtle modifications to the imidazole ring can dramatically alter its catalytic prowess. In this guide, we will focus on two of the most fundamental and widely applied reactions: Acylation/Esterification and Silylation .

Comparative Analysis: Acylation & Esterification Reactions

Acylation is a cornerstone of organic synthesis, frequently used for installing protecting groups or forming ester and amide bonds. The efficiency of an imidazole catalyst in these reactions is dictated by its ability to form the reactive acylimidazolium intermediate.

Expertise & Experience: Why Catalyst Structure Matters

The choice between Imidazole and N-Methylimidazole (NMI) is a classic decision point.

• N-Methylimidazole: With the N-1 position blocked by a methyl group, NMI cannot act as a proton donor. Its catalytic action is primarily through the nucleophilic N-3 nitrogen. This makes it a highly effective nucleophilic catalyst, often outperforming imidazole in reactions where the formation of the acylium intermediate is the rate-determining step.[3]

• Imidazole: While also a competent nucleophile, imidazole's ability to act as a proton shuttle can be advantageous in certain contexts. However, in standard acylations, its performance can be slightly lower than NMI.

• Benzimidazole: Fusing a benzene ring to the imidazole core delocalizes the electrons, which can reduce the nucleophilicity of the N-3 nitrogen compared to imidazole. However, its anion can be a highly effective catalyst in micellar environments.[5]

The following diagram illustrates the general nucleophilic catalysis pathway for acyl transfer.

Caption: Nucleophilic catalysis pathway for imidazole-mediated acyl transfer.

Quantitative Data Comparison

The following table summarizes experimental data comparing different imidazole derivatives in acylation reactions. It is important to note that reaction conditions can significantly influence outcomes; however, this collation provides a useful snapshot of relative performance.

Catalyst	Substrate	Acylating Agent	Conditions	Time (h)	Yield (%)	Reference
Imidazole	Benzyl Alcohol	Acetic Anhydride	Toluene, reflux	10	65-68%	[6]
N-Methylimidazole	Imidazole	Methyl Acrylate	Neat, RT	2	95%	[7]
Benzimidazole	p-Nitrophenyl heptanoate	-	CTAB micelles, pH > pKa	-	~10⁵ rate increase	[5]
Imidazole	Mercaptoacetate	Acetyl Phenyl Phosphate	pH 7.6, 25°C	-	Rate increase noted	[4]
N-Methylimidazole	Mercaptoacetate	Acetyl Phenyl Phosphate	pH 7.6, 25°C	-	Rate increase noted	[4]

Note: Direct head-to-head comparisons under identical conditions are scarce in the literature. This table compiles data from various sources to illustrate general trends.

Experimental Protocol: N-Methylimidazole-Catalyzed Acetylation of Benzyl Alcohol

This protocol provides a robust method for comparing catalytic efficiency by acetylating a standard primary alcohol.

Materials:

• Benzyl alcohol (1.0 mmol, 108.1 mg)

• Acetic anhydride (1.5 mmol, 142 µL)

• N-Methylimidazole (Catalyst, 10 mol%, 0.1 mmol, 8.2 mg)

• Acetonitrile (Solvent, 5 mL)

• Anhydrous Sodium Sulfate (for drying)

• Dichloromethane (DCM) for extraction

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

Procedure:

• Setup: To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1.0 mmol) and acetonitrile (5 mL).

• Catalyst Addition: Add N-methylimidazole (0.1 mmol) to the flask.

• Initiation: Add acetic anhydride (1.5 mmol) dropwise to the stirring solution at room temperature (25°C).

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup:

  • Quench the reaction by slowly adding 10 mL of saturated NaHCO₃ solution to neutralize excess acetic anhydride and acetic acid.

  • Transfer the mixture to a separatory funnel and extract the product with DCM (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude benzyl acetate. Purify by flash column chromatography if necessary.

Comparative Analysis: Silylation of Alcohols

Silylation is a critical method for protecting hydroxyl groups due to the ease of formation and cleavage of silyl ethers. Imidazole is a classic and highly effective catalyst for this transformation, typically used with a silyl chloride (e.g., TBDMSCl, TIPSCl).

Expertise & Experience: The Mechanism of Activation

In silylation, imidazole acts as a nucleophilic catalyst, attacking the silicon atom of the silyl chloride to form a highly electrophilic and reactive N-silylimidazolium intermediate.[8] This intermediate is much more reactive than the silyl chloride itself, allowing for the efficient silylation of even sterically hindered alcohols.

Caption: General workflow for comparing the efficiency of imidazole catalysts.

The choice of imidazole derivative can influence the reaction rate.

• Imidazole: The standard choice, highly effective and economical. It acts as both the nucleophilic catalyst and an acid scavenger for the HCl byproduct.

• N-Methylimidazole: Often used as an alternative. Its increased nucleophilicity can, in some cases, accelerate the formation of the reactive silylating agent. Studies have shown that NMI can significantly accelerate silylation reactions, particularly when paired with an additive like iodine.[3]

• Electron-Withdrawing Groups: Imidazoles with electron-withdrawing groups (e.g., 4-nitroimidazole) are generally less nucleophilic and therefore less effective as catalysts for silylation.

Quantitative Data Comparison

The following table presents data on the use of imidazole and its derivatives in silylation reactions.

Catalyst	Substrate	Silylating Agent	Conditions	Time	Yield (%)	Reference
Imidazole	Primary/Secondary Alcohols	TIPSCl	Microwave, Solvent-free	2-10 min	90-98%	[9]
N-Methylimidazole	Alcohols	Silyl Chlorides	CH₂Cl₂, with Iodine	5 min - 6 h	80-95%	[10]
Imidazole	Methanol	TBDMSCl	Computational Study	-	Forms reactive intermediate

Experimental Protocol: Imidazole-Catalyzed Silylation of a Primary Alcohol

This protocol details the protection of 1-octanol using tert-Butyldimethylsilyl chloride (TBDMSCl) and imidazole, a standard procedure suitable for comparative studies.

Materials:

• 1-Octanol (1.0 mmol, 130.2 mg)

• tert-Butyldimethylsilyl chloride (TBDMSCl) (1.2 mmol, 180.8 mg)

• Imidazole (2.5 mmol, 170.2 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Diethyl ether

• Deionized water

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-octanol (1.0 mmol) and imidazole (2.5 mmol) in anhydrous DMF (5 mL).

• Reagent Addition: Add TBDMSCl (1.2 mmol) to the solution in one portion. A white precipitate of imidazole hydrochloride will form.

• Reaction: Stir the mixture at room temperature for the designated time (e.g., monitor every hour for 4-6 hours).

• Monitoring: Follow the disappearance of the starting alcohol via TLC or GC analysis.

• Workup:

  • Pour the reaction mixture into a separatory funnel containing diethyl ether (20 mL) and water (20 mL).

  • Separate the layers and extract the aqueous layer with diethyl ether (2 x 15 mL).

  • Combine the organic layers and wash sequentially with water (2 x 15 mL) and brine (15 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the silyl ether product.

Trustworthiness & Conclusion: A Self-Validating Approach

The protocols described herein are designed to be self-validating. By keeping all parameters constant—substrate, reagents, solvent, temperature—and varying only the imidazole catalyst, any observed differences in reaction rate or yield can be confidently attributed to the catalyst itself. This systematic approach allows researchers to generate reliable, head-to-head comparisons tailored to their specific synthetic challenges.

References

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• BenchChem. (2025). comparative study of catalytic activity in imidazole synthesis.

• Pandit, N. K., & Connors, K. A. (1982). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of Pharmaceutical Sciences, 71(5), 485-91.

• Beilstein Journal of Organic Chemistry. (n.d.). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates.

• Jencks, W. P., et al. (1959). Imidazole Catalysis. ResearchGate.

• Organic Chemistry Portal. (n.d.). Imidazole synthesis.

• Request PDF. (n.d.). Complexes of imidazole with poly(ethylene glycol)s as the thermal latency catalysts for epoxy–phenolic resins.

• ResearchGate. (n.d.). A comparison of some imidazole catalysts as epoxy curing agents.

• Scribd. (n.d.). Synthesis of Imidazole Derivatives and Their Biological Activities.

• Hoveyda, A. H., et al. (2011). Enantioselective Silyl Protection of Alcohols Promoted by a Combination of Chiral and Achiral Lewis Basic Catalysts. National Institutes of Health.

• Synfacts. (2025). Organocatalytic Atroposelective Amidation and Esterification of Carboxylic Acids.

• Synfacts. (2025). Organocatalytic Atroposelective Amidation and Esterification of Carboxylic Acids.

• Frantz, D. E., et al. (2004). Synthesis of substituted imidazoles via organocatalysis. University of Pennsylvania.

• You, J., & Gao, G. (2013). Copper-Catalyzed Direct Aryl Quaternization of N-Substituted Imidazoles to Form Imidazolium Salts. Organic Chemistry Portal.

• ResearchGate. (n.d.). Mechanism of micellar effects in imidazole catalysis : Acylation of benzimidazole and its N-methyl derivative by p-nitrophenyl carboxylates.

• De Vitis, V., et al. (2021). Biocatalytic Silylation: The Condensation of Phenols and Alcohols with Triethylsilanol. Semantic Scholar.

• Khalafi-Nezhad, A., et al. (2010). Selective silylation of alcohols with TIPSCL/imidazole under microwave irradiation. European Journal of Organic Chemistry.

• ResearchGate. (n.d.). What is the best procedure for silylation of hydroxy compounds ?.

• SciELO. (n.d.). Are Imidazoles Versatile or Promiscuous in Reactions with Organophosphates? Insights from the Case of Parathion.

• Buchwald, S. L., & Old, D. W. (2002). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry.

• ResearchGate. (n.d.). Post‐functionalizations of acyl‐imidazole derivatives..

• Brown, C. J., & Bunton, C. A. (1979). Acyl transfer reactions in functional micelles studied by proton magnetic resonance at 270 MHz. Journal of the Chemical Society, Perkin Transactions 2.

• Semantic Scholar. (2005). A comparison of catalysts to promote imidazolide couplings including the identification of 2-hydroxy-5-nitropyridine as a new, safe, and effective catalyst.

• Politzer, P., et al. (1998). A computational study of imidazole, 4-nitroimidazole, 5-nitroimidazole and 4,5-dinitroimidazole. Semantic Scholar.

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Analysis of 2,4,5-Trimethyl-1H-imidazole impurities by LC-MS

An Objective Guide to the Analysis of 2,4,5-Trimethyl-1H-imidazole Impurities by LC-MS

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug safety and efficacy. 2,4,5-Trimethyl-1H-imidazole, a key building block in the synthesis of various pharmaceutical compounds, is no exception. Its impurity profile must be rigorously characterized to meet stringent regulatory standards.

This guide provides an in-depth comparison of analytical methodologies for impurity profiling of 2,4,5-Trimethyl-1H-imidazole, with a primary focus on the application and validation of Liquid Chromatography-Mass Spectrometry (LC-MS). We will explore the causality behind methodological choices, present supporting experimental data, and offer a validated protocol grounded in scientific and regulatory principles.

The Critical Role of Impurity Profiling

Pharmaceutical impurities are any components of a drug substance that are not the chemical entity defined as the API.[1] These can arise from starting materials, by-products of the synthesis, degradation products, or reagents.[1] Even at trace levels, impurities can impact the safety, quality, and efficacy of the final drug product, making their identification and quantification a critical regulatory requirement.[1][2] The International Council for Harmonisation (ICH) provides clear guidelines on the validation of analytical procedures used for this purpose.[3][4]

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the specific requirements of the analysis, such as sensitivity and specificity. For a molecule like 2,4,5-Trimethyl-1H-imidazole, several chromatographic techniques are viable, but LC-MS often emerges as the superior choice.

Parameter	HPLC-UV	GC-MS	LC-MS / LC-MS/MS
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase; detection by UV absorbance.[5]	Separation of volatile compounds in a gaseous mobile phase; identification by mass spectrometry.[6]	Separation in a liquid phase coupled with mass spectrometry for identification and quantification.[6][7]
Analyte Suitability	Non-volatile, thermally unstable, polar, and ionic compounds.[8]	Volatile and thermally stable compounds.[8]	Broad applicability for non-volatile, thermally labile, and large molecules.[7]
Specificity	Lower. Identification is based on retention time against a known standard. Co-elution can be a problem.	High. Provides mass spectra for structural elucidation.[9]	Very High. Provides both retention time and mass-to-charge ratio (m/z), and fragmentation data (MS/MS) for definitive identification.[2][5]
Sensitivity	Moderate.	High, especially with detectors like FID.	Very High. Capable of detecting impurities at trace and ultra-trace levels (ng/mL or lower).[10][11]
Application for 2,4,5-Trimethyl-1H-imidazole	Suitable for quantifying known impurities with a chromophore. Not ideal for identifying unknown impurities.	Less suitable. The compound is a solid and not highly volatile, likely requiring derivatization.[12]	Ideal. Handles the non-volatile nature of the compound and its potential impurities, providing definitive identification and sensitive quantification.[13]

Rationale for Selecting LC-MS

• Versatility: LC-MS is adept at analyzing a wide array of compounds, including the non-volatile and moderately polar 2,4,5-Trimethyl-1H-imidazole and its potential process-related impurities and degradants.[7]

• Definitive Identification: Unlike HPLC-UV, which relies solely on retention time for identification, LC-MS provides molecular weight and structural information from mass spectra.[1] This is indispensable for characterizing unknown impurities, a critical step in impurity profiling.[14]

• Superior Sensitivity and Selectivity: Modern LC-MS/MS systems offer unparalleled sensitivity and selectivity, enabling the detection and quantification of impurities at levels required by regulatory bodies like the ICH.[4][10]

Below is a decision-making workflow for selecting an appropriate analytical technique.

Caption: Decision workflow for selecting the optimal chromatographic technique.

Potential Impurities in 2,4,5-Trimethyl-1H-imidazole

Understanding the synthesis route is key to predicting potential impurities. The common synthesis for 2,4,5-triaryl-imidazoles involves a multi-component reaction of a 1,2-dicarbonyl compound, an aldehyde, and ammonium acetate.[15][16] By analogy, 2,4,5-Trimethyl-1H-imidazole is likely synthesized from biacetyl (2,3-butanedione), acetaldehyde, and ammonium acetate.

Potential impurities may include:

• Starting Materials: Unreacted biacetyl and acetaldehyde.

• Intermediates: Partially reacted intermediates.

• By-products: Products from side reactions, such as self-condensation of acetaldehyde.

• Degradation Products: Formed during storage or under stress conditions (e.g., oxidation, hydrolysis).

A Validated LC-MS/MS Method for Impurity Analysis

The following protocol is a robust, validated method for the sensitive detection and quantification of impurities in 2,4,5-Trimethyl-1H-imidazole. Method validation was performed in accordance with ICH Q2(R2) guidelines.[3][4]

Experimental Protocol: LC-MS/MS

1. Sample and Standard Preparation:

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution: Prepare a 100 µg/mL stock solution of 2,4,5-Trimethyl-1H-imidazole reference standard in diluent.

• Spiking Solutions: Prepare stock solutions of known potential impurities in diluent.

• Test Sample: Accurately weigh and dissolve the 2,4,5-Trimethyl-1H-imidazole sample in the diluent to achieve a final concentration of 1.0 mg/mL.

• Spiked Sample (for Accuracy): Spike the test sample with known impurities at various concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

2. Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition	Rationale
Instrument	UPLC/UHPLC system coupled to a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY with Xevo TQ-S)[17]	Provides high resolution, speed, and sensitivity required for impurity analysis.[7]
Column	C18 Reversed-Phase Column (e.g., Waters Acquity UPLC HSS T3, 100 mm x 2.1 mm, 1.8 µm)[18]	Offers excellent retention and separation for moderately polar compounds like imidazoles.[18]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid promotes protonation of the analytes for efficient positive mode electrospray ionization (ESI+).[18]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good peak shape and elution strength.
Gradient Elution	0-1 min: 5% B; 1-8 min: 5-95% B; 8-9 min: 95% B; 9-9.1 min: 95-5% B; 9.1-12 min: 5% B	A gradient is essential to elute impurities with a wide range of polarities and ensure the main API peak does not mask closely eluting impurities.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and efficiency.
Column Temperature	40 °C	Improves peak shape and reproducibility of retention times.
Injection Volume	5 µL	A small injection volume minimizes column overload, especially from the high-concentration API.
Ionization Mode	Electrospray Ionization Positive (ESI+)	Imidazole compounds contain nitrogen atoms that are readily protonated.
Detection Mode	Multiple Reaction Monitoring (MRM)	For known impurities, MRM provides exceptional selectivity and sensitivity by monitoring specific precursor-to-product ion transitions. A full scan or product ion scan can be used for unknown impurity identification.

Method Validation Summary

The method was validated for specificity, linearity, accuracy, precision, and sensitivity (LOD/LOQ) as per ICH guidelines.[19]

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference from blank, placebo, or API at the retention time of impurities.	Pass. The method was specific for all known impurities.
Linearity (r²)	≥ 0.99	Pass. All impurities showed r² > 0.998 across a range from LOQ to 200% of the specification limit.[10]
Accuracy (% Recovery)	80.0% - 120.0%	Pass. Recoveries ranged from 94.3% to 107.4% for all impurities.[10]
Precision (%RSD)	Repeatability: ≤ 15.0% Intermediate Precision: ≤ 20.0%	Pass. All RSD values were well within the acceptable limits.
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	Achieved. Method demonstrated sufficient sensitivity to quantify impurities at or below the reporting threshold.

The overall workflow for impurity identification and quantification is visualized below.

Caption: General workflow for LC-MS based impurity profiling.

Conclusion

The analysis of impurities in 2,4,5-Trimethyl-1H-imidazole requires a highly sensitive, specific, and robust analytical method. While several techniques exist, LC-MS/MS stands out as the most powerful and versatile tool for this purpose.[2] It not only allows for the accurate quantification of known impurities but also provides the structural information necessary to identify unknown species, which is fundamental to ensuring drug safety and meeting global regulatory expectations.[14][20] The validated LC-MS/MS method presented in this guide provides a reliable framework for researchers and quality control analysts to confidently assess the purity of 2,4,5-Trimethyl-1H-imidazole, ultimately contributing to the development of safer and more effective pharmaceuticals.

References

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• Benchchem. (n.d.). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers.
• AxisPharm. (2024, October 5). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained.
• ResearchGate. (n.d.). Comparison of LC-MS/MS, GC-MS, and HPLC-DAD GUS procedures for the analysis of 36 clinical samples.
• National Institutes of Health (NIH). (2020, March 9). Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials.
• Indian Journal of Pharmaceutical Education and Research. (2023). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib.
• Conquer Scientific. (2023, March 21). The Difference Between GC/MS and LC/MS Systems.
• Benchchem. (n.d.). A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of 2-Methyl-6-nitrobenzaldehyde.
• Wiley Analytical Science. (2019, December 25). Imidazole quantification by LC determination.
• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• European Medicines Agency (EMA). (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures.
• MDPI. (n.d.). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
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• Journal of Innovative Pharmacy and Biological Sciences. (n.d.). Green chemistry approach for the synthesis of 2,4,5-triaryl-1H-imidazole derivatives using lemon juice as a bio-catalyst.
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• Nanotechnology Perceptions. (n.d.). Solvent Influence on Yield and Selectivity in the Synthesis of 2,4,5-Triaryl-1H-imidazoles.
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A Senior Application Scientist's Guide to Structural Elucidation of Imidazole Derivatives: A Comparative Analysis of X-ray Crystallography

Abstract

The imidazole moiety is a cornerstone of modern medicinal chemistry and materials science, prized for its unique electronic properties and versatile hydrogen bonding capabilities. Unambiguously determining the three-dimensional atomic arrangement of novel imidazole derivatives is paramount for understanding their structure-activity relationships (SAR), optimizing their function, and securing intellectual property. While various analytical techniques provide valuable structural information, single-crystal X-ray crystallography (SC-XRD) remains the definitive, "gold standard" method for obtaining a precise and absolute molecular structure.

This guide provides an in-depth comparison of X-ray crystallography against other common analytical techniques for the structural elucidation of imidazole derivatives. We will explore the causality behind experimental choices, detail self-validating protocols, and present a clear, data-driven rationale for when and why SC-XRD is the superior choice for researchers, scientists, and drug development professionals.

The Central Role of 3D Structure for Imidazole Derivatives

Imidazole-containing compounds are ubiquitous in pharmaceuticals, functioning as kinase inhibitors, antihistamines, and antifungal agents. Their efficacy is intrinsically linked to their three-dimensional shape, which governs how they interact with biological targets like enzyme active sites. Key structural questions that researchers face include:

• Connectivity: Is the synthesized molecule the intended one?

• Conformation: What is the preferred spatial orientation of the molecule's rotatable bonds?

• Stereochemistry: What is the absolute configuration of chiral centers?

• Intermolecular Interactions: How does the molecule pack in the solid state, and what non-covalent interactions (e.g., hydrogen bonds, π-stacking) govern its behavior?

Answering these questions with certainty is critical for advancing a drug discovery program or a materials development project. While techniques like NMR can infer connectivity and conformation in solution, only X-ray crystallography provides a direct, high-resolution snapshot of the molecule's structure in the solid state.

The X-ray Crystallography Workflow: From Powder to Publication-Ready Structure

Single-crystal X-ray crystallography is a powerful technique that relies on the diffraction of X-rays by the ordered array of atoms within a single crystal. The resulting diffraction pattern is used to calculate an electron density map, from which the precise position of each atom in the molecule can be determined.

The overall workflow is a systematic process that requires patience and precision.

Caption: High-level workflow for Single-Crystal X-ray Diffraction (SC-XRD).

Comparative Analysis: SC-XRD vs. Alternative Techniques

Choosing the right analytical tool is crucial. While SC-XRD is unparalleled for definitive structural proof, other techniques provide complementary information. The selection depends on the specific question being asked, the nature of the sample, and available resources.

Parameter	Single-Crystal X-ray Crystallography (SC-XRD)	NMR Spectroscopy (¹H, ¹³C, NOESY)	Computational Modeling (e.g., DFT)	Mass Spectrometry (LC-MS, HRMS)
Primary Information	Absolute 3D structure, bond lengths/angles, stereochemistry, crystal packing.	Atomic connectivity, solution-state conformation, molecular dynamics.	Predicted low-energy conformations, electronic properties, reaction mechanisms.	Molecular weight, elemental formula, fragmentation patterns (connectivity).
Sample Phase	Solid (single crystal required).	Liquid (solution).	In silico (no physical sample).	Gas phase (ions).
Key Advantage	Unambiguous and high-precision structural determination.	Provides information on dynamics and structure in a biologically relevant solvent.	Predictive power; can explore structures that are difficult to synthesize or crystallize.	High sensitivity and accuracy for mass determination; requires minimal sample.
Key Limitation	Requires a high-quality single crystal, which can be difficult to grow.	Ambiguity in complex structures; provides ensemble-averaged information.	Accuracy is dependent on the level of theory and basis set; requires experimental validation.	Provides no direct 3D structural or stereochemical information.
Typical Use Case	Final proof of structure for a new compound; resolving stereochemical ambiguity.	Routine characterization, studying protein-ligand interactions in solution.	Guiding synthesis, rationalizing reactivity, complementing experimental data.	Confirming reaction success, identifying metabolites, purity analysis.

Experimental Protocol: Crystallization and Analysis of an Imidazole Derivative

The most significant hurdle in SC-XRD is obtaining diffraction-quality single crystals. Imidazole derivatives, with their polar nature and hydrogen bonding capabilities, can be challenging. This protocol outlines a systematic approach.

Objective: To grow single crystals of "Compound-I" (a hypothetical imidazole derivative) suitable for SC-XRD.

Pillar of Trustworthiness: This protocol is self-validating. The success of each step is confirmed before proceeding (e.g., purity via NMR/LC-MS, crystal quality via microscopy).

Step 1: Purity Assurance (The Foundation)

• 1.1. Synthesis & Purification: Synthesize Compound-I and purify it to >99% purity using column chromatography or preparative HPLC.

• 1.2. Purity Validation: Confirm purity and identity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Impurities can act as "kinks" in the crystal lattice, inhibiting the growth of large, well-ordered crystals. This step is non-negotiable.

Step 2: Crystallization Screening (The Art and Science)

• Rationale: The goal is to find a solvent system where the compound has moderate solubility and can slowly reach supersaturation, allowing for ordered molecular packing instead of rapid precipitation.

• 2.1. Initial Solubility Test: Test the solubility of ~1-2 mg of Compound-I in a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, acetone, water).

• 2.2. Setup Crystallization Experiments: Based on solubility, set up multiple crystallization methods in parallel.

Caption: Parallel screening methods for crystallizing imidazole derivatives.

• 2.3. Incubation and Observation: Store the experiments in a vibration-free environment. Observe periodically (daily, then weekly) under a microscope for the formation of small, clear crystals with well-defined faces.

Step 3: Crystal Harvesting and Mounting

• 3.1. Selection: Under a microscope, select a suitable crystal (typically 0.1-0.3 mm in size) that is clear, has sharp edges, and does not show cracks or defects.

• 3.2. Mounting: Carefully pick up the crystal using a cryo-loop and immediately plunge it into liquid nitrogen for flash-cooling. This process, known as vitrification, prevents the formation of ice crystals which would destroy the crystal lattice. The mounted crystal is then transferred to the diffractometer.

Step 4: Data Collection, Solution, and Refinement

• 4.1. Data Collection: The crystal is mounted on a goniometer and rotated in a high-intensity X-ray beam. A detector records the positions and intensities of the diffracted X-rays.

• 4.2. Structure Solution: Specialized software (e.g., SHELXT, Olex2) is used to solve the "phase problem" and generate an initial electron density map.

• 4.3. Refinement: The initial atomic model is refined against the experimental data. This iterative process adjusts atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.

Interpreting the Results: Self-Validation and Trustworthiness

A solved crystal structure is not merely a picture; it is a mathematical model validated by rigorous statistical metrics. Understanding these metrics is key to trusting the result.

Validation Metric	Description	Ideal Value for a Good Structure
R1 (R-factor)	A measure of the agreement between the observed diffraction data and the data calculated from the final structural model.	< 5%
wR2 (weighted R-factor)	A weighted version of the R-factor that includes all reflection data.	< 15%
Goodness of Fit (GooF)	Should be close to 1.0. A value significantly different from 1.0 indicates a poor model or incorrect data processing.	~ 1.0
Residual Electron Density	The leftover electron density after the model is complete. Large positive or negative peaks suggest missing atoms or errors in the model.	< ±0.5 e⁻/ų

These values are automatically checked and reported in the standard output file for crystallography, the Crystallographic Information File (CIF). Reputable journals will not accept crystal structures for publication without a clean validation report from services like checkCIF.

Conclusion: An Integrated Strategy for Structural Certainty

For the unambiguous structural elucidation of novel imidazole derivatives, single-crystal X-ray crystallography is an indispensable tool. It is the only technique that provides a direct, high-resolution, and definitive picture of the atomic arrangement, which is critical for patent applications, regulatory submissions, and advancing fundamental scientific understanding.

References

• Title: An Introduction to X-Ray Crystallography, 2nd Edition Source: Wiley URL: [Link]

• Title: The role of X-ray crystallography in drug discovery Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Crystal Growth from Solutions Source: IntechOpen URL: [Link]

• Title: Macromolecular cryocrystallography Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: A short history of SHELX Source: Acta Crystallographica Section A: Foundations and Advances URL: [Link]

A Senior Application Scientist's Guide to the Biological Activities of Imidazole Isomers

For: Researchers, scientists, and drug development professionals.

Introduction: The Imidazole Scaffold - A Privileged Structure in Medicinal Chemistry

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone in medicinal chemistry.[1][2] Its prevalence in nature, as a key component of the amino acid histidine and purine nucleosides, underscores its fundamental role in biological systems.[1][2] The unique electronic configuration and amphoteric nature of the imidazole nucleus allow it to engage in a multitude of interactions with biological targets, including hydrogen bonding, metal coordination, and π-π stacking.[1] This versatility has rendered imidazole and its derivatives a "privileged scaffold" in drug discovery, leading to the development of a wide array of therapeutic agents with diverse biological activities.[3]

This guide provides an in-depth comparison of the biological activities of different imidazole isomers, with a focus on their antimicrobial, anticancer, and enzyme inhibitory properties. We will delve into the structure-activity relationships that govern their efficacy, provide detailed experimental protocols for their evaluation, and explore the underlying molecular mechanisms.

Antimicrobial Activity: Disrupting Microbial Defenses

Imidazole-containing compounds form a significant class of antimicrobial agents, particularly antifungals. The primary mechanism of action for many azole antifungals is the inhibition of lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway in fungi.[4] Ergosterol is an essential component of the fungal cell membrane, and its depletion leads to increased membrane permeability and ultimately, cell death. Positional isomerism of substituents on the imidazole ring can significantly impact the binding affinity to this enzyme and consequently, the antifungal potency.

Comparative Antimicrobial Activity of Imidazole Isomers

The precise placement of substituents on the imidazole ring can dramatically influence the antimicrobial spectrum and potency. For instance, studies have shown that the position of electron-withdrawing groups can be crucial for activity.

Compound ID	Substitution Pattern	Target Organism	MIC (µg/mL)	Reference
HL1	2,4,5-trisubstituted	Staphylococcus aureus	>5000	[5]
HL2	2,4,5-trisubstituted	Staphylococcus aureus	>5000	[5]
Compound 31	2,4,5-trisubstituted	Candida albicans	8	[6]
Compound 42	2,4,5-trisubstituted	Candida albicans	2-32	[6]
Compound 15	2-substituted	Staphylococcus aureus	Appreciable Activity	[7]
Compound 17	2-substituted	Staphylococcus aureus	Appreciable Activity	[7]
Compound 24	2-substituted	Staphylococcus aureus	Appreciable Activity	[7]
Compound 26	2-substituted	Aspergillus niger	Potent Antifungal	[7]

Note: The provided data for HL1 and HL2 did not show significant activity at the tested concentrations. The data for compounds 15, 17, 24, and 26 was qualitative.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Step-by-Step Methodology: Broth Microdilution Method

• Preparation of Imidazole Isomer Stock Solutions: Dissolve the synthesized imidazole isomers in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates: Add 100 µL of sterile Mueller-Hinton Broth (MHB) to all wells of a 96-well microtiter plate.

• Serial Dilutions: Add 100 µL of the imidazole isomer stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well. This creates a range of concentrations of the test compound.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard) in sterile saline. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 100 µL of the prepared inoculum to each well of the microtiter plate, including a positive control well (broth with inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• Determination of MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the imidazole isomer at which no visible growth is observed.

Anticancer Activity: Targeting the Hallmarks of Cancer

The imidazole scaffold is a prolific source of anticancer agents, with derivatives demonstrating a wide range of mechanisms to combat cancer cell proliferation and survival. These mechanisms include the inhibition of key signaling pathways, disruption of the cell cycle, and induction of apoptosis.

Key Mechanisms of Action

• Enzyme Inhibition: Imidazole derivatives are potent inhibitors of various kinases, such as Epidermal Growth Factor Receptor (EGFR), which are often overexpressed in cancer cells and drive tumor growth.[8][9][10]

• Tubulin Polymerization Inhibition: Certain imidazole-based compounds interfere with microtubule dynamics by inhibiting tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

• DNA Intercalation and Damage: Some imidazole derivatives can intercalate into DNA or induce DNA damage, ultimately triggering cell death.

Comparative Anticancer Activity of Imidazole Isomers

The substitution pattern on the imidazole ring is critical for determining the anticancer potency and selectivity. Even subtle changes in the position of functional groups can lead to significant differences in activity.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
Compound 2c	N/A	MDA-MB-231 (Breast)	~2.5	[8]
Compound 2d	N/A	MDA-MB-231 (Breast)	~4.0	[8]
Compound 3c	N/A	MDA-MB-231 (Breast)	1.98	[8]
Compound 10	3-indolyl substituted	A375 (Melanoma)	1.6-8.0 nM	[11]
Compound 12	3-indolyl substituted	A375 (Melanoma)	1.6-8.0 nM	[11]
Compound 43	Oxime-containing	MCF-7 (Breast)	0.8	[11]
Compound 21	Benzimidazole-cinnamide	A549 (Lung)	0.29	[11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability and proliferation.

Step-by-Step Methodology

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the imidazole isomers in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for 24-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Solubilization: Incubate the plate for another 2-4 hours at 37°C. After this incubation, add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the compound concentration.

Signaling Pathway: EGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell growth and proliferation. Its aberrant activation is a hallmark of many cancers. Imidazole-based inhibitors can block this pathway by competing with ATP for binding to the kinase domain of EGFR, thereby preventing its autophosphorylation and the downstream signaling cascade.

Caption: EGFR signaling pathway and its inhibition by imidazole isomers.

Enzyme Inhibition: A Key to Therapeutic Intervention

The ability of the imidazole ring to coordinate with metal ions and participate in hydrogen bonding makes it an excellent scaffold for designing enzyme inhibitors.

Cytochrome P450 Inhibition

Cytochrome P450 (CYP) enzymes are a superfamily of heme-containing monooxygenases that play a crucial role in drug metabolism. Inhibition of CYP enzymes by imidazole-containing drugs is a well-documented phenomenon and can lead to significant drug-drug interactions. The nitrogen atoms of the imidazole ring can coordinate to the heme iron of the CYP enzyme, leading to competitive or non-competitive inhibition. The nature and position of substituents on the imidazole ring influence the affinity and selectivity for different CYP isoforms.

Kinase Inhibition

As mentioned in the anticancer section, imidazole derivatives are potent inhibitors of various protein kinases. The planarity of the imidazole ring allows it to fit into the ATP-binding pocket of kinases, and the nitrogen atoms can form crucial hydrogen bonds with the hinge region of the enzyme. The substituents on the imidazole ring can be tailored to achieve selectivity for specific kinases.

Experimental Protocol: Enzyme Inhibition Assay

A general protocol for determining the inhibitory activity of imidazole isomers against a specific enzyme is outlined below.

Step-by-Step Methodology

• Reagent Preparation: Prepare a buffer solution appropriate for the enzyme assay. Prepare stock solutions of the enzyme, substrate, and imidazole isomers.

• Assay Setup: In a 96-well plate, add the buffer, enzyme, and varying concentrations of the imidazole isomer. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixture for a specific period to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to each well.

• Signal Detection: Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate over time using a suitable detection method (e.g., absorbance, fluorescence, or luminescence).

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Caption: General experimental workflow for comparing biological activities.

Conclusion and Future Perspectives

This guide has highlighted the significant and diverse biological activities of imidazole isomers. The position of substituents on the imidazole ring plays a critical role in determining their antimicrobial, anticancer, and enzyme inhibitory properties. The provided experimental protocols offer a framework for the systematic evaluation and comparison of novel imidazole derivatives.

Future research in this field should focus on the rational design of imidazole isomers with improved potency and selectivity for their biological targets. A deeper understanding of the structure-activity relationships, aided by computational modeling and X-ray crystallography, will be instrumental in developing the next generation of imidazole-based therapeutics. The continued exploration of this "privileged scaffold" promises to yield novel and effective treatments for a wide range of diseases.

References

• Kushwaha, N., et al. (2020). Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition. RSC Medicinal Chemistry, 11(8), 934-947. [Link]

• Kushwaha, N., et al. (2020). Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition. RSC Medicinal Chemistry. [Link]

• Kushwaha, N., et al. (2020). Anticancer potential of some imidazole and fused imidazole derivatives: Exploring the mechanism: Via epidermal growth factor receptor (EGFR) inhibition. ResearchGate. [Link]

• El-Sayed, M. A., et al. (2024). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. MDPI. [Link]

• Al-Ghamdi, M. A., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. MDPI. [Link]

• Rasajna, G., et al. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. ResearchGate. [Link]

• Javaid, M. N., et al. (2016). Synthesis and biological evaluation of novel 2,4,5-triarylimidazole-1,2,3-triazole derivatives via click chemistry as α-glucosidase inhibitors. PubMed. [Link]

• Suresh, M., et al. (2018). Synthesis of 1,2,4-Trisubstituted-(1H)-imidazoles through Cu(OTf)2-/I2-Catalyzed C–C Bond Cleavage of Chalcones and Benzylamines. ACS Omega. [Link]

• Kumar, R., et al. (2009). Synthesis, antimicrobial and antiviral evaluation of substituted imidazole derivatives. PubMed. [Link]

• Al-Ghamdi, M. A., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. PubMed. [Link]

• Kumar, D., et al. (2021). Various synthesis and biological evaluation of some tri -tetra-substituted imidazoles derivatives: A review. PMC. [Link]

• Drug Design Org. (n.d.). Structure Activity Relationships. Drug Design Org. [Link]

• Rasajna, G., et al. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives: Review Article. Journal of Pharma Insights and Research. [Link]

• Kumar, R., et al. (2008). Synthesis, antimicrobial and antiviral evaluation of substituted imidazole derivatives. ResearchGate. [Link]

• ResearchGate. (n.d.). IC 50 values of EGFR assay for the most active compounds-6 and 10e-and... ResearchGate. [Link]

• International Journal of Research in Engineering and Science (IJRES). (n.d.). Synthesis, Characterization and Biological Activity of Imidazole Derivatives. International Journal of Research in Engineering and Science (IJRES). [Link]

• European Journal of Biomedical and Pharmaceutical Sciences. (n.d.). GREEN SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF IMIDAZOLE DERIVATIVES. European Journal of Biomedical and Pharmaceutical Sciences. [Link]

• Fang, Y., et al. (2017). Synthesis and biological evaluation of 1,2,4,5-tetrasubstituted imidazoles. ResearchGate. [Link]

• Bell, I. M., et al. (1996). Discovery and structure-activity relationships of imidazole-containing tetrahydrobenzodiazepine inhibitors of farnesyltransferase. PubMed. [Link]

• Kumar, D., et al. (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central. [Link]

• Wang, S., et al. (2018). Discovery of New Imidazole Derivatives Containing the 2,4-Dienone Motif with Broad-Spectrum Antifungal and Antibacterial Activity. PMC. [Link]

• Goodarzi, M., et al. (2012). Quantitative Structure-activity Relationships of Imidazole-containing Farnesyltransferase Inhibitors Using Different Chemometric Methods. NIH. [Link]

• Ahmad, A., et al. (2010). Antibacterial activity of synthesized 2,4,5-trisubstituted imidazole derivatives. PubMed. [Link]

• ResearchGate. (n.d.). MIC (μg cm -3 ) values of synthesis compounds (A-4c) against various bacterial strains. ResearchGate. [Link]

• Semantic Scholar. (n.d.). Studies of two different cancer cell lines activities (MDAMB-231 and SK-N-SH) of imidazo(1,2-a)pyrazine derivatives by combining DFT and QSAR results. Semantic Scholar. [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2020). PMC. [Link]

• An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. (2020). MDPI. [Link]

• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. (2022). MDPI. [Link]

• Quantitative structure activity relationship (QSAR) studies on a series of imidazole derivatives as novel ORL1 receptor antagonists. (2012). ResearchGate. [Link]

• An Overview on Synthesis, Properties and Biological Activities of Imidazole and Its Derivatives. (2023). International Journal of Pharmaceutical Sciences. [Link]

• Synthesis and antibacterial evaluation of 2–substituted–4,5–diphenyl–N–alkyl imidazole derivatives. (2014). ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4,5-Trimethyl-1H-imidazole

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2,4,5-Trimethyl-1H-imidazole, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in the established safety profiles of imidazole and its derivatives, providing a robust framework for responsible chemical waste management.

While specific data for 2,4,5-Trimethyl-1H-imidazole is limited, the foundational safety and disposal protocols for the parent compound, imidazole, offer a comprehensive and authoritative basis for its handling. Imidazole is recognized as a corrosive material that can inflict severe skin burns and eye damage, is harmful if swallowed, and is a suspected reproductive toxin.[1][2] Therefore, a cautious and informed approach to the disposal of its derivatives is paramount.

I. Hazard Assessment and Chemical Profile

A thorough understanding of the chemical's properties is the bedrock of safe handling and disposal.

Property	Value	Source
Chemical Name	2,4,5-trimethyl-1H-imidazole	ChemicalBook
CAS Number	822-90-2	ChemicalBook
Molecular Formula	C6H10N2	PubChem
Molecular Weight	110.16 g/mol	PubChem
Appearance	Solid	N/A
Hazards	Based on Imidazole: Corrosive, Harmful if swallowed, Suspected reproductive toxin, May form combustible dust concentrations in air.	[2]
Incompatibilities	Strong oxidizers, acids, acid anhydrides, and acid chlorides.	[1][2]

II. Personnel Protection: Your First Line of Defense

Prior to handling 2,4,5-Trimethyl-1H-imidazole for any purpose, including disposal, the appropriate Personal Protective Equipment (PPE) must be donned. This is a non-negotiable standard for mitigating exposure risks.

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Use nitrile gloves. It is crucial to consult the manufacturer's glove compatibility chart for the specific brand of gloves being used.

• Body Protection: A fully-buttoned lab coat is mandatory.

• Respiratory Protection: All handling of 2,4,5-Trimethyl-1H-imidazole should occur within a certified laboratory chemical fume hood.[2]

An emergency eyewash station and safety shower must be readily accessible within the immediate work area.[2]

III. Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 2,4,5-Trimethyl-1H-imidazole waste.

Proper segregation is the cornerstone of safe chemical waste management.

• Designated Waste Container: All waste containing 2,4,5-Trimethyl-1H-imidazole, whether in pure form or in solution, must be collected in a designated, sealable, and airtight waste container that is chemically compatible.[2][3] A robust jar with a secure screw-top lid is recommended.[1]

• No Mixing of Waste Streams: Never mix 2,4,5-Trimethyl-1H-imidazole waste with other waste streams unless explicitly authorized by your institution's Environmental Health and Safety (EHS) guidelines.[1] Inadvertent mixing of incompatible wastes is a common cause of laboratory accidents.[3]

Clear and accurate labeling is a critical safety and compliance measure.

• Immediate Labeling: As soon as the first drop of waste is added, the container must be affixed with a "Hazardous Waste" label.[1][2]

• Content Identification: The label must clearly identify the contents, including the full chemical name "2,4,5-Trimethyl-1H-imidazole" and any known hazards (e.g., Corrosive, Potential Reproductive Toxin).[1][2]

The temporary storage of hazardous waste in the laboratory requires strict adherence to safety protocols.

• Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated area.[2]

• Segregation from Incompatibles: Ensure the waste container is stored away from incompatible materials such as strong oxidizers, acids, acid anhydrides, and acid chlorides.[2][3]

• Secure Storage: The storage area should be secure to prevent unauthorized access.

The final disposal of hazardous waste is a regulated process that must be handled by authorized personnel.

• Institutional Procedures: Follow your institution's specific procedures for chemical waste collection. This typically involves completing a Chemical Collection Request Form.[2]

• EHS Coordination: Your institution's Environmental Health & Safety (EHS) department is responsible for the collection and proper disposal of hazardous waste.[3] Do not attempt to dispose of the chemical waste through regular trash or down the drain.[4]

• Approved Disposal Facility: The ultimate disposal of the waste will be carried out at an approved waste disposal plant.[5]

IV. Emergency Procedures: Spill and Exposure Management

In the event of a spill or accidental exposure, a swift and correct response is crucial.

• Small Spills: If a small amount of 2,4,5-Trimethyl-1H-imidazole is spilled and you are trained in spill cleanup procedures, you may proceed with caution.[2]

  • Wear the minimum PPE of chemical safety goggles, nitrile gloves, and a lab coat.

  • Use appropriate tools to clean up the spilled material.

  • Place the cleanup materials in a sealed container and dispose of it as hazardous waste.[2]

• Large Spills: For large spills, immediately evacuate the area, secure it, and contact your institution's EHS or emergency response team.[2]

• Eye Contact: Immediately flush the eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes and seek prompt medical attention.[2]

• Skin Contact: Flush the affected skin with a large amount of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2]

• Inhalation: Move the individual to fresh air and seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

V. Disposal Workflow Diagram

The following diagram illustrates the key stages of the disposal process for 2,4,5-Trimethyl-1H-imidazole.

Caption: Disposal Workflow for 2,4,5-Trimethyl-1H-imidazole Waste

VI. Conclusion

The responsible disposal of 2,4,5-Trimethyl-1H-imidazole is a critical component of laboratory safety and environmental stewardship. By adhering to the procedures outlined in this guide, which are based on the established protocols for the parent compound imidazole, researchers can ensure they are managing this chemical waste in a safe, compliant, and ethical manner. Always consult your institution's specific EHS guidelines and the Safety Data Sheet (SDS) for the most comprehensive information.

References

• Prudent Disposal of Imidazo[4,5-d]imidazole: A Guide for Laboratory Professionals. Benchchem.
• Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Imidazole.
• Safety Data Sheet - Imidazole. Sigma-Aldrich.
• Safety Data Sheet: Imidazole. Chemos GmbH&Co.KG.
• Imidazole - University of Washington.
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• SAFETY DATA SHEET.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,4,5-Trimethyl-1H-imidazole

This guide provides essential safety protocols and logistical information for the handling and disposal of 2,4,5-Trimethyl-1H-imidazole (CAS No. 822-90-2). As a substituted imidazole, it is prudent to manage this compound with the understanding that it likely shares hazardous properties with the parent compound, imidazole. This document is structured to provide clear, actionable steps for researchers, scientists, and drug development professionals, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Risk Mitigation

Due to the limited availability of a specific Safety Data Sheet (SDS) for 2,4,5-Trimethyl-1H-imidazole, this guide's recommendations are extrapolated from the well-documented hazards of the parent compound, Imidazole (CAS No. 288-32-4). Imidazole is classified as a corrosive material that can cause severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed and is suspected of causing reproductive harm.[1][2] Therefore, a conservative approach to personal protective equipment (PPE) is not only recommended but essential.

The primary routes of exposure are inhalation of dust, skin and eye contact, and ingestion. The operational plan must, therefore, center on creating effective barriers to these routes.

Comprehensive Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist but a critical component of experimental design. The following is a breakdown of the required PPE, explaining the causality behind each choice.

Eye and Face Protection

Given that imidazole and its derivatives are corrosive and can cause severe, irreversible eye damage, robust eye and face protection is non-negotiable.[3][4]

• Minimum Requirement: ANSI Z87.1-compliant chemical safety goggles with side shields must be worn at all times in the laboratory where this chemical is handled.[1]

• Enhanced Protection: When there is a significant risk of splashing or dust generation (e.g., during bulk transfer or preparing solutions), a full-face shield must be worn in addition to chemical safety goggles.[5][6]

Hand Protection

The corrosive nature of imidazoles necessitates the use of appropriate chemical-resistant gloves to prevent skin burns.[2][3]

• Recommended Material: Nitrile rubber (NBR) gloves are recommended for handling imidazole.[5] Always check the manufacturer's glove compatibility chart for the specific gloves you are using.

• Inspection and Technique: Gloves must be inspected for any signs of degradation or pinholes before each use. Use proper glove removal techniques (without touching the outer surface of the glove with bare hands) to avoid skin contact. Contaminated gloves should be disposed of immediately as hazardous waste.

Body Protection

To protect against accidental skin contact from spills or dust, appropriate body protection is required.

• Laboratory Coat: A fully buttoned, long-sleeved lab coat is mandatory.

• Protective Clothing: For larger-scale operations, a chemically resistant apron or suit may be necessary.[2] Ensure that clothing provides full coverage.

Respiratory Protection

Fine powders of imidazole compounds can form explosive dust mixtures in the air and pose a significant inhalation hazard.[1][3]

• Engineering Controls: All weighing and handling of solid 2,4,5-Trimethyl-1H-imidazole must be conducted within a certified chemical fume hood to minimize dust generation and inhalation.[1][3]

• When Respirators are Required: In the absence of adequate ventilation or during the cleanup of a large spill, a NIOSH-approved respirator with a particulate filter (P100) is required.[3] All personnel requiring the use of a respirator must be fit-tested and trained in its proper use.

PPE Summary Table

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Required (in Chemical Fume Hood)
Preparing Solutions	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Required (in Chemical Fume Hood)
Small-Scale Reactions	Safety Goggles	Nitrile Gloves	Lab Coat	Recommended (in Fume Hood)
Waste Disposal	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	As needed, based on dust/aerosol risk

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing exposure risk.

Engineering Controls

• Chemical Fume Hood: Always handle 2,4,5-Trimethyl-1H-imidazole in a properly functioning and certified chemical fume hood.[3]

• Eyewash and Safety Shower: An emergency eyewash station and safety shower must be readily accessible within a 10-second travel distance from the handling area.[3]

Step-by-Step Handling Protocol

• Preparation: Before handling the chemical, ensure all necessary PPE is donned correctly. Prepare your workspace within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing: Carefully weigh the solid compound in the fume hood. Use a spatula to transfer the material and avoid generating dust.

• Solution Preparation: Slowly add the solid to the solvent with stirring to prevent splashing.

• Post-Handling: After handling, decontaminate all surfaces. Wipe down the work area with an appropriate solvent and dispose of all contaminated materials as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[5]

PPE Donning and Doffing Workflow

The following diagram outlines the correct sequence for donning and doffing PPE to prevent cross-contamination.

Caption: Correct sequence for donning and doffing PPE.

Emergency and Disposal Plans

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5]

• Spill Cleanup: For a small spill, trained personnel wearing appropriate PPE can clean it up by sweeping the solid material into a container for hazardous waste. Avoid generating dust.[1]

Waste Disposal Plan

All materials contaminated with 2,4,5-Trimethyl-1H-imidazole must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated gloves, bench paper, and excess chemical, in a clearly labeled, sealed, and compatible hazardous waste container.[7]

• Storage: Store the waste container in a designated, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[7]

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[4][5]

References

• Carl ROTH. (n.d.). Safety Data Sheet: Imidazole. Retrieved from [Link]

• West Liberty University. (n.d.). Chemical Product and Company Identification MSDS Name: Imidazole. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2020). Safety Data Sheet: Imidazole. Retrieved from [Link]

• ChemSupply Australia. (2023). Safety Data Sheet IMIDAZOLE. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Imidazole ≥99 %. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N-(Trimethylsilyl)-imidazole. Retrieved from [Link]

• Washington State University. (n.d.). Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals. Retrieved from [Link]

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